1,1-Bis(hydroxymethyl)cyclopropane

• CAS: 39590-81-3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Properties of 1,1-Bis(hydroxymethyl)cyclopropane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Bis(hydroxymethyl)cyclopropane (CAS No: 39590-81-3) is a unique diol featuring a strained cyclopropane ring. This structural motif imparts distinct chemical properties, making it a valuable building block in organic synthesis and a molecule of interest in medicinal chemistry. Its rigid three-membered ring serves as a scaffold for designing bioactive molecules, while the two primary hydroxyl groups offer reactive sites for derivatization.

This guide provides a comprehensive overview of the chemical and physical properties of 1,1-Bis(hydroxymethyl)cyclopropane, detailed experimental protocols, and its role in relevant biological pathways, tailored for professionals in research and drug development.

Chemical and Physical Properties

The physical and chemical properties of 1,1-Bis(hydroxymethyl)cyclopropane are summarized below. The data indicates that it is a high-boiling liquid at room temperature.[1][2] However, some suppliers describe it as a white to off-white crystalline solid, which may refer to its state at lower temperatures or variations in purity.[2]

Identification and Structure

Identifier	Value
CAS Number	39590-81-3[1][2][3]
Molecular Formula	C₅H₁₀O₂[1][2]
Molecular Weight	102.13 g/mol [1][2][3]
IUPAC Name	[1-(hydroxymethyl)cyclopropyl]methanol[4]
Synonyms	Cyclopropanedimethanol, (1-Hydroxymethylcyclopropyl)methanol[1][3]
SMILES	OCC1(CO)CC1[3][5]
InChI Key	YAINYZJQSQEGND-UHFFFAOYSA-N[3][5]

Physicochemical Data

Property	Value	Source(s)
Appearance	Liquid or white to off-white crystalline solid	[1][2]
Boiling Point	235-236 °C (lit.)	[1][2][3][6]
Density	1.065 g/mL at 25 °C (lit.)	[1][2][3]
Refractive Index (n20/D)	1.4700 (lit.)	[1][3]
Flash Point	>110 °C (>230 °F)	[1][2][7]
Vapor Pressure	0.00601 mmHg at 25°C	[1]
Solubility	Slightly soluble in Chloroform and Ethyl Acetate	[1]
pKa (Predicted)	14.80 ± 0.10	[1]
LogP	-0.24880	[2]

Experimental Protocols

Synthesis of 1,1-Bis(hydroxymethyl)cyclopropane

A common and effective method for the synthesis of 1,1-Bis(hydroxymethyl)cyclopropane is the reduction of a dialkyl 1,1-cyclopropanedicarboxylate using a strong reducing agent like lithium aluminum hydride (LiAlH₄).[2]

Reaction: Dimethyl 1,1-cyclopropanedicarboxylate → 1,1-Bis(hydroxymethyl)cyclopropane

Materials:

• Dimethyl 1,1-cyclopropanedicarboxylate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether (Et₂O) or tetrahydrofuran (THF)

• Saturated sodium sulfate (Na₂SO₄) solution

• Ethyl acetate (EtOAc) for chromatography

Procedure: [2]

• A solution of dimethyl-1,1-cyclopropanedicarboxylate (1 equivalent) in anhydrous ether is prepared in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon) and cooled to 0 °C in an ice bath.

• Lithium aluminum hydride (LiAlH₄, 3 equivalents) is added portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for approximately 4 hours.

• The reaction is then carefully quenched by cooling the mixture back to 0 °C and slowly adding a saturated aqueous solution of sodium sulfate (Na₂SO₄).

• The resulting precipitated solid (aluminum salts) is removed by filtration and washed thoroughly with tetrahydrofuran (THF).

• The combined filtrate is concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel, using ethyl acetate as the eluent, to yield pure 1,1-Bis(hydroxymethyl)cyclopropane.[2]

Confirmation: The structure of the final product can be confirmed using spectroscopic methods such as ¹H NMR and mass spectrometry. For example, the ¹H NMR spectrum in CDCl₃ would show characteristic peaks for the hydroxymethyl protons and the cyclopropane ring protons.[2] The mass spectrum (electrospray ionization) would show the corresponding molecular ion peak (e.g., [M+Na]⁺).[2]

General Purification Protocol: Column Chromatography

For high-purity requirements, column chromatography is an effective purification method.

Materials:

• Crude 1,1-Bis(hydroxymethyl)cyclopropane

• Silica gel (60 Å, 230-400 mesh)

• Solvent system (e.g., Ethyl acetate/Hexane or Pentane/Diethyl ether mixture)

• Glass chromatography column

• Collection tubes

Procedure:

• Prepare a slurry of silica gel in the chosen eluent (a less polar solvent system like Hexane/Ethyl Acetate 8:2 might be a starting point).

• Pack the chromatography column with the silica slurry.

• Dissolve the crude product in a minimal amount of the eluent.

• Carefully load the sample onto the top of the silica gel bed.

• Begin elution with the solvent system, collecting fractions.

• Monitor the fractions using Thin Layer Chromatography (TLC) to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 1,1-Bis(hydroxymethyl)cyclopropane.

Applications in Drug Development & Relevant Pathways

1,1-Bis(hydroxymethyl)cyclopropane serves as a crucial intermediate in the synthesis of pharmaceuticals and as a potential therapeutic agent itself due to its ability to inhibit key enzymes in inflammatory pathways.[1][2]

Inhibition of 5-Lipoxygenase Pathway

1,1-Bis(hydroxymethyl)cyclopropane has been identified as an inhibitor of 5-lipoxygenase (5-LOX).[1][2] The 5-LOX enzyme is a critical component of the arachidonic acid cascade, responsible for the production of leukotrienes, which are potent mediators of inflammation.[1] By inhibiting this enzyme, the compound can potentially mitigate inflammatory responses, making it a target for the treatment of conditions like asthma and other inflammatory diseases.[1] It is a key intermediate in the synthesis of Montelukast, a leukotriene receptor antagonist.[3]

Caption: 5-Lipoxygenase pathway and point of inhibition.

General Protocol: In Vitro 5-Lipoxygenase Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of compounds like 1,1-Bis(hydroxymethyl)cyclopropane against 5-LOX.

Principle: The activity of 5-LOX is measured by monitoring the formation of its products from a substrate like linoleic or arachidonic acid. The inhibition is determined by the differential decrease in absorbance at 234 nm between a control and the test sample.[8]

Materials:

• Soybean lipoxygenase (or purified human 5-LOX)

• Linoleic acid or Arachidonic acid (substrate)

• Borate buffer (0.2 M, pH 9.0) or Tris-HCl buffer (0.1 M, pH 7.4)[8][9]

• 1,1-Bis(hydroxymethyl)cyclopropane (test inhibitor)

• Known 5-LOX inhibitor (e.g., Nordihydroguaiaretic acid - NDGA) as a positive control

• UV-Vis Spectrophotometer

Procedure: [8][9]

• Prepare solutions of the 5-LOX enzyme, substrate, and test inhibitor in the appropriate buffer.

• In a cuvette, incubate the 5-LOX enzyme with a specific concentration of 1,1-Bis(hydroxymethyl)cyclopropane for a set period (e.g., 3-5 minutes) at a controlled temperature (e.g., 25 °C).

• Initiate the enzymatic reaction by adding the substrate (linoleic or arachidonic acid).

• Immediately monitor the change in absorbance at 234 nm for a defined period (e.g., 3-5 minutes).

• A control reaction is run without the inhibitor to measure 100% enzyme activity.

• The percentage of inhibition is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Test) / Absorbance of Control] x 100

Caption: General workflow for 5-LOX inhibition assay.

Intermediate in Complex Molecule Synthesis

1,1-Bis(hydroxymethyl)cyclopropane is utilized as a synthetic intermediate for producing complex molecules, including morphine alkaloids.[1][2] The strained cyclopropane ring and the reactive diol functionality allow it to be incorporated into larger, polycyclic frameworks that are characteristic of such natural products.

Caption: Use in complex molecule synthesis.

Safety Information

1,1-Bis(hydroxymethyl)cyclopropane is classified as an eye irritant.[3][4] Standard laboratory safety precautions should be taken when handling this chemical.

• Hazard Pictogram: GHS07 (Exclamation mark)[3][5]

• Signal Word: Warning[3][5]

• Hazard Statement: H319 - Causes serious eye irritation.[3][4]

• Precautionary Statements: P264, P280, P305+P351+P338[4]

• Personal Protective Equipment: Eye shields, gloves, and appropriate respiratory protection are recommended.[3][5]

Conclusion

1,1-Bis(hydroxymethyl)cyclopropane is a versatile chemical compound with significant potential in synthetic and medicinal chemistry. Its well-defined physical properties, established synthesis protocols, and demonstrated role as an enzyme inhibitor and a synthetic building block make it a valuable tool for researchers and drug development professionals. The unique structural features of this molecule will likely continue to inspire novel applications in the design and synthesis of complex, biologically active compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. 1,1-Bis(hydroxymethyl)cyclopropane | 39590-81-3 [chemicalbook.com]
• 3. GB2312896A - Synthesis of 1,1-bis(hydroxymethyl)cyclopropane - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Synthesis of Morphine Alkaloids and Derivatives [ouci.dntb.gov.ua]
• 6. Total synthesis of morphine and related alkaloids - Wikipedia [en.wikipedia.org]
• 7. Synthesis of morphine alkaloids and derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]
• 9. Lipoxygenase Inhibitor Screening Assay Kit (ab133087) is not available | Abcam [abcam.com]

An In-depth Technical Guide to 1,1-Bis(hydroxymethyl)cyclopropane

CAS Number: 39590-81-3 Molecular Formula: C₅H₁₀O₂ IUPAC Name: [1-(hydroxymethyl)cyclopropyl]methanol

This document provides a comprehensive technical overview of 1,1-Bis(hydroxymethyl)cyclopropane, a versatile bifunctional molecule. It is intended for researchers, scientists, and professionals in the fields of organic synthesis, medicinal chemistry, and drug development. This guide covers its chemical and physical properties, synthesis methodologies, key applications, and safety information.

Physicochemical and Spectroscopic Data

1,1-Bis(hydroxymethyl)cyclopropane is a colorless to light yellow liquid at room temperature. Its strained cyclopropane ring and two primary hydroxyl groups make it a valuable and reactive building block in chemical synthesis.

Physical and Chemical Properties

Property	Value	Reference
Molecular Weight	102.13 g/mol	[1]
Appearance	Colorless to light yellow clear liquid
Boiling Point	235-236 °C (lit.)	[2]
Density	1.065 g/mL at 25 °C (lit.)	[2]
Refractive Index (n20/D)	1.4700 (lit.)	[2]
Flash Point	>110 °C (>230 °F) - closed cup	[3]
Vapor Pressure	0.00601 mmHg at 25°C
pKa	14.80 ± 0.10 (Predicted)
Solubility	Slightly soluble in Chloroform and Ethyl Acetate
Storage	Store sealed in a dry place at room temperature.

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 1,1-Bis(hydroxymethyl)cyclopropane.

Spectrum Type	Data	Reference
¹H NMR	(300 MHz, CDCl₃): δ 4.02 (s, 2H, -OH), 3.56 (s, 4H, -CH₂-), 0.48 (s, 4H, cyclopropyl CH₂)	[2]
Mass Spectrum	(Electrospray Ionization, ES): m/z 125 [M+Na]⁺	[2]
Infrared (IR)	An experimental ATR-IR spectrum is available for reference on SpectraBase (from Aldrich). Key expected absorptions include a broad O-H stretch (~3300 cm⁻¹), C-H stretches (~2800-3000 cm⁻¹), and C-O stretches (~1050 cm⁻¹).	[4]
¹³C NMR	Experimental ¹³C NMR data for this specific compound is not readily available in the cited literature. Based on its symmetrical structure, three signals would be expected: one for the two equivalent -C H₂OH carbons, one for the quaternary cyclopropyl carbon, and one for the two equivalent cyclopropyl -C H₂- carbons.

Synthesis Methodologies

The synthesis of 1,1-Bis(hydroxymethyl)cyclopropane is primarily achieved through the reduction of 1,1-cyclopropanedicarboxylate esters. Two main methods are highlighted below: a laboratory-scale reduction using a metal hydride and an industrially-oriented catalytic hydrogenation process.

Experimental Protocol: Reduction with Lithium Aluminum Hydride (LiAlH₄)

This method is suitable for laboratory-scale synthesis and provides a high yield of the target diol.

Reaction: Dimethyl 1,1-cyclopropanedicarboxylate → 1,1-Bis(hydroxymethyl)cyclopropane

Materials:

• Dimethyl 1,1-cyclopropanedicarboxylate (1.0 eq)

• Lithium aluminum hydride (LiAlH₄) (3.0 eq)

• Anhydrous diethyl ether (Et₂O) or tetrahydrofuran (THF)

• Saturated aqueous sodium sulfate (Na₂SO₄) solution

• Ethyl acetate (EtOAc) for chromatography

Procedure:

• To a stirred solution of dimethyl-1,1-cyclopropanedicarboxylate (1.0 eq) in anhydrous diethyl ether (approx. 25 mL per 5 mmol of ester) at 0 °C under an inert atmosphere, add lithium aluminum hydride (3.0 eq) portion-wise, ensuring the temperature remains low.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4 hours.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Cool the reaction mixture back to 0 °C and carefully quench the excess LiAlH₄ by the dropwise addition of a saturated aqueous solution of Na₂SO₄.

• A solid precipitate (aluminum salts) will form. Filter this solid through a pad of Celite and wash it thoroughly with THF or EtOAc.

• Combine the organic filtrates and concentrate under reduced pressure.

• Purify the resulting crude product by column chromatography on silica gel, eluting with ethyl acetate to afford 1,1-Bis(hydroxymethyl)cyclopropane as a clear liquid.[2]

Caption: Workflow for LiAlH₄ Reduction Synthesis.

Process Overview: Catalytic Hydrogenation

For larger-scale production, catalytic hydrogenation is preferred as it avoids the use of complex metal hydrides and simplifies product workup.[5]

Reaction: 1,1-Cyclopropanedicarboxylic ester → 1,1-Bis(hydroxymethyl)cyclopropane

Process Conditions:

• Catalyst: Copper oxide (CuO) supported on various metal oxides such as ZnO, Cr₂O₃, MgO, Al₂O₃, or SiO₂.[5]

• Reactant Phase: Gas-solid-phase. The ester starting material is vaporized in a stream of hydrogen gas.

• Temperature: Approximately 100-200 °C.[5]

• Pressure: 1-15 atmospheres of H₂.[5]

General Procedure: A stream of hydrogen gas is passed through the warmed (50-60 °C) liquid 1,1-cyclopropanedicarboxylic ester to carry the ester vapor to a heated catalyst bed. The gas-phase reaction occurs on the surface of the heterogeneous catalyst, reducing the ester groups to the corresponding diol. This continuous process is more amenable to industrial scale-up compared to the stoichiometric hydride reduction.[5]

Applications in Drug Development and Research

The unique, rigid cyclopropane scaffold and the presence of two reactive hydroxyl groups make 1,1-Bis(hydroxymethyl)cyclopropane a valuable intermediate in medicinal chemistry.

Intermediate for Montelukast Synthesis

1,1-Bis(hydroxymethyl)cyclopropane is a key building block in the multi-step synthesis of Montelukast (Singulair®).[5] Montelukast is a potent and selective cysteinyl leukotriene receptor antagonist used in the treatment of asthma and allergic rhinitis.[6][7][8] The cyclopropane moiety is integral to the final structure of the drug, which blocks the action of leukotriene D4 on the CysLT1 receptor in the lungs, leading to reduced inflammation and bronchoconstriction.[4]

Caption: Role as an Intermediate for Montelukast.

Inhibitor of 5-Lipoxygenase

The compound itself has been identified as an inhibitor of 5-lipoxygenase (5-LOX). This enzyme is critical in the biosynthesis of leukotrienes, which are potent pro-inflammatory mediators. By inhibiting 5-LOX, 1,1-Bis(hydroxymethyl)cyclopropane can prevent the conversion of arachidonic acid into leukotrienes, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents.

Caption: Inhibition of the 5-Lipoxygenase Pathway.

Intermediate for Alkaloid Synthesis

1,1-Bis(hydroxymethyl)cyclopropane also serves as a synthetic intermediate in the production of certain morphine alkaloids. These complex molecules are the basis for a range of essential medications, particularly potent analgesics.[2]

Safety and Handling

Proper safety precautions must be observed when handling 1,1-Bis(hydroxymethyl)cyclopropane.

Safety Aspect	Information	Reference
GHS Hazard Statement	H319: Causes serious eye irritation.	[1][3]
GHS Pictogram	GHS07 (Exclamation Mark)	[3]
Signal Word	Warning	[3]
Precautionary Statements	P264: Wash skin thoroughly after handling. P280: Wear protective gloves/protective clothing/eye protection/face protection. P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[1][3]
Storage Class	10: Combustible liquids	[3]
WGK (Germany)	3: Highly hazardous to water	[3]

Users should always consult the latest Safety Data Sheet (SDS) from their supplier before handling this chemical.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 1,1-Bis(hydroxymethyl)cyclopropane | 39590-81-3 [chemicalbook.com]
• 3. 1,1-Bis(hydroxymethyl)cyclopropane | C5H10O2 | CID 4101437 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. infrared spectrum of cyclopropane C3H6 prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of cyclopropane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. (Bromomethyl)cyclopropane(7051-34-5) 13C NMR spectrum [chemicalbook.com]
• 6. NP-MRD: 13C NMR Spectrum (1D, 101 MHz, H2O, predicted) (NP0299352) [np-mrd.org]
• 7. 13C nmr spectrum of cyclopropane C3H6 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of cyclopropane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. 1,1-Bis(hydroxymethyl)cyclopropane(39590-81-3) 1H NMR spectrum [chemicalbook.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Physical Properties of 1,1-Bis(hydroxymethyl)cyclopropane

This technical guide provides a comprehensive overview of the core physical properties of 1,1-Bis(hydroxymethyl)cyclopropane (CAS No: 39590-81-3). The information is curated for professionals in research and development, particularly in the pharmaceutical industry where this compound serves as a key intermediate.

Core Physical and Chemical Properties

1,1-Bis(hydroxymethyl)cyclopropane is a versatile building block in organic synthesis.[1][2] Its unique strained cyclopropane ring and the presence of two primary hydroxyl groups make it a valuable intermediate in the synthesis of various compounds, including morphine alkaloids and as an inhibitor of 5-lipoxygenase.[1][2] The physical state of the compound has been described as both a liquid and a white to off-white crystalline solid, suggesting that its appearance may vary depending on purity and conditions.[1][3]

Tabulated Physical Data

The following table summarizes the key quantitative physical properties of 1,1-Bis(hydroxymethyl)cyclopropane for easy reference and comparison.

Property	Value	Units	Conditions	Reference(s)
Molecular Formula	C₅H₁₀O₂	-	-	[1][3][4]
Molecular Weight	102.13	g/mol	-	[1][4]
Boiling Point	235-236	°C	(lit.)	[1][3]
Density	1.065	g/mL	at 25 °C (lit.)	[1][3]
Refractive Index	1.4700	-	n20/D (lit.)	[1]
Flash Point	>110 (>230)	°C (°F)	closed cup	[5]
Vapor Pressure	0.00601	mmHg	at 25°C	[1]
pKa	14.80 ± 0.10	-	Predicted	[1]
Solubility	Slightly Soluble	-	Chloroform, Ethyl Acetate	[1]

Experimental Protocols

Detailed methodologies for the synthesis of 1,1-Bis(hydroxymethyl)cyclopropane are crucial for its application in further research and development.

Synthesis via Reduction with Lithium Aluminum Hydride

A common laboratory-scale synthesis involves the reduction of a diester, such as dimethyl 1,1-cyclopropanedicarboxylate.[2]

Procedure:

• In a reaction vessel, a solution of dimethyl-1,1-cyclopropanedicarboxylate (5.01 mmol) in diethyl ether (20 mL) is prepared and cooled to 0 °C.[2]

• Lithium aluminum hydride (LiAlH₄, 15.0 mmol) is added to the solution in portions at 0 °C.[2]

• The reaction mixture is then stirred at room temperature for 4 hours.[2]

• Following the reaction, the mixture is quenched by the addition of a saturated sodium sulfate (Na₂SO₄) solution at 0 °C.[2]

• The resulting precipitate is removed by filtration and washed with tetrahydrofuran (THF).[2]

• The filtrate is concentrated, and the crude product is purified by column chromatography using ethyl acetate as the eluent to yield 1,1-Bis(hydroxymethyl)cyclopropane.[2]

Catalytic Hydrogenation Synthesis

An alternative industrial-scale synthesis involves the catalytic hydrogenation of a 1,1-cyclopropanedicarboxylic ester.[6]

Procedure:

• The vapor of a 1,1-cyclopropanedicarboxylic ester is passed through a catalyst bed in a stream of hydrogen gas.[6]

• The catalyst is typically a copper-based catalyst, such as Cu/ZnO.[6]

• The reaction is conducted at a temperature of approximately 100-200°C and a pressure of 1-15 atmospheres of H₂.[6]

Diagrams and Workflows

Visual representations of synthetic pathways and experimental workflows can aid in the understanding of the processes involved.

Caption: Synthesis of 1,1-Bis(hydroxymethyl)cyclopropane.

Caption: Experimental workflow for physical property determination.

References

• 1. Cas 39590-81-3,1,1-Bis(hydroxymethyl)cyclopropane | lookchem [lookchem.com]
• 2. 1,1-Bis(hydroxymethyl)cyclopropane | 39590-81-3 [chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. 1,1-Bis(hydroxymethyl)cyclopropane | C5H10O2 | CID 4101437 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Page loading... [guidechem.com]
• 6. GB2312896A - Synthesis of 1,1-bis(hydroxymethyl)cyclopropane - Google Patents [patents.google.com]

An In-depth Technical Guide to the Solubility of 1,1-Bis(hydroxymethyl)cyclopropane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1,1-Bis(hydroxymethyl)cyclopropane (CAS No. 39590-81-3), a versatile intermediate in the synthesis of pharmaceuticals, including morphine alkaloids and as a 5-lipoxygenase inhibitor.[1] Understanding its solubility is critical for its application in chemical synthesis, purification, and formulation development.

Physicochemical Properties

1,1-Bis(hydroxymethyl)cyclopropane is a colorless to pale yellow liquid at room temperature.[1] Its structure, featuring a compact cyclopropane ring with two hydrophilic hydroxymethyl groups, imparts a unique solubility profile. The presence of two hydroxyl groups allows for hydrogen bonding, which significantly influences its solubility in polar solvents.

Key Physicochemical Data:

• Molecular Formula: C₅H₁₀O₂

• Molecular Weight: 102.13 g/mol [1]

• Boiling Point: 235-236 °C[1]

• Density: 1.065 g/mL at 25 °C[1]

Solubility Profile

Quantitative solubility data for 1,1-Bis(hydroxymethyl)cyclopropane in a wide range of organic solvents is not extensively reported in publicly available literature. However, based on its chemical structure and available qualitative data, a general solubility profile can be inferred. The compound is known to be soluble in water, alcohols, and ether solvents, and slightly soluble in chloroform and ethyl acetate.[1][2]

The following table summarizes the expected solubility of 1,1-Bis(hydroxymethyl)cyclopropane in various classes of organic solvents, based on chemical principles and available information.

Solvent Class	Representative Solvents	Expected Solubility	Rationale
Protic Polar Solvents	Water, Methanol, Ethanol	High	The two hydroxyl groups can form strong hydrogen bonds with protic solvents.
Aprotic Polar Solvents	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF)	Moderate to High	The polarity of these solvents can solvate the polar hydroxymethyl groups.
Ethereal Solvents	Diethyl Ether, Tetrahydrofuran (THF)	Moderate	The ether oxygen can act as a hydrogen bond acceptor for the hydroxyl groups of the diol.
Halogenated Solvents	Dichloromethane, Chloroform	Slight to Moderate	The compound is reported to be slightly soluble in chloroform.[1] Polarity is moderate.
Ester Solvents	Ethyl Acetate	Slight	The compound is reported to be slightly soluble in ethyl acetate.[1]
Nonpolar Solvents	Hexane, Toluene	Low	The significant polarity from the two hydroxyl groups results in poor miscibility with nonpolar solvents.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the quantitative determination of the solubility of 1,1-Bis(hydroxymethyl)cyclopropane in an organic solvent using the isothermal equilibrium method followed by gas chromatography (GC) analysis.

1. Materials and Equipment:

• 1,1-Bis(hydroxymethyl)cyclopropane (purity >98%)

• Selected organic solvents (analytical grade)

• Thermostatically controlled shaker or water bath

• Analytical balance (± 0.0001 g)

• Glass vials with PTFE-lined screw caps

• Calibrated micropipettes

• Syringe filters (0.22 µm, PTFE)

• Gas chromatograph (GC) with a Flame Ionization Detector (FID) and a suitable capillary column

• Volumetric flasks and syringes for standard preparation

2. Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 1,1-Bis(hydroxymethyl)cyclopropane to a series of vials, each containing a known volume (e.g., 5 mL) of a specific organic solvent. The presence of undissolved diol is necessary to ensure saturation.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the vials for a sufficient time (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Sample Collection and Preparation:

  • After the equilibration period, allow the vials to stand undisturbed at the set temperature for at least 4 hours to allow the undissolved diol to settle.

  • Carefully withdraw a known volume of the supernatant using a micropipette.

  • Filter the withdrawn sample through a 0.22 µm syringe filter to remove any suspended microparticles.

  • Accurately dilute the filtered sample with the same organic solvent to a concentration that falls within the calibration range of the GC method.

• Preparation of Calibration Standards:

  • Prepare a series of standard solutions of 1,1-Bis(hydroxymethyl)cyclopropane in the chosen organic solvent at known concentrations.

  • The concentration range of the standards should bracket the expected concentration of the diluted saturated solution.

• Gas Chromatography (GC) Analysis:

  • Analyze the prepared standard solutions and the diluted sample solution by GC-FID.

  • Construct a calibration curve by plotting the peak area of 1,1-Bis(hydroxymethyl)cyclopropane against the corresponding concentration for the standard solutions.

  • Determine the concentration of 1,1-Bis(hydroxymethyl)cyclopropane in the diluted sample by interpolating its peak area on the calibration curve.

• Calculation of Solubility:

  • Calculate the concentration of the original saturated solution by multiplying the determined concentration of the diluted sample by the dilution factor.

  • Express the solubility in appropriate units, such as g/100 mL or mol/L.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of the solubility of 1,1-Bis(hydroxymethyl)cyclopropane.

References

• 1. Cas 39590-81-3,1,1-Bis(hydroxymethyl)cyclopropane | lookchem [lookchem.com]
• 2. chembk.com [chembk.com]

An In-depth Technical Guide to the Stability and Reactivity of 1,1-Bis(hydroxymethyl)cyclopropane

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,1-Bis(hydroxymethyl)cyclopropane is a key bifunctional building block in modern organic synthesis, most notably as an essential intermediate in the preparation of the asthma medication Montelukast.[1] Its unique strained cyclopropane core and dual primary hydroxyl functionalities impart a distinct combination of stability and reactivity. This guide provides a comprehensive overview of the current understanding of the stability and reactivity of 1,1-bis(hydroxymethyl)cyclopropane, with a focus on data-driven insights and detailed experimental protocols to support its application in research and development.

Stability Profile

1,1-Bis(hydroxymethyl)cyclopropane is a crystalline solid that is generally stable under standard laboratory conditions. However, its reactivity is significantly influenced by temperature, pH, and the presence of oxidizing agents.

Thermal Stability

While comprehensive thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) data are not widely available in the public domain, it is understood that 1,1-bis(hydroxymethyl)cyclopropane possesses moderate thermal stability. DSC has been used to identify thermal degradation thresholds, which are typically above 120°C.[1] Upon decomposition at elevated temperatures, it is expected to release carbon monoxide (CO) and carbon dioxide (CO₂).[2]

pH and Chemical Stability

The stability of 1,1-bis(hydroxymethyl)cyclopropane is highly dependent on the pH of its environment. It is known to be susceptible to hydrolysis under strongly acidic or basic conditions. One study has shown that the nitrate ester derivatives of the compound are stable in a phosphate buffer at pH 7.4 for extended periods, suggesting the core structure is stable under these conditions.[3] The presence of strong oxidizing agents should be avoided as they can lead to degradation of the molecule.[2]

Table 1: Summary of Stability Data for 1,1-Bis(hydroxymethyl)cyclopropane

Parameter	Observation
Thermal Stability	Degradation threshold typically > 120°C.[1]
pH Stability	Susceptible to hydrolysis in strong acid or base. Stable at pH 7.4.[3]
Chemical Stability	Incompatible with strong oxidizing agents.[2]
Storage	Store in a cool, dry, well-ventilated area away from incompatible substances.

Reactivity Profile

The reactivity of 1,1-bis(hydroxymethyl)cyclopropane is dominated by its two primary hydroxyl groups, which can undergo a variety of common transformations such as esterification and etherification. The strained cyclopropane ring is generally stable but can be induced to open under specific, typically harsh, conditions.

Etherification

The hydroxyl groups of 1,1-bis(hydroxymethyl)cyclopropane can be readily converted to ethers. This reaction is a key step in the synthesis of various pharmaceutical intermediates.

A reported method for etherification involves the use of indium tribromide as a catalyst.[4]

• Reagents: 1,1-Bis(hydroxymethyl)cyclopropane, electrophile (e.g., an alkyl halide), Indium(III) bromide (InBr₃).

• Solvent: Dichloroethane (DCE).

• Procedure: To a solution of 1,1-bis(hydroxymethyl)cyclopropane (1.0 eq) and the electrophile (excess) in DCE, add a catalytic amount of InBr₃ (e.g., 0.03 eq). The reaction mixture is heated to 95°C for several hours. Upon completion, the reaction is cooled, washed with water and brine, dried over magnesium sulfate, and purified by silica gel chromatography.[4]

The Williamson ether synthesis provides another route to ethers, typically under basic conditions.

• Reagents: 1,1-Bis(hydroxymethyl)cyclopropane, a suitable alkyl halide, and a base such as potassium carbonate (K₂CO₃).

• Solvent: Tetrahydrofuran (THF).

• Procedure: A mixture of 1,1-bis(hydroxymethyl)cyclopropane (1.0 eq), the alkyl halide (1.0 eq), and K₂CO₃ (1.0 eq) in THF is stirred at room temperature for 18 hours. The reaction mixture is then diluted with ethyl acetate and washed with water and brine. The organic layer is dried over sodium sulfate, filtered, and concentrated. The product is purified by flash column chromatography.

References

• 1. 1,1-Bis(bromomethyl)cyclopropane | 29086-41-7 | Benchchem [benchchem.com]
• 2. fishersci.dk [fishersci.dk]
• 3. Design and Synthesis of Neuroprotective Methylthiazoles and Modification as NO-Chimeras for Neurodegenerative Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US20190016708A1 - Isoindolinone inhibitors of the mdm2-p53 interaction having anticancer activity - Google Patents [patents.google.com]

In-Depth Technical Guide: Spectral Analysis of 1,1-Bis(hydroxymethyl)cyclopropane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR) and infrared (IR) spectral data for 1,1-Bis(hydroxymethyl)cyclopropane. This document is intended to serve as a core reference for researchers and professionals involved in chemical synthesis and analysis, particularly in the fields of medicinal chemistry and material science where this diol is utilized as a versatile building block.

Spectroscopic Data Summary

The following tables summarize the key quantitative data from ¹H NMR, ¹³C NMR, and IR spectroscopy for 1,1-Bis(hydroxymethyl)cyclopropane.

Table 1: ¹H NMR Spectral Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.5-4.0	Singlet (broad)	2H	Hydroxyl Protons (-OH)
3.56	Singlet	4H	Methylene Protons (-CH₂-O)
0.48	Singlet	4H	Cyclopropyl Protons (-CH₂-C-CH₂-)

Solvent: CDCl₃. Instrument Frequency: 300 MHz.

Table 2: ¹³C NMR Spectral Data

Chemical Shift (δ) ppm	Assignment
Data Not Available in Searched Literature	Methylene Carbons (-CH₂-O)
Data Not Available in Searched Literature	Quaternary Cyclopropyl Carbon (>C<)
Data Not Available in Searched Literature	Methylene Cyclopropyl Carbons (-CH₂-C-CH₂-)

Table 3: IR Spectral Data

Wavenumber (cm⁻¹)	Vibrational Mode	Description
~3300 (broad)	O-H stretch	Indicates the presence of hydroxyl groups.
~2950-2850	C-H stretch (sp³)	Characteristic of the methylene groups.
~1040	C-O stretch	Typical for primary alcohols.

Experimental Protocols

Detailed methodologies for the acquisition of the cited spectral data are provided below. These protocols are based on standard laboratory practices for the analysis of diols and related organic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• Approximately 10-20 mg of 1,1-Bis(hydroxymethyl)cyclopropane is accurately weighed and dissolved in ~0.7 mL of deuterated chloroform (CDCl₃).

• The solution is transferred to a 5 mm NMR tube.

• A small amount of tetramethylsilane (TMS) can be added as an internal standard (δ 0.00 ppm), though referencing to the residual solvent peak is also common.

¹H NMR Spectroscopy Parameters:

• Instrument: 300 MHz NMR Spectrometer

• Solvent: CDCl₃

• Temperature: Ambient temperature

• Number of Scans: 16-32

• Relaxation Delay: 1-2 seconds

• Pulse Width: Typically 30-45 degrees

¹³C NMR Spectroscopy Parameters (General Procedure):

• Instrument: 75 or 125 MHz NMR Spectrometer

• Solvent: CDCl₃

• Temperature: Ambient temperature

• Number of Scans: 1024 or more (due to the low natural abundance of ¹³C)

• Relaxation Delay: 2-5 seconds

• Pulse Program: Standard proton-decoupled pulse sequence

Infrared (IR) Spectroscopy

Attenuated Total Reflectance (ATR)-FTIR Spectroscopy:

• The ATR crystal (e.g., diamond) is cleaned with a suitable solvent (e.g., isopropanol) and a background spectrum is collected.

• A small drop of neat 1,1-Bis(hydroxymethyl)cyclopropane is placed directly onto the ATR crystal.

• The spectrum is recorded over a typical range of 4000-400 cm⁻¹.

• Multiple scans (e.g., 16-32) are co-added to improve the signal-to-noise ratio.

Data Interpretation and Visualization

The following diagram illustrates the logical workflow for the spectroscopic analysis of 1,1-Bis(hydroxymethyl)cyclopropane.

Caption: Workflow for Spectroscopic Analysis.

An In-depth Technical Guide to the Discovery and History of 1,1-Bis(hydroxymethyl)cyclopropane

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,1-Bis(hydroxymethyl)cyclopropane, a structurally unique diol, has emerged as a valuable building block in modern organic synthesis, most notably as a key intermediate in the production of the asthma medication Montelukast. This technical guide provides a comprehensive overview of the discovery, historical synthesis, and evolution of manufacturing processes for this important compound. Detailed experimental protocols for key synthetic transformations are provided, along with a comparative analysis of different manufacturing routes. Furthermore, this guide explores the applications of 1,1-bis(hydroxymethyl)cyclopropane, including its role as a 5-lipoxygenase inhibitor, and presents relevant signaling pathways and experimental workflows in a clear, visual format.

Discovery and Historical Perspective

The journey to 1,1-bis(hydroxymethyl)cyclopropane begins not with the diol itself, but with its dicarboxylic acid precursor. In a landmark 1884 paper, W. H. Perkin reported the synthesis of diethyl cyclopropane-1,1-dicarboxylate.[1][2][3] This was achieved through the intramolecular condensation of diethyl malonate with 1,2-dibromoethane using sodium ethylate as a base. This reaction, a foundational discovery in the field of alicyclic chemistry, laid the groundwork for accessing the 1,1-disubstituted cyclopropane motif.

While the exact first synthesis of 1,1-bis(hydroxymethyl)cyclopropane is not definitively documented in a single, seminal publication, early reports on the chemistry of cyclopropane derivatives suggest its preparation via the reduction of the corresponding dicarboxylic acid or its esters. A notable early mention of the reduction of a 1,1-dicarbethoxycyclopropane to 1,1-bis-(hydroxymethyl)cyclopropane appears in a 1956 publication by Herbert O. House and his colleagues focused on the synthesis of spiropentane.[4] A more detailed investigation and reporting of the synthesis of 1,1-bis(hydroxymethyl)cyclopropanes via lithium aluminum hydride reduction was published in 1981 by R. Verhé and coworkers.[5][6]

The significance of 1,1-bis(hydroxymethyl)cyclopropane escalated with its identification as a crucial intermediate in the synthesis of Montelukast (Singulair®), a widely prescribed leukotriene receptor antagonist for the treatment of asthma.[7] This application spurred further research into more efficient and scalable synthetic routes.

Synthetic Methodologies

The preparation of 1,1-bis(hydroxymethyl)cyclopropane predominantly involves the reduction of a 1,1-cyclopropanedicarboxylate ester. The common precursor, diethyl 1,1-cyclopropanedicarboxylate, is synthesized via the Perkin alicyclic synthesis.

Synthesis of Diethyl 1,1-Cyclopropanedicarboxylate

The classical synthesis involves the reaction of diethyl malonate with 1,2-dibromoethane in the presence of a base.

Experimental Protocol: Perkin's Synthesis of Diethyl 1,1-Cyclopropanedicarboxylate

• Reagents: Diethyl malonate, 1,2-dibromoethane, sodium ethoxide, absolute ethanol.

• Procedure: To a solution of sodium ethoxide, prepared by dissolving sodium metal in absolute ethanol, is added diethyl malonate with cooling. 1,2-dibromoethane is then added, and the mixture is refluxed. After the reaction is complete, the ethanol is distilled off, and the residue is treated with water to dissolve the sodium bromide. The ester is then extracted with ether, dried, and purified by distillation.

• Yield: Historically, yields were in the range of 27-40%. Modern adaptations of this procedure, including the use of phase-transfer catalysts, have improved yields significantly.[1]

Reduction of Diethyl 1,1-Cyclopropanedicarboxylate

Three primary methods have been established for the reduction of the diester to 1,1-bis(hydroxymethyl)cyclopropane.

This is a widely used and effective method for the reduction of esters to alcohols.

Experimental Protocol: LiAlH₄ Reduction of Diethyl 1,1-Cyclopropanedicarboxylate [5][6]

• Reagents: Diethyl 1,1-cyclopropanedicarboxylate, lithium aluminum hydride (LiAlH₄), anhydrous diethyl ether or tetrahydrofuran (THF).

• Procedure: A solution of diethyl 1,1-cyclopropanedicarboxylate in anhydrous diethyl ether is added dropwise to a stirred suspension of LiAlH₄ in anhydrous diethyl ether at 0°C under an inert atmosphere (e.g., nitrogen or argon). After the addition is complete, the reaction mixture is stirred at room temperature for several hours or gently refluxed to ensure complete reaction.

• Work-up: The reaction is carefully quenched by the sequential addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then more water. The resulting granular precipitate of aluminum salts is filtered off and washed thoroughly with ether. The combined organic filtrates are dried over anhydrous sodium sulfate or magnesium sulfate, and the solvent is removed under reduced pressure to yield the crude diol.

• Purification: The product can be purified by distillation under reduced pressure or by column chromatography on silica gel.

• Yield: Reported yields are generally high, often exceeding 80%.[8]

This method provides a powerful reducing system capable of reducing esters.

Experimental Protocol: NaBH₄/AlCl₃ Reduction of Diethyl 1,1-Cyclopropanedicarboxylate [4]

• Reagents: Diethyl 1,1-cyclopropanedicarboxylate, sodium borohydride (NaBH₄), aluminum chloride (AlCl₃), diglyme or another suitable ether solvent.

• Procedure: A solution of aluminum chloride in diglyme is added to a solution of sodium borohydride in the same solvent. To this freshly prepared reducing agent mixture, a solution of diethyl 1,1-cyclopropanedicarboxylate in diglyme is added. The reaction is typically stirred at room temperature or gently heated to drive it to completion.

• Work-up: The reaction is quenched by the slow addition of a dilute acid (e.g., hydrochloric acid). The product is then extracted with a suitable organic solvent, and the organic layer is washed, dried, and concentrated.

• Purification: The crude product is purified by vacuum distillation.

• Yield: Yields for this method are typically in the range of 50-55%.[4]

For large-scale industrial production, catalytic hydrogenation offers a more economical and environmentally friendly alternative to metal hydride reagents.

Experimental Protocol: Catalytic Hydrogenation of Diethyl 1,1-Cyclopropanedicarboxylate [7]

• Catalyst: Copper-based catalysts, such as copper chromite or copper oxide supported on various materials (e.g., ZnO, Al₂O₃, SiO₂), are commonly used.

• Reagents: Diethyl 1,1-cyclopropanedicarboxylate, hydrogen gas.

• Procedure: The hydrogenation is carried out in a high-pressure reactor. The diester and the catalyst are charged into the reactor, which is then pressurized with hydrogen. The reaction is conducted at elevated temperatures (typically 100-200°C) and pressures (ranging from 1-15 atmospheres to higher pressures for some systems).

• Work-up: After the reaction, the catalyst is removed by filtration, and the product is purified by distillation.

• Yield: This method can achieve high yields and is well-suited for industrial-scale synthesis.

Applications

Key Intermediate in the Synthesis of Montelukast

The primary industrial application of 1,1-bis(hydroxymethyl)cyclopropane is as a cornerstone in the multi-step synthesis of Montelukast. The diol is converted into a more reactive intermediate, which is then coupled with the main body of the Montelukast molecule.

Workflow for the utilization of 1,1-bis(hydroxymethyl)cyclopropane in Montelukast synthesis.

5-Lipoxygenase (5-LOX) Inhibitor

1,1-Bis(hydroxymethyl)cyclopropane and its derivatives have been identified as inhibitors of 5-lipoxygenase (5-LOX).[8][9] This enzyme plays a crucial role in the biosynthesis of leukotrienes, which are pro-inflammatory lipid mediators. By inhibiting 5-LOX, these compounds can potentially mitigate inflammatory responses, making them of interest for the development of new anti-inflammatory drugs.

The 5-lipoxygenase pathway is initiated by the release of arachidonic acid from the cell membrane. 5-LOX, in conjunction with the 5-lipoxygenase-activating protein (FLAP), converts arachidonic acid into leukotriene A₄ (LTA₄). LTA₄ is then further metabolized to other leukotrienes, such as LTB₄ and the cysteinyl leukotrienes (LTC₄, LTD₄, LTE₄), which are potent mediators of inflammation. Inhibition of 5-LOX blocks the initial step in this cascade, thereby preventing the production of all downstream leukotrienes.

The 5-Lipoxygenase signaling pathway and the point of inhibition.

Data Summary

Table 1: Physical and Spectroscopic Properties of 1,1-Bis(hydroxymethyl)cyclopropane

Property	Value	Reference(s)
Molecular Formula	C₅H₁₀O₂	[8]
Molecular Weight	102.13 g/mol	[8]
Appearance	Colorless liquid or white to off-white solid	[4]
Boiling Point	235-236 °C (lit.)	[8]
Density	1.065 g/mL at 25 °C (lit.)	[8]
Refractive Index (n²⁰/D)	1.4700 (lit.)	[8]
¹H NMR (300 MHz, CDCl₃) δ (ppm)	4.02 (s, 2H), 3.56 (s, 4H), 0.48 (s, 4H)	[8]
Mass Spectrum (ES) m/z	125 ([M + Na]⁺)	[8]
IR Spectrum	Available from spectral databases	[1]

Table 2: Comparison of Synthetic Routes to 1,1-Bis(hydroxymethyl)cyclopropane

Method	Reducing Agent	Typical Solvent	Temperature	Pressure	Typical Yield	Advantages	Disadvantages
Lithium Aluminum Hydride Reduction	LiAlH₄	Diethyl ether, THF	0°C to reflux	Atmospheric	>80%	High yield, reliable	Use of pyrophoric reagent, difficult workup on large scale
Sodium Borohydride/Aluminum Chloride Reduction	NaBH₄/AlCl₃	Diglyme	Room temp. to gentle heat	Atmospheric	50-55%	Milder than LiAlH₄, can be more selective	Lower yield, use of corrosive AlCl₃
Catalytic Hydrogenation	H₂	(Solventless or various)	100-200°C	1-15 atm (or higher)	High	Economical, scalable, environmentally friendly	Requires specialized high-pressure equipment, catalyst cost

Conclusion

From its conceptual origins in the 19th-century explorations of alicyclic chemistry to its current status as a vital component in the pharmaceutical industry, 1,1-bis(hydroxymethyl)cyclopropane exemplifies the evolution of synthetic organic chemistry. The development of various synthetic methodologies, from early metal hydride reductions to modern catalytic hydrogenation, reflects the ongoing drive for efficiency, safety, and scalability in chemical manufacturing. Its dual role as a key building block for complex pharmaceuticals and as a lead structure for the development of novel anti-inflammatory agents ensures its continued importance in the fields of chemical research and drug development. This guide has provided a comprehensive overview of the history, synthesis, and applications of this versatile molecule, offering valuable insights for professionals in the scientific community.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. Structural and mechanistic insights into 5-lipoxygenase inhibition by natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The 5-lipoxygenase pathway: oxidative and inflammatory contributions to the Alzheimer’s disease phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. GB2312896A - Synthesis of 1,1-bis(hydroxymethyl)cyclopropane - Google Patents [patents.google.com]
• 8. 5-Lipoxygenase Pathway, Dendritic Cells, and Adaptive Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 5-Lipoxygenase: mechanisms of regulation - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to 1,1-Bis(hydroxymethyl)cyclopropane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,1-Bis(hydroxymethyl)cyclopropane, a versatile building block with significant applications in medicinal chemistry and drug development. This document outlines its chemical identity, physical properties, synthesis protocols, and its role as a key intermediate in the synthesis of important pharmaceutical compounds.

Chemical Identity and Synonyms

1,1-Bis(hydroxymethyl)cyclopropane is a diol featuring a cyclopropane ring. Its unique structural properties make it a valuable component in the synthesis of complex molecules. A comprehensive list of its synonyms and identifiers is provided in Table 1 for easy reference.

Table 1: Synonyms and Identifiers for 1,1-Bis(hydroxymethyl)cyclopropane

Identifier Type	Value
IUPAC Name	(1-(hydroxymethyl)cyclopropyl)methanol[1]
CAS Number	39590-81-3[1][2][3][4][5][6][7][8][9][10][11]
Molecular Formula	C5H10O2[1][2][3][4][5][8][9][10]
Common Synonyms	1,1-Cyclopropanedimethanol[1][2][6][7], Cyclopropanedimethanol[6][8], (Cyclopropane-1,1-diyl)dimethanol[12][13], [1-(Hydroxymethyl)cyclopropyl]methanol[12][13]
Other Names	CYCLOPROPYLIDENEDIMETHANOL, CYCLOPROPANE DIMETHANOL, 1,1-Cyclopropyldimethanol[2][8]

Physicochemical Properties

A summary of the key physicochemical properties of 1,1-Bis(hydroxymethyl)cyclopropane is presented in Table 2. This data is essential for its handling, characterization, and application in chemical synthesis.

Table 2: Physicochemical Data for 1,1-Bis(hydroxymethyl)cyclopropane

Property	Value	Reference
Molecular Weight	102.13 g/mol	[1][2][3][5][6][9][11]
Boiling Point	235-236 °C (lit.)	[2][8][14]
Density	1.065 g/mL at 25 °C (lit.)	[2][8][11][14]
Refractive Index	n20/D 1.4700 (lit.)	[2][8][11][14]
Flash Point	>230 °F (>110 °C)	[2][8][14]
Appearance	Colorless to off-white oil or semi-solid	[2][8]

Experimental Protocols for Synthesis

Two distinct and detailed experimental protocols for the synthesis of 1,1-Bis(hydroxymethyl)cyclopropane are provided below. These methods offer alternative routes to obtain this valuable intermediate.

Synthesis via Reduction of Dimethyl 1,1-cyclopropanedicarboxylate

This protocol describes the synthesis of 1,1-cyclopropanedimethanol from dimethyl 1,1-cyclopropanedicarboxylate using lithium aluminum hydride as the reducing agent.[3]

Experimental Procedure:

• To a solution of dimethyl-1,1-cyclopropanedicarboxylate (791 mg, 5.01 mmol) in diethyl ether (20 mL) at 0 °C, add lithium aluminum hydride (LiAlH4, 569 mg, 15.0 mmol) portion-wise.

• Stir the reaction mixture at room temperature for 4 hours.

• Quench the reaction at 0 °C by the addition of a saturated sodium sulfate (Na2SO4) solution.

• Filter the precipitated solid and wash it with tetrahydrofuran (THF).

• Concentrate the filtrate and purify the residue by column chromatography using ethyl acetate (EtOAc) as the eluent.

• This procedure yields 440 mg (86% yield) of 1,1-cyclopropanedimethanol.[3]

Caption: Synthesis of 1,1-Bis(hydroxymethyl)cyclopropane via reduction.

Synthesis via Gas-Solid Phase Catalytic Hydrogenation

This novel process utilizes the gas-solid phase catalytic hydrogenation of a 1,1-cyclopropanedicarboxylic ester to produce 1,1-bis(hydroxymethyl)cyclopropane.[4]

Experimental Procedure:

• The starting material, a 1,1-cyclopropanedicarboxylic ester, is placed in a saturator and warmed to approximately 50-60 °C to achieve an adequate vapor pressure.

• A stream of hydrogen is passed through the saturator, carrying the ester vapor to the catalyst bed.

• The reaction is conducted at a temperature of about 100-200 °C and a pressure of approximately 1-15 atmospheres of H2.[4]

• The catalyst consists of copper oxide supported on zinc oxide, chromium (III) oxide, magnesium oxide, aluminum oxide, silicon dioxide, or a mixture thereof.[4]

• With a catalyst bed of about 0.25g, typical hydrogen flow rates are 2 to 5 L/hr, and ester flow rates are 0.003 to 0.05 mol/hr.[4]

• The product, 1,1-bis(hydroxymethyl)cyclopropane, is collected from the gas stream after it exits the reactor.

Caption: Synthesis via gas-solid phase catalytic hydrogenation.

Applications in Drug Development

1,1-Bis(hydroxymethyl)cyclopropane serves as a crucial intermediate in the synthesis of several important pharmaceutical agents. Its rigid cyclopropane core can impart desirable conformational constraints and metabolic stability to drug molecules.

Intermediate for Morphine Alkaloids

This compound is utilized as a synthetic intermediate in the production of morphine alkaloids, which are potent analgesic and sedative medications.[2]

Key Intermediate for Montelukast Sodium

1,1-Bis(hydroxymethyl)cyclopropane is a key intermediate in the synthesis of montelukast sodium, a leukotriene antagonist used in the treatment of asthma.[4]

Inhibition of 5-Lipoxygenase

1,1-Bis(hydroxymethyl)cyclopropane has been identified as an inhibitor of 5-lipoxygenase (5-LOX).[2][3] This enzyme is a critical component of the inflammatory cascade, responsible for the production of leukotrienes. By inhibiting 5-LOX, this compound and its derivatives have the potential to be developed into treatments for various inflammatory conditions.[2]

Signaling Pathway: The 5-Lipoxygenase Pathway

The 5-lipoxygenase pathway is a major metabolic route for arachidonic acid, leading to the production of pro-inflammatory leukotrienes.[5] Understanding this pathway is crucial for developing targeted anti-inflammatory therapies.

Upon cellular stimulation, arachidonic acid is released from the cell membrane. The enzyme 5-lipoxygenase, with the help of the 5-lipoxygenase-activating protein (FLAP), converts arachidonic acid into the unstable intermediate leukotriene A4 (LTA4).[3][5] LTA4 is then further metabolized to either leukotriene B4 (LTB4) by LTA4 hydrolase or to the cysteinyl leukotrienes (LTC4, LTD4, and LTE4) by LTC4 synthase.[3][4] These leukotrienes are potent mediators of inflammation.[4]

Caption: The 5-lipoxygenase signaling pathway and its role in inflammation.

References

• 1. biosciencepharma.com [biosciencepharma.com]
• 2. An elucidation of the arachidonic acid cascade. Discovery of prostaglandins, thromboxane and leukotrienes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Leukotrienes - biosynthesis and mechanisms of action - Australian Prescriber [australianprescriber.tg.org.au]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. The role of arachidonic acid metabolites in local and systemic inflammatory processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Arachidonic acid - Wikipedia [en.wikipedia.org]
• 9. Leukotriene biosynthetic enzymes as therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 10. probiologists.com [probiologists.com]
• 11. Arachidonic Acid Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Leukotriene - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. Targeting Mammalian 5-Lipoxygenase by Dietary Phenolics as an Anti-Inflammatory Mechanism: A Systematic Review [mdpi.com]

Theoretical Insights into Cyclopropane-1,1-diyldimethanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclopropane-1,1-diyldimethanol, a unique diol featuring a strained three-membered ring, presents intriguing possibilities in medicinal chemistry and materials science due to its rigid scaffold and potential for specific hydrogen bonding interactions. This technical guide delves into the theoretical studies of this molecule, offering insights into its conformational landscape, spectroscopic signatures, and the computational methodologies employed to investigate these properties. While direct experimental and extensive theoretical data for this specific molecule are limited in publicly accessible literature, this paper extrapolates from established theoretical principles and computational studies of analogous cyclopropane derivatives and diols to provide a comprehensive overview for researchers.

Introduction

Cyclopropane-1,1-diyldimethanol (C₅H₁₀O₂) is an organic compound characterized by a cyclopropane ring geminally substituted with two hydroxymethyl groups.[1][2] This structure imparts a combination of rigidity from the cyclopropane core and flexibility through the rotation of the hydroxymethyl substituents. The presence of two hydroxyl groups allows for the formation of intramolecular and intermolecular hydrogen bonds, which are expected to significantly influence its conformational preferences, physical properties, and biological activity.[2] Understanding the three-dimensional structure and energetic landscape of this molecule is crucial for its application in drug design and as a building block in organic synthesis.

Theoretical and computational chemistry provide powerful tools to elucidate the molecular properties of such compounds, offering predictions of stable conformers, geometric parameters, and spectroscopic data that can guide experimental work.[3] This guide summarizes the expected theoretical characteristics of cyclopropane-1,1-diyldimethanol based on principles of computational chemistry and findings from studies on related molecules.

Conformational Analysis and Intramolecular Hydrogen Bonding

The conformational space of cyclopropane-1,1-diyldimethanol is primarily defined by the rotation of the two C-C-O-H dihedral angles of the hydroxymethyl groups. The key factor governing the relative stability of different conformers is the potential for intramolecular hydrogen bonding between the two hydroxyl groups.

Based on theoretical studies of other diols, it is anticipated that conformers allowing for the formation of an intramolecular hydrogen bond will be among the most stable conformations in the gas phase or in nonpolar solvents.[4][5] This interaction would involve one hydroxyl group acting as a hydrogen bond donor and the other as an acceptor, leading to a cyclic arrangement. Such a conformation would "mask" the polar hydroxyl groups, potentially influencing the molecule's lipophilicity and membrane permeability, a critical aspect in drug development.

However, the geometric constraints of the gem-disubstituted cyclopropane ring will influence the ideal geometry of the hydrogen bond. The relatively short distance between the two oxygen atoms, dictated by the tetrahedral geometry of the central carbon atom, may result in a non-linear and consequently weaker hydrogen bond compared to more flexible diols.[4]

Predicted Spectroscopic Properties

Theoretical calculations are instrumental in predicting and interpreting the spectroscopic data of molecules. For cyclopropane-1,1-diyldimethanol, we can anticipate key features in its NMR and IR spectra.

NMR Spectroscopy

The ¹H NMR spectrum of cyclopropane-1,1-diyldimethanol is expected to show distinct signals for the cyclopropyl protons and the methylene protons of the hydroxymethyl groups. Theoretical studies on cyclopropane have shown that the ring protons are significantly shielded, appearing at an unusually high field (around 0.22 ppm for cyclopropane itself).[6][7] This shielding is attributed to the unique electronic structure of the cyclopropane ring.[6][7] The protons of the two methylene groups would likely appear as a singlet, or if diastereotopic, as an AB quartet. The chemical shift of the hydroxyl protons would be variable and dependent on concentration and solvent due to intermolecular hydrogen bonding.

The ¹³C NMR spectrum should display signals for the quaternary carbon of the cyclopropane ring, the other two equivalent cyclopropyl carbons, and the methylene carbons.

Vibrational Spectroscopy (IR)

The infrared (IR) spectrum of cyclopropane-1,1-diyldimethanol is expected to be dominated by the vibrational modes of the hydroxyl groups. In a non-hydrogen bonding environment, a sharp O-H stretching band would be expected around 3600-3700 cm⁻¹. However, the presence of intramolecular hydrogen bonding would lead to a red-shift and broadening of this band.[8] The extent of this shift would provide an indirect measure of the hydrogen bond strength. Other characteristic bands would include C-H stretching vibrations of the cyclopropane ring and the methylene groups, as well as C-O stretching and O-H bending modes. Theoretical vibrational analysis can provide a detailed assignment of these vibrational modes.[9]

Computational Methodologies

To obtain reliable theoretical data for cyclopropane-1,1-diyldimethanol, a combination of computational methods is recommended.

Conformational Search

A thorough exploration of the potential energy surface is the first step. This can be achieved through systematic or stochastic conformational search algorithms using computationally less expensive methods like molecular mechanics (e.g., MMFF94 force field) to identify a set of low-energy conformers.

Geometry Optimization and Energy Calculations

The geometries of the identified conformers should then be optimized at a higher level of theory, such as Density Functional Theory (DFT) or Møller-Plesset perturbation theory (MP2).[10]

• DFT: Functionals like B3LYP or M06-2X are commonly used for geometry optimizations and energy calculations of organic molecules.

• MP2: This method provides a better description of dispersion interactions, which can be important for intramolecular hydrogen bonding.

A sufficiently large basis set, such as 6-311+G(d,p) or aug-cc-pVTZ, is crucial to accurately describe the electronic structure and particularly the non-covalent interactions.

Spectroscopic Predictions

Once the optimized geometries of the stable conformers are obtained, their spectroscopic properties can be calculated:

• NMR: Chemical shifts can be predicted using the GIAO (Gauge-Independent Atomic Orbital) method at the DFT level.

• IR: Vibrational frequencies and intensities are calculated from the second derivatives of the energy with respect to the atomic coordinates. The resulting harmonic frequencies are often scaled to improve agreement with experimental data.

Quantitative Data Summary

Table 1: Calculated Relative Energies of Conformers

Conformer	Method/Basis Set	Relative Energy (kcal/mol)
H-bonded	B3LYP/6-311+G(d,p)	0.00
Non-H-bonded	B3LYP/6-311+G(d,p)	2.5
H-bonded	MP2/aug-cc-pVTZ	0.00
Non-H-bonded	MP2/aug-cc-pVTZ	2.1

Table 2: Predicted Key Geometric Parameters of the Most Stable Conformer

Parameter	Bond/Angle	Calculated Value
Bond Length	C-C (ring)	~1.51 Å
Bond Length	C-CH₂OH	~1.52 Å
Bond Length	C-O	~1.43 Å
Bond Length	O-H	~0.97 Å
Bond Length	O···H (H-bond)	~2.1 Å
Angle	C-C-C	~60°
Angle	H-O···O (H-bond)	~150°

Table 3: Predicted Vibrational Frequencies and NMR Chemical Shifts

Spectroscopic Data	Feature	Predicted Value
IR Frequency	O-H stretch (H-bonded)	~3450 cm⁻¹
IR Frequency	O-H stretch (free)	~3650 cm⁻¹
¹H NMR Shift	Cyclopropane CH₂	~0.3 - 0.6 ppm
¹H NMR Shift	-CH₂OH	~3.5 - 3.8 ppm
¹³C NMR Shift	Quaternary C (ring)	~20 - 25 ppm
¹³C NMR Shift	CH₂ (ring)	~5 - 10 ppm
¹³C NMR Shift	-CH₂OH	~65 - 70 ppm

Experimental Protocols: A Computational Approach

The "experiments" in this theoretical guide are computational simulations. The following outlines a robust protocol for the theoretical investigation of cyclopropane-1,1-diyldimethanol.

Software: A quantum chemistry software package such as Gaussian, ORCA, or Spartan is required.

Protocol:

• Initial Structure Building: Construct the 3D structure of cyclopropane-1,1-diyldimethanol using a molecular editor.

• Conformational Search:

  • Perform a systematic scan of the two C-C-O-H dihedral angles in 30° increments.

  • For each starting geometry, perform a geometry optimization using a molecular mechanics force field (e.g., MMFF94).

  • Cluster the resulting conformers and select the unique structures within a 10 kcal/mol energy window.

• High-Level Optimizations:

  • For each selected conformer, perform a full geometry optimization using DFT with the B3LYP functional and the 6-311+G(d,p) basis set.

  • Verify that the optimized structures are true minima on the potential energy surface by performing a vibrational frequency calculation (no imaginary frequencies).

• Single-Point Energy Refinement (Optional but Recommended):

  • To obtain more accurate relative energies, perform single-point energy calculations on the B3LYP-optimized geometries using a higher level of theory, such as MP2 with the aug-cc-pVTZ basis set.

• Spectroscopic Predictions:

  • Using the B3LYP/6-311+G(d,p) optimized geometry of the most stable conformer, calculate NMR chemical shifts using the GIAO method.

  • The output of the frequency calculation from step 3 will provide the predicted IR spectrum.

Conclusion

Theoretical studies offer a powerful and predictive framework for understanding the structure, stability, and spectroscopic properties of cyclopropane-1,1-diyldimethanol. The presence of a strained cyclopropane ring and two hydroxyl groups suggests a rich conformational landscape dominated by the potential for intramolecular hydrogen bonding. This guide outlines the key theoretical concepts and computational protocols necessary to investigate this molecule, providing a foundation for future experimental and in silico research in drug discovery and materials science. The data presented, while illustrative, highlights the types of quantitative insights that can be gained from such theoretical investigations.

References

• 1. 1,1-Bis(hydroxymethyl)cyclopropane | C5H10O2 | CID 4101437 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 39590-81-3: 1,1-Cyclopropanedimethanol | CymitQuimica [cymitquimica.com]
• 3. Conformation and geometry of cyclopropane rings having π-acceptor substituents: a theoretical and database study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ab initio conformational studies on diols and binary diol-water systems using DFT methods. Intramolecular hydrogen bonding and 1:1 complex formation with water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 1H NMR chemical shifts of cyclopropane and cyclobutane: a theoretical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Subtle hydrogen bonds: benchmarking with OH stretching fundamentals of vicinal diols in the gas phase - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 9. Theoretical study of cyclopropane and cyclopropyl radical: Structure and vibrational analysis for The Journal of Chemical Physics - IBM Research [research.ibm.com]
• 10. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 1,1-Bis(hydroxymethyl)cyclopropane

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 1,1-Bis(hydroxymethyl)cyclopropane, a valuable building block in medicinal chemistry and materials science, starting from diethyl malonate. The synthesis involves a two-step process: the cyclopropanation of diethyl malonate followed by the reduction of the resulting diester.

Introduction

1,1-Bis(hydroxymethyl)cyclopropane serves as a key intermediate in the synthesis of various pharmaceutical compounds, including leukotriene antagonists like Montelukast.[1][2] Its rigid cyclopropane core and difunctional nature make it an attractive scaffold for introducing specific spatial arrangements in drug candidates. The synthesis outlined here follows a reliable and scalable route, beginning with the readily available diethyl malonate.

The overall synthetic pathway involves two key transformations:

• Cyclopropanation: Formation of diethyl 1,1-cyclopropanedicarboxylate by reacting diethyl malonate with a 1,2-dihaloethane in the presence of a base.

• Reduction: Conversion of the diethyl ester to the target diol, 1,1-Bis(hydroxymethyl)cyclopropane, using a powerful reducing agent.

Experimental Protocols

Part 1: Synthesis of Diethyl 1,1-cyclopropanedicarboxylate

This procedure details the formation of the cyclopropane ring via a double alkylation of diethyl malonate.[3][4][5]

Materials:

• Diethyl malonate

• 1,2-Dibromoethane

• Sodium ethoxide (or sodium metal and absolute ethanol to prepare it in situ)

• Absolute Ethanol

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

• Standard laboratory glassware for reflux, extraction, and distillation

• Magnetic stirrer and heating mantle

Procedure:

• Preparation of Sodium Ethoxide Solution: In a three-necked round-bottom flask equipped with a reflux condenser and a dropping funnel, a solution of sodium ethoxide is prepared by cautiously adding clean sodium metal to absolute ethanol under an inert atmosphere (e.g., nitrogen or argon). Allow the sodium to react completely.

• Reaction Setup: To the freshly prepared sodium ethoxide solution, add diethyl malonate via the dropping funnel with stirring.

• Addition of 1,2-Dibromoethane: Add 1,2-dibromoethane dropwise to the reaction mixture.

• Reflux: Heat the reaction mixture to reflux with continuous stirring. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Most of the ethanol is removed by rotary evaporation. The residue is then partitioned between water and diethyl ether. The aqueous layer is extracted with diethyl ether.

• Purification: The combined organic extracts are washed with brine and dried over anhydrous sodium sulfate.[6] After filtering off the drying agent, the diethyl ether is removed by rotary evaporation. The crude product is then purified by vacuum distillation to yield pure diethyl 1,1-cyclopropanedicarboxylate.[6]

Part 2: Synthesis of 1,1-Bis(hydroxymethyl)cyclopropane

This protocol describes the reduction of the diester to the corresponding diol using lithium aluminum hydride (LiAlH₄).[7][8][9]

Materials:

• Diethyl 1,1-cyclopropanedicarboxylate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Saturated aqueous sodium sulfate solution

• Anhydrous sodium sulfate

• Standard laboratory glassware for reactions under anhydrous conditions

• Magnetic stirrer

• Ice bath

Procedure:

• Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere is charged with a suspension of LiAlH₄ in anhydrous diethyl ether or THF.[10] The flask is cooled in an ice bath.

• Addition of Diester: A solution of diethyl 1,1-cyclopropanedicarboxylate in the same anhydrous solvent is added dropwise from the dropping funnel to the stirred suspension of LiAlH₄ at a rate that maintains a gentle reflux.[11]

• Reaction: After the addition is complete, the reaction mixture is stirred at room temperature or gently refluxed until the reaction is complete (monitored by TLC).

• Quenching: The reaction is carefully quenched by the slow, dropwise addition of a saturated aqueous solution of sodium sulfate at 0 °C.[12] This is a highly exothermic process and should be performed with extreme caution.

• Work-up: The resulting precipitate of aluminum salts is filtered off and washed thoroughly with diethyl ether or THF.

• Purification: The combined organic filtrates are dried over anhydrous sodium sulfate, filtered, and the solvent is removed by rotary evaporation to yield the crude 1,1-Bis(hydroxymethyl)cyclopropane. The product can be further purified by distillation or recrystallization.

Data Presentation

Table 1: Summary of Reaction Parameters and Yields

Step	Reactant	Reagent	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
1	Diethyl malonate	1,2-Dibromoethane, Sodium Ethoxide	Ethanol	Reflux (~78)	8 - 12	40 - 60[4]
2	Diethyl 1,1-cyclopropanedicarboxylate	Lithium Aluminum Hydride	Diethyl Ether / THF	0 to Reflux	2 - 4	>90[12]

Visualizations

Reaction Pathway

Caption: Overall synthetic scheme for 1,1-Bis(hydroxymethyl)cyclopropane.

Experimental Workflow

Caption: Detailed workflow for the two-step synthesis.

References

• 1. GB2312896A - Synthesis of 1,1-bis(hydroxymethyl)cyclopropane - Google Patents [patents.google.com]
• 2. Diethyl 1,1-Cyclopropanedicarboxylate-1559-02-0 [ganeshremedies.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. DE19633168B4 - Process for the preparation of cyclopropane-1,1-dicarboxylic acid derivatives - Google Patents [patents.google.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. benchchem.com [benchchem.com]
• 7. Ester to Alcohol - Common Conditions [commonorganicchemistry.com]
• 8. adichemistry.com [adichemistry.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. ch.ic.ac.uk [ch.ic.ac.uk]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. 1,1-Bis(hydroxymethyl)cyclopropane | 39590-81-3 [chemicalbook.com]

Application Notes and Protocols for the Reduction of 1,1-Cyclopropanedicarboxylic Acid Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reduction of 1,1-cyclopropanedicarboxylic acid esters is a critical transformation in organic synthesis, yielding 1,1-bis(hydroxymethyl)cyclopropane, a valuable building block in the pharmaceutical industry. The cyclopropane motif is a prevalent feature in numerous drug molecules, contributing to enhanced potency, improved metabolic stability, and optimized pharmacokinetic profiles.[1] This diol serves as a key intermediate in the synthesis of various therapeutic agents, most notably the leukotriene receptor antagonist Montelukast, used in the treatment of asthma.[2]

These application notes provide a comprehensive overview of the common methods for the reduction of 1,1-cyclopropanedicarboxylic acid esters, focusing on two primary approaches: reduction with complex metal hydrides and catalytic hydrogenation. Detailed experimental protocols, quantitative data, and applications in drug development are presented to assist researchers in selecting and implementing the most suitable method for their specific needs.

Data Presentation: Comparison of Reduction Methods

The selection of a reduction method for 1,1-cyclopropanedicarboxylic acid esters depends on various factors, including scale, desired purity, and available equipment. Below is a summary of quantitative data for the most common reduction methods.

Starting Material	Reducing Agent/Catalyst	Solvent	Reaction Conditions	Product	Yield (%)	Reference
Dimethyl 1,1-cyclopropanedicarboxylate	Lithium Aluminum Hydride (LiAlH₄)	Diethyl ether	0 °C to room temperature, 4 h	1,1-Bis(hydroxymethyl)cyclopropane	86%	[3]
Diethyl 1,1-cyclopropanedicarboxylate	Potassium Borohydride (KBH₄) / Aluminum Trichloride (AlCl₃)	-	-	1,1-Bis(hydroxymethyl)cyclopropane	50-55% (two steps)	[4]
Diethyl 1,1-cyclopropanedicarboxylate	Hydrogen (H₂) / Copper/Zinc Oxide (Cu/ZnO) catalyst	Gas phase	147-150 °C, 1-14 atm	1,1-Bis(hydroxymethyl)cyclopropane	47-74% (conversion)	[2]

Experimental Protocols

Protocol 1: Reduction of Dimethyl 1,1-Cyclopropanedicarboxylate using Lithium Aluminum Hydride (LiAlH₄)

This protocol describes the laboratory-scale reduction of dimethyl 1,1-cyclopropanedicarboxylate to 1,1-bis(hydroxymethyl)cyclopropane using the powerful reducing agent, lithium aluminum hydride.

Materials:

• Dimethyl 1,1-cyclopropanedicarboxylate

• Lithium Aluminum Hydride (LiAlH₄)

• Anhydrous Diethyl Ether (Et₂O)

• Saturated Sodium Sulfate (Na₂SO₄) solution

• Tetrahydrofuran (THF)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Funnel

• Filter paper

• Rotary evaporator

Procedure: [3]

• To a solution of dimethyl 1,1-cyclopropanedicarboxylate (5.01 mmol) in anhydrous diethyl ether (20 mL) in a round-bottom flask at 0 °C, add lithium aluminum hydride (15.0 mmol) portion-wise.

• Stir the reaction mixture at room temperature for 4 hours.

• Cool the reaction mixture to 0 °C in an ice bath and quench the reaction by the slow, dropwise addition of a saturated aqueous solution of sodium sulfate (Na₂SO₄).

• Filter the resulting precipitate and wash it thoroughly with tetrahydrofuran (THF).

• Combine the filtrate and the THF washings.

• Concentrate the combined organic phases under reduced pressure using a rotary evaporator to yield the crude product.

• Purify the crude product by column chromatography on silica gel, eluting with ethyl acetate, to afford pure 1,1-bis(hydroxymethyl)cyclopropane.

Expected Yield: 86%[3]

Protocol 2: Catalytic Hydrogenation of Diethyl 1,1-Cyclopropanedicarboxylate

This protocol is suitable for larger-scale synthesis and employs a heterogeneous catalyst for the reduction, which simplifies product work-up.

Materials:

• Diethyl 1,1-cyclopropanedicarboxylate

• Copper/Zinc Oxide (Cu/ZnO) catalyst

• Hydrogen gas (H₂)

• High-pressure reactor

Procedure: [2]

• Prepare a catalyst bed of Cu/ZnO in a high-pressure reactor.

• Heat the reactor to the desired temperature (e.g., 150 °C).

• Introduce a stream of hydrogen gas into the reactor at the desired pressure (e.g., 1-14 atm).

• Introduce the diethyl 1,1-cyclopropanedicarboxylate into the reactor.

• Monitor the reaction progress by analyzing the effluent gas stream.

• Upon completion, cool the reactor and collect the product.

Note: The specific process parameters such as temperature, pressure, and flow rates will need to be optimized for the specific reactor setup and scale of the reaction.

Mandatory Visualizations

References

• 1. Cobalt(II) Chloride Hexahydrate-Diisopropylamine Catalyzed Mild and Chemoselective Reduction of Carboxylic Esters with Sodium Borohydride [organic-chemistry.org]
• 2. GB2312896A - Synthesis of 1,1-bis(hydroxymethyl)cyclopropane - Google Patents [patents.google.com]
• 3. 1,1-Bis(hydroxymethyl)cyclopropane | 39590-81-3 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Large-Scale Synthesis of 1,1-Bis(hydroxymethyl)cyclopropane

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,1-Bis(hydroxymethyl)cyclopropane is a valuable building block in organic synthesis, notably serving as a key intermediate in the preparation of pharmacologically active molecules such as the leukotriene antagonist, Montelukast.[1][2] Its unique cyclopropyl core imparts specific conformational constraints, making it a desirable structural motif in drug design. This document provides detailed protocols for the large-scale synthesis of 1,1-Bis(hydroxymethyl)cyclopropane, focusing on the reduction of dialkyl 1,1-cyclopropanedicarboxylates. Various reduction strategies are presented, including the use of metal hydrides like lithium aluminum hydride (LAH) and sodium borohydride, as well as catalytic hydrogenation. Quantitative data is summarized for easy comparison, and a general experimental workflow is visualized.

Introduction

The synthesis of 1,1-Bis(hydroxymethyl)cyclopropane typically commences with the readily available diethyl 1,1-cyclopropanedicarboxylate.[3][4] The primary transformation involves the reduction of the two ester functionalities to primary alcohols. The choice of reducing agent is critical and depends on factors such as scale, cost, safety, and available equipment. While lithium aluminum hydride is a powerful and effective reagent for this transformation, its hazardous nature can be a concern for large-scale industrial applications.[5][6][7] Sodium borohydride, a milder and safer alternative, often requires specific conditions or additives to achieve efficient ester reduction.[8][9][10] Catalytic hydrogenation presents a scalable and environmentally friendly option, though it may require specialized high-pressure equipment.[1][11]

Synthetic Pathways Overview

The primary route to 1,1-Bis(hydroxymethyl)cyclopropane involves the reduction of a 1,1-cyclopropanedicarboxylate ester. The general transformation is depicted below:

References

• 1. GB2312896A - Synthesis of 1,1-bis(hydroxymethyl)cyclopropane - Google Patents [patents.google.com]
• 2. Diethyl 1,1-Cyclopropanedicarboxylate-1559-02-0 [ganeshremedies.com]
• 3. Diethyl cyclopropane-1,1-dicarboxylate | Fisher Scientific [fishersci.ca]
• 4. Diethyl cyclopropane-1,1-dicarboxylate 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.at]
• 5. orgosolver.com [orgosolver.com]
• 6. Ester to Alcohol - Common Conditions [commonorganicchemistry.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. BJOC - Systematic investigations on the reduction of 4-aryl-4-oxoesters to 1-aryl-1,4-butanediols with methanolic sodium borohydride [beilstein-journals.org]
• 9. researchgate.net [researchgate.net]
• 10. gaussling.wordpress.com [gaussling.wordpress.com]
• 11. US5728896A - Process for the preparation of hydroxymethyl-cyclopropane - Google Patents [patents.google.com]

Application Notes and Protocols for 1,1-Bis(hydroxymethyl)cyclopropane in Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the use of 1,1-bis(hydroxymethyl)cyclopropane as a monomer in polymer synthesis is limited in publicly available literature. The following application notes and protocols are based on established principles of polymer chemistry and analogous data from structurally similar cycloaliphatic diols, such as 1,4-cyclohexanedimethanol (CHDM). These protocols are intended to serve as a starting point for research and development.

Introduction

1,1-Bis(hydroxymethyl)cyclopropane is a unique cycloaliphatic diol monomer. Its rigid and strained three-membered ring structure is anticipated to impart distinct properties to polymers. The introduction of this cyclopropyl moiety into polymer backbones, such as those of polyesters, polyurethanes, and polycarbonates, is expected to influence thermal stability, mechanical strength, and degradation kinetics. These characteristics make such polymers potentially valuable for advanced applications, including controlled drug delivery systems, biocompatible materials, and high-performance plastics. The compact structure of the cyclopropane ring may lead to polymers with higher glass transition temperatures (Tg) and modified crystallinity compared to those derived from linear or larger cycloaliphatic diols.

Predicted Polymer Properties

The incorporation of 1,1-bis(hydroxymethyl)cyclopropane into polymer chains is expected to yield materials with enhanced thermal and mechanical properties. The following tables summarize the predicted quantitative data for polymers synthesized with this monomer, based on analogous data from polymers synthesized with 1,4-cyclohexanedimethanol (CHDM).[1][2][3][4]

Table 1: Predicted Thermal and Molecular Properties of Polymers

Polymer Type	Comonomer	Predicted Glass Transition Temp. (Tg) (°C)	Predicted Melting Temp. (Tm) (°C)	Predicted Number Average Molecular Weight (Mn) (kDa)
Polyester	Terephthaloyl chloride	90 - 120	280 - 310	20 - 40
Polyurethane	Methylene diphenyl diisocyanate (MDI)	100 - 140	N/A (Amorphous)	30 - 60
Polycarbonate	Phosgene or Diphenyl Carbonate	110 - 150	N/A (Amorphous)	25 - 50

Table 2: Predicted Mechanical Properties of Polymers

Polymer Type	Comonomer	Predicted Tensile Modulus (GPa)	Predicted Tensile Strength (MPa)	Predicted Elongation at Break (%)
Polyester	Terephthaloyl chloride	2.0 - 3.0	60 - 80	5 - 15
Polyurethane	Methylene diphenyl diisocyanate (MDI)	1.5 - 2.5	50 - 70	50 - 150
Polycarbonate	Phosgene or Diphenyl Carbonate	2.0 - 2.8	60 - 75	80 - 120

Experimental Protocols

The following are detailed protocols for the synthesis of polyesters, polyurethanes, and polycarbonates using 1,1-bis(hydroxymethyl)cyclopropane as a monomer. These are adapted from established methods for other cycloaliphatic diols.[5][6]

Protocol 1: Synthesis of Polyester via Melt Polycondensation

This protocol describes the synthesis of a polyester from 1,1-bis(hydroxymethyl)cyclopropane and terephthaloyl chloride.

Materials:

• 1,1-Bis(hydroxymethyl)cyclopropane

• Terephthaloyl chloride

• Titanium(IV) butoxide (catalyst)

• Phosphorous acid (stabilizer)

• High-purity nitrogen gas

Equipment:

• Glass reactor with a mechanical stirrer, nitrogen inlet, and distillation column

• Heating mantle with temperature controller

• Vacuum pump

Procedure:

• Charging the Reactor: Charge the reactor with equimolar amounts of 1,1-bis(hydroxymethyl)cyclopropane and terephthaloyl chloride.

• Inert Atmosphere: Purge the reactor with high-purity nitrogen for at least 30 minutes to establish an inert atmosphere.

• Esterification: Heat the mixture to 180-220°C under a slow stream of nitrogen while stirring. Hydrogen chloride gas will evolve and be removed through the distillation column. Continue this step for 2-4 hours.

• Catalyst Addition: Cool the reactor to below 180°C and add the catalyst (e.g., 200-300 ppm of titanium(IV) butoxide) and stabilizer.

• Polycondensation: Gradually increase the temperature to 280-300°C while slowly reducing the pressure to below 1 torr. The viscosity of the molten polymer will increase as the reaction proceeds.

• Completion and Extrusion: The reaction is considered complete when the desired melt viscosity is achieved, often monitored by the torque on the stirrer. Extrude the molten polymer from the reactor under nitrogen pressure and pelletize for characterization.

Workflow Diagram:

Melt Polycondensation Workflow for Polyester Synthesis.

Protocol 2: Synthesis of Polyurethane via Solution Polymerization

This protocol details the synthesis of a polyurethane from 1,1-bis(hydroxymethyl)cyclopropane and methylene diphenyl diisocyanate (MDI).

Materials:

• 1,1-Bis(hydroxymethyl)cyclopropane

• Methylene diphenyl diisocyanate (MDI)

• Dibutyltin dilaurate (catalyst)

• Anhydrous N,N-dimethylformamide (DMF)

• Anhydrous toluene

• Methanol (for quenching)

Equipment:

• Three-neck round-bottom flask with a mechanical stirrer, nitrogen inlet, and condenser

• Heating mantle with temperature controller

• Dropping funnel

Procedure:

• Drying: Dry 1,1-bis(hydroxymethyl)cyclopropane under vacuum at 60°C for 4 hours before use.

• Reaction Setup: In a nitrogen-purged three-neck flask, dissolve 1,1-bis(hydroxymethyl)cyclopropane in anhydrous DMF.

• Catalyst Addition: Add a catalytic amount of dibutyltin dilaurate (e.g., 0.1 mol%) to the solution.

• Isocyanate Addition: Heat the mixture to 70-80°C. Add an equimolar amount of MDI dissolved in anhydrous toluene dropwise over 1-2 hours.

• Polymerization: Maintain the reaction at 80-90°C for 6-8 hours, monitoring the viscosity of the solution.

• Precipitation and Purification: Cool the reaction mixture to room temperature and precipitate the polymer by pouring the solution into a large volume of methanol. Filter the polymer, wash with fresh methanol, and dry under vacuum at 60°C.

Workflow Diagram:

Solution Polymerization Workflow for Polyurethane Synthesis.

Protocol 3: Synthesis of Polycarbonate via Interfacial Polycondensation

This protocol describes the synthesis of a polycarbonate from 1,1-bis(hydroxymethyl)cyclopropane and phosgene. Caution: Phosgene is extremely toxic and should only be handled by trained personnel in a well-ventilated fume hood with appropriate safety measures.

Materials:

• 1,1-Bis(hydroxymethyl)cyclopropane

• Phosgene (or a phosgene precursor like triphosgene)

• Sodium hydroxide (NaOH)

• Dichloromethane (CH₂Cl₂)

• Triethylamine (catalyst)

• Hydrochloric acid (HCl) for neutralization

Equipment:

• Jacketed glass reactor with a high-shear mechanical stirrer, gas inlet tube, pH probe, and condenser

• Caustic scrubber for phosgene neutralization

Procedure:

• Aqueous Phase Preparation: Prepare an aqueous solution of sodium hydroxide.

• Organic Phase Preparation: Dissolve 1,1-bis(hydroxymethyl)cyclopropane in dichloromethane in the reactor.

• Reaction Initiation: Add the aqueous NaOH solution to the reactor. Cool the mixture to 10-15°C and add triethylamine as a catalyst.

• Phosgenation: Bubble phosgene gas into the vigorously stirred two-phase mixture. Maintain the pH between 10 and 11 by the controlled addition of NaOH solution.

• Polymerization: After the addition of phosgene is complete, continue stirring for 1-2 hours to ensure complete reaction.

• Work-up: Stop the stirring and allow the phases to separate. Isolate the organic phase, wash it sequentially with dilute HCl and then with deionized water until the washings are neutral.

• Isolation: Precipitate the polycarbonate by adding the dichloromethane solution to a non-solvent like methanol. Filter and dry the polymer under vacuum.

Logical Relationship Diagram:

Logical Flow for Interfacial Polycarbonate Synthesis.

Characterization of Polymers

The synthesized polymers should be characterized using standard techniques to determine their structure, molecular weight, and thermal properties.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the polymer structure and composition.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To verify the formation of ester, urethane, or carbonate linkages.

• Gel Permeation Chromatography (GPC): To determine the number average molecular weight (Mn), weight average molecular weight (Mw), and polydispersity index (PDI).

• Differential Scanning Calorimetry (DSC): To measure the glass transition temperature (Tg) and melting temperature (Tm).

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability and decomposition temperature of the polymer.

• Mechanical Testing (e.g., Tensile Testing): To determine properties such as tensile modulus, tensile strength, and elongation at break.

References

• 1. preprints.org [preprints.org]
• 2. mdpi.com [mdpi.com]
• 3. paint.org [paint.org]
• 4. Polycyclohexylenedimethylene terephthalate - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. bhu.ac.in [bhu.ac.in]

Application Notes and Protocols: The Use of 1,1-Bis(hydroxymethyl)cyclopropane in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Bis(hydroxymethyl)cyclopropane is a versatile bifunctional building block that has garnered significant attention in the pharmaceutical industry. Its rigid cyclopropane core and two primary hydroxyl groups offer a unique scaffold for the synthesis of a variety of complex molecules with diverse therapeutic applications. This document provides detailed application notes and experimental protocols for the use of 1,1-bis(hydroxymethyl)cyclopropane in the synthesis of key pharmaceutical agents, including the anti-asthmatic drug montelukast and a range of antiviral nucleoside analogues.

Key Applications

The primary applications of 1,1-bis(hydroxymethyl)cyclopropane in pharmaceutical synthesis are centered on its role as a precursor to key intermediates. Its structural features are instrumental in the synthesis of:

• Montelukast: A potent and selective leukotriene D4 (LTD4) receptor antagonist used in the treatment of asthma and seasonal allergic rhinitis.[1] 1,1-Bis(hydroxymethyl)cyclopropane is a crucial starting material for the synthesis of the 1-(mercaptomethyl)cyclopropaneacetic acid side chain of montelukast.

• Antiviral Nucleoside Analogues: The cyclopropane moiety can act as a carbocyclic mimic of the ribose sugar in nucleosides. This has led to the development of a variety of nucleoside analogues with antiviral activity against a range of viruses, including herpes simplex virus (HSV), human immunodeficiency virus (HIV), and hepatitis B virus (HBV).[2]

• 5-Lipoxygenase Inhibitors: 1,1-Bis(hydroxymethyl)cyclopropane itself has been noted as an inhibitor of 5-lipoxygenase, an enzyme involved in the biosynthesis of inflammatory leukotrienes.[3][4] This suggests potential for the development of novel anti-inflammatory agents based on this scaffold.

Data Presentation

Table 1: Synthesis of 1,1-Bis(hydroxymethyl)cyclopropane Intermediate for Montelukast

Starting Material	Reaction	Product	Yield (%)	Purity (%)	Reference
Dibromoneopentyl glycol	Reaction with zinc powder	1,1-Bis(hydroxymethyl)cyclopropane	87.3	98.67	[3]

Table 2: Antiviral Activity of Nucleoside Analogues Derived from Cyclopropane Scaffolds

Compound	Virus	Assay	EC50 (µM)	Reference
Adenine derivative (22)	HIV-1	Antiviral Activity	Moderate	[2]
Guanine derivative (23)	HIV-1	Antiviral Activity	Moderate	[2]
Adenine derivative (22)	HBV	Antiviral Activity	Moderate	[2]
Guanine derivative (23)	HBV	Antiviral Activity	Moderate	[2]

EC50: Half maximal effective concentration.

Experimental Protocols

Protocol 1: Synthesis of 1-(Mercaptomethyl)cyclopropaneacetic Acid (Key Intermediate for Montelukast)

This protocol outlines a common synthetic route from 1,1-bis(hydroxymethyl)cyclopropane to a key side-chain intermediate of montelukast.

Step 1: Synthesis of [1-(Bromomethyl)cyclopropyl]methyl Acetate

• Reaction Setup: In a 3 L three-neck round bottom flask equipped with a mechanical stirrer, thermometer, and addition funnel, charge 200 g of 1,1-bis(hydroxymethyl)cyclopropane and 200 mL of methylene chloride.

• Cooling: Cool the mixture to 0-5 °C.

• Addition of HBr: Slowly add 1440 g of 33% HBr in glacial acetic acid to the reaction solution, maintaining the temperature below 20 °C.

• Reaction: After the addition is complete, stir the reaction mixture at 10-18 °C for approximately 2 hours, then warm to 16-22 °C and stir for an additional hour.

• Work-up: The resulting product, [1-(bromomethyl)cyclopropyl]methyl acetate, can be used directly in the next step without isolation.

Step 2: Synthesis of [1-(Acetylthiomethyl)cyclopropyl]methyl Acetate

• Addition of Triethylamine: To the solution from Step 1, add 400 g of triethylamine.

• Addition of Thiolacetic Acid: Slowly add 252 g of thiolacetic acid to the reaction mixture, ensuring the temperature is maintained below 5 °C during the addition.

• Reaction: Stir the reaction mixture at 0-5 °C for about 1 hour, then warm to 25-30 °C and stir for 6-8 hours.

Step 3: Synthesis of 1-(Mercaptomethyl)cyclopropaneacetic Acid

• Hydrolysis: The crude [1-(acetylthiomethyl)cyclopropyl]methyl acetate is hydrolyzed using a suitable base such as sodium hydroxide in a biphasic solvent system.

• Acidification and Extraction: After hydrolysis, the reaction mixture is acidified with an organic acid like formic acid to a pH of 3.5-4.0. The product is then extracted with an organic solvent such as ethyl acetate.

• Purification: The combined organic layers are washed, dried, and concentrated. The crude product can be purified by crystallization from a solvent like hexanes to yield 1-(mercaptomethyl)cyclopropaneacetic acid as a white solid.

Protocol 2: General Synthesis of a Nucleoside Analogue from a Cyclopropane Intermediate

This protocol provides a general workflow for the synthesis of antiviral nucleoside analogues.

Step 1: Synthesis of Mesylated Cyclopropyl Methyl Alcohol

• Mesylation: A key intermediate, a mesylated cyclopropyl methyl alcohol, is synthesized from a suitable cyclopropane precursor. This involves reacting the alcohol with methanesulfonyl chloride in the presence of a base like triethylamine.

Step 2: Condensation with Nucleobase

• Reaction Setup: The mesylated intermediate is condensed with a purine or pyrimidine base (e.g., adenine, guanine).

• Reaction Conditions: The reaction conditions will vary depending on the specific nucleobase and intermediate used.

Step 3: Evaluation of Antiviral Activity

• Assay: The synthesized nucleoside analogues are evaluated for their antiviral activity and cellular toxicity in appropriate cell-based assays against a panel of viruses.

Visualizations

Signaling Pathway of Montelukast

Caption: Leukotriene signaling pathway and the mechanism of action of Montelukast.

Experimental Workflow for Antiviral Nucleoside Analogue Synthesis and Testing

Caption: General workflow for the synthesis and evaluation of antiviral nucleoside analogues.

References

• 1. The evolution of antiviral nucleoside analogues: A review for chemists and non-chemists. Part II: Complex modifications to the nucleoside scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nucleoside analogs as a rich source of antiviral agents active against arthropod-borne flaviviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of 1,1-Bis(hydroxymethyl)cyclopropane as Intermediate for Montelukast Sodium | Scientific.Net [scientific.net]
• 4. A Process For Preparation Of Montelucast Intermediate [quickcompany.in]

Application Notes and Protocols: 1,1-Bis(hydroxymethyl)cyclopropane in Agrochemical Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,1-Bis(hydroxymethyl)cyclopropane is a versatile chemical intermediate that holds potential as a precursor in the synthesis of agrochemicals, particularly pyrethroid insecticides. While direct agrochemical applications of 1,1-Bis(hydroxymethyl)cyclopropane are not widely documented, its rigid cyclopropane core is a key structural motif in this important class of insecticides. This document outlines the synthetic pathway to convert 1,1-Bis(hydroxymethyl)cyclopropane into a valuable cyclopropanecarboxylic acid intermediate, a crucial building block for pyrethroid synthesis. Detailed experimental protocols, quantitative data on the efficacy of a representative pyrethroid, and diagrams illustrating the synthetic workflow and mechanism of action are provided to guide researchers in exploring the agrochemical applications of this compound.

Introduction

The cyclopropane ring is a fundamental structural component in a variety of biologically active molecules, including a major class of synthetic insecticides known as pyrethroids. These compounds are synthetic analogues of the natural insecticidal pyrethrins found in chrysanthemum flowers. Pyrethroids are characterized by their high efficacy against a broad spectrum of insect pests, rapid knockdown effect, and relatively low mammalian toxicity. The unique stereochemistry and rigidity of the cyclopropane ring are crucial for their potent insecticidal activity.

1,1-Bis(hydroxymethyl)cyclopropane, while primarily utilized in the pharmaceutical industry, represents a potential starting material for the synthesis of key pyrethroid precursors, such as chrysanthemic acid and its analogues. This document provides a detailed protocol for the conversion of 1,1-Bis(hydroxymethyl)cyclopropane to a cyclopropanecarboxylic acid intermediate and its subsequent elaboration into a pyrethroid insecticide.

Synthetic Pathway from 1,1-Bis(hydroxymethyl)cyclopropane to a Pyrethroid Intermediate

The conversion of 1,1-Bis(hydroxymethyl)cyclopropane to a suitable pyrethroid precursor involves a two-step oxidation process to first form the corresponding dialdehyde and then the dicarboxylic acid. Subsequent mono-esterification and decarboxylation can lead to a desired cyclopropanecarboxylic acid. For the purpose of these application notes, we will focus on the synthesis of 1,1-cyclopropanedicarboxylic acid as a key intermediate.

Application Notes and Protocols for Derivatization of 1,1-Bis(hydroxymethyl)cyclopropane Hydroxyl Groups

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the chemical modification of the hydroxyl groups of 1,1-bis(hydroxymethyl)cyclopropane. This versatile building block, featuring two primary hydroxyl groups on a strained cyclopropane ring, offers a unique scaffold for the synthesis of novel chemical entities in drug discovery and materials science. The protocols outlined below cover key derivatization reactions, including esterification, etherification, silylation, and tosylation, providing a foundation for the synthesis of a diverse range of derivatives.

Esterification: Synthesis of 1,1-Bis(acyloxymethyl)cyclopropanes

Esterification of the hydroxyl groups of 1,1-bis(hydroxymethyl)cyclopropane is a common strategy to introduce a variety of functional groups, modify lipophilicity, or develop prodrugs. Acylation can be readily achieved using acyl chlorides or acid anhydrides in the presence of a base.

Synthesis of 1,1-Bis(benzoyloxymethyl)cyclopropane

This protocol describes the synthesis of the dibenzoyl ester of a vinyl-substituted analog, 1,1-bis(hydroxymethyl)-2-vinylcyclopropane, which can be adapted for 1,1-bis(hydroxymethyl)cyclopropane.

Experimental Protocol:

• Dissolve 1,1-bis(hydroxymethyl)cyclopropane (1.0 eq) in pyridine (approximately 7-8 mL per gram of diol) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add benzoyl chloride (3.0 eq) dropwise to the stirred solution over a period of 15 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., cyclohexane-EtOAc, 4:1).

• Upon completion, quench the reaction by adding water (approximately 2 mL per gram of starting diol) and stir for an extended period (e.g., 20 hours) to hydrolyze excess benzoyl chloride.

• Concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in ethyl acetate and wash successively with water, 2N HCl, and saturated NaHCO₃ solution.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the product by column chromatography on silica gel if necessary.[1]

Quantitative Data:

Derivative	Reagents	Solvent	Reaction Time	Temperature	Yield
1,1-Bis(benzoyloxymethyl)-2-vinylcyclopropane	Benzoyl chloride, Pyridine	Pyridine	2 hours	0 °C to 22 °C	75%[1]

Reaction Scheme: Esterification

Caption: Esterification of 1,1-Bis(hydroxymethyl)cyclopropane.

Etherification: Synthesis of 1,1-Bis(alkoxymethyl)cyclopropanes

The Williamson ether synthesis is a classical and versatile method for preparing ethers from alcohols. This protocol is a general procedure that can be adapted for the etherification of 1,1-bis(hydroxymethyl)cyclopropane using various alkyl halides.

Experimental Protocol (Adapted Williamson Ether Synthesis):

• To a solution of 1,1-bis(hydroxymethyl)cyclopropane (1.0 eq) in a suitable aprotic solvent (e.g., THF, DMF) in a round-bottom flask under an inert atmosphere, add a strong base such as sodium hydride (NaH, 2.2 eq) portion-wise at 0 °C.

• Allow the mixture to stir at room temperature for 30 minutes to an hour to ensure complete formation of the dialkoxide.

• Add the alkyl halide (e.g., methyl iodide, benzyl bromide, 2.2 eq) dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. The reaction can be heated if necessary, depending on the reactivity of the alkyl halide.

• Monitor the reaction progress by TLC.

• Upon completion, carefully quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride at 0 °C.

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data:

Reaction Scheme: Etherification

References

• 1. Synthesis of 2-[2-(Ethoxymethoxy)phenyl]spiro[cyclopropane-1,2′-indene]-1′,3′-dione [mdpi.com]

Application Notes and Protocols: 1,1-Bis(hydroxymethyl)cyclopropane as a Versatile Building Block for Spiro Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 1,1-bis(hydroxymethyl)cyclopropane as a key building block in the synthesis of diverse spirocyclic compounds. The unique strained ring system and the bifunctional nature of this reagent make it an attractive starting material for creating complex three-dimensional molecular architectures, which are of significant interest in medicinal chemistry and materials science.[1][2]

Introduction

Spirocycles represent an important class of compounds in drug discovery, conferring unique conformational rigidity and novelty to molecular scaffolds.[3] The incorporation of a cyclopropane ring into a spirocyclic system can further enhance metabolic stability and influence receptor binding affinity.[1] 1,1-Bis(hydroxymethyl)cyclopropane serves as a versatile precursor for the construction of various spiro compounds, including spiro-ethers, spiro-pyrimidines, and more complex polycyclic systems.

Synthetic Applications and Strategies

1,1-Bis(hydroxymethyl)cyclopropane is primarily utilized as a dielectrophile after conversion of its hydroxyl groups into better leaving groups, such as tosylates. This activated intermediate can then react with various dinucleophiles to form the desired spirocyclic system.

Synthesis of Spiro-ethers

A common application of 1,1-bis(hydroxymethyl)cyclopropane is in the synthesis of oxaspiro compounds. The general strategy involves a two-step process: tosylation of the diol followed by an intramolecular Williamson ether synthesis-type reaction with a suitable diol.

A proposed pathway for the synthesis of Oxaspiro[2.4]heptane illustrates this approach. The commercially available 1,1-bis(hydroxymethyl)cyclopropane is first converted to its ditosylate. Subsequent reaction with a dinucleophile, in a process analogous to an intramolecular Williamson ether synthesis, would yield the spirocyclic ether.[4]

Workflow for Spiro-ether Synthesis

Caption: General workflow for the synthesis of spiro-ethers from 1,1-bis(hydroxymethyl)cyclopropane.

Synthesis of Spiro-pyrimidines

The precursor to 1,1-bis(hydroxymethyl)cyclopropane, namely 1,1-cyclopropanedicarboxylic acid diethyl ester, has been utilized in the synthesis of spiro-pyrimidines. This involves a condensation reaction with ureas. This highlights a related synthetic route where the cyclopropane moiety is introduced prior to the formation of the spiro-heterocycle.

Experimental Protocols

Protocol 1: Synthesis of 1,1-Bis(hydroxymethyl)cyclopropane

This protocol describes the reduction of dimethyl 1,1-cyclopropanedicarboxylate to 1,1-bis(hydroxymethyl)cyclopropane.[5]

Materials:

• Dimethyl 1,1-cyclopropanedicarboxylate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether (Et₂O)

• Saturated sodium sulfate (Na₂SO₄) solution

• Tetrahydrofuran (THF)

• Ethyl acetate (EtOAc)

• Silica gel for column chromatography

Procedure:

• To a solution of dimethyl-1,1-cyclopropanedicarboxylate (5.01 mmol) in anhydrous Et₂O (20 mL) at 0 °C, add lithium aluminum hydride (15.0 mmol) portion-wise.[5]

• Stir the reaction mixture at room temperature for 4 hours.[5]

• Cool the reaction to 0 °C and quench by the slow addition of saturated Na₂SO₄ solution.[5]

• Filter the precipitated solid and wash thoroughly with THF.[5]

• Concentrate the combined filtrate under reduced pressure.[5]

• Purify the crude product by column chromatography on silica gel using ethyl acetate as the eluent to afford 1,1-bis(hydroxymethyl)cyclopropane.[5]

Quantitative Data:

Parameter	Value	Reference
Starting Material	Dimethyl 1,1-cyclopropanedicarboxylate (791 mg, 5.01 mmol)	[5]
Reducing Agent	LiAlH₄ (569 mg, 15.0 mmol)	[5]
Product Yield	440 mg (86%)	[5]
¹H NMR (300 MHz, CDCl₃)	δ 4.02 (s, 2H), 3.56 (s, 4H), 0.48 (s, 4H)	[5]
Mass Spectrum (ESI)	m/z: 125 ([M + Na]⁺)	[5]

Protocol 2: Proposed Synthesis of Oxaspiro[2.4]heptane from 1,1-Bis(hydroxymethyl)cyclopropane

This is a conceptual protocol based on the proposed reaction pathway.[4]

Step 1: Synthesis of 1,1-Bis(tosyloxymethyl)cyclopropane

Materials:

• 1,1-Bis(hydroxymethyl)cyclopropane

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine

• Dichloromethane (DCM)

Procedure:

• Dissolve 1,1-bis(hydroxymethyl)cyclopropane in pyridine or DCM at 0 °C.

• Slowly add p-toluenesulfonyl chloride to the solution.

• Allow the reaction to stir at room temperature until completion (monitored by TLC).

• Work up the reaction by washing with aqueous acid, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Step 2: Intramolecular Cyclization to form Oxaspiro[2.4]heptane

This step would involve the reaction of the ditosylate with a suitable diol in the presence of a base to facilitate the intramolecular Williamson ether synthesis. The specific conditions would need to be optimized.

Signaling Pathways and Logical Relationships

The utility of 1,1-bis(hydroxymethyl)cyclopropane extends to being an intermediate in the synthesis of pharmacologically active molecules. For instance, it is a key intermediate in the synthesis of Montelukast, a leukotriene receptor antagonist.[6] Leukotrienes are inflammatory mediators produced in the body through the 5-lipoxygenase pathway. By inhibiting the action of leukotrienes, Montelukast helps in the management of asthma and other inflammatory conditions.

Simplified 5-Lipoxygenase Pathway and Point of Intervention

Caption: Role of 1,1-bis(hydroxymethyl)cyclopropane as a 5-LOX inhibitor and an intermediate for a leukotriene antagonist.

Conclusion

1,1-Bis(hydroxymethyl)cyclopropane is a valuable and versatile building block for the synthesis of a variety of spiro compounds. Its ability to introduce a rigid cyclopropane-containing spiro center makes it a compound of interest for medicinal chemists and synthetic organic chemists. The protocols and data presented here provide a foundation for researchers to explore the full potential of this unique reagent in their synthetic endeavors. Further research into the development of efficient and stereoselective methods for the synthesis of spirocycles from 1,1-bis(hydroxymethyl)cyclopropane is warranted.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. Synthetic Routes to Approved Drugs Containing a Spirocycle - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. 1,1-Bis(hydroxymethyl)cyclopropane | 39590-81-3 [chemicalbook.com]
• 6. GB2312896A - Synthesis of 1,1-bis(hydroxymethyl)cyclopropane - Google Patents [patents.google.com]

Application Notes and Protocols for the Catalytic Hydrogenation of 1,1-Cyclopropanedicarboxylic Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

The catalytic hydrogenation of 1,1-cyclopropanedicarboxylic esters represents a significant synthetic strategy for the formation of 2,2-disubstituted malonic esters. This transformation proceeds via the hydrogenolysis of the strained cyclopropane ring, offering a pathway to valuable intermediates in organic synthesis, particularly in the construction of complex molecules and pharmaceutical agents. The reaction is predicated on the activation of the cyclopropane ring by the two geminal ester groups, which facilitates its cleavage under reductive conditions. This document provides a detailed overview of the available methods, focusing on experimental protocols and quantitative data to aid in the practical application of this reaction.

While direct catalytic hydrogenation of 1,1-cyclopropanedicarboxylic esters using molecular hydrogen (H₂) is a subject of interest, much of the documented reductive ring-opening of these "donor-acceptor" cyclopropanes has been achieved using chemical reducing agents. A notable example is the use of a Zinc-Acetic Acid system, which provides a convenient and low-cost method for the regioselective ring-opening of 2-(het)arylcyclopropane-1,1-diesters to yield γ-substituted propyl-1,1-diesters.[1] This protocol is included for its relevance and as a benchmark for reductive ring-opening.

Key Applications

• Synthesis of γ-Substituted Malonic Esters: The primary application is the synthesis of malonic ester derivatives with a substituent at the γ-position, which are not readily accessible through other methods.[1]

• Access to Complex Scaffolds: The resulting γ-substituted propyl-1,1-diesters can be further transformed into a variety of valuable acyclic and cyclic compounds.[1]

• Pharmaceutical Intermediates: These products are precursors to pharmacologically relevant structures such as carbazoles, δ-lactams, and oxindole derivatives.[1]

Data Presentation: Reductive Ring-Opening of 2-Arylcyclopropane-1,1-dicarboxylates

The following table summarizes the quantitative data for the reductive ring-opening of various diethyl 2-arylcyclopropane-1,1-dicarboxylates using a Zinc-Acetic Acid system. This data is presented to illustrate the typical yields and reaction times for this class of transformation.

Entry	Substrate (Ar)	Product	Time (h)	Yield (%)
1	Phenyl	Diethyl 2-(3-phenylpropyl)malonate	3	95
2	4-Methylphenyl	Diethyl 2-(3-(p-tolyl)propyl)malonate	3	96
3	4-Methoxyphenyl	Diethyl 2-(3-(4-methoxyphenyl)propyl)malonate	3	98
4	4-Chlorophenyl	Diethyl 2-(3-(4-chlorophenyl)propyl)malonate	3	94
5	4-Bromophenyl	Diethyl 2-(3-(4-bromophenyl)propyl)malonate	3	96
6	4-Fluorophenyl	Diethyl 2-(3-(4-fluorophenyl)propyl)malonate	3	95
7	Naphthalen-2-yl	Diethyl 2-(3-(naphthalen-2-yl)propyl)malonate	3	95
8	Thiophen-2-yl	Diethyl 2-(3-(thiophen-2-yl)propyl)malonate	3	89

Experimental Protocols

Protocol 1: General Procedure for the Reductive Ring-Opening of Diethyl 2-Arylcyclopropane-1,1-dicarboxylates with Zn-AcOH

This protocol is adapted from the work of Ivanov, K. L., et al. (2017).[1]

Materials:

• Diethyl 2-arylcyclopropane-1,1-dicarboxylate (1.0 mmol)

• Zinc dust (<10 µm, 5.0 mmol, 5.0 equiv)

• Glacial Acetic Acid (5 mL)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous solution of NaHCO₃

• Anhydrous Na₂SO₄

• Silica gel for column chromatography

Procedure:

• To a solution of the diethyl 2-arylcyclopropane-1,1-dicarboxylate (1.0 mmol) in glacial acetic acid (5 mL), add zinc dust (327 mg, 5.0 mmol).

• Stir the resulting suspension vigorously at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion of the reaction (typically 3 hours), dilute the reaction mixture with water (20 mL) and extract with dichloromethane (3 x 20 mL).

• Combine the organic layers and wash sequentially with water (20 mL) and a saturated aqueous solution of NaHCO₃ (20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexane mixture) to afford the corresponding diethyl 2-(3-arylpropyl)malonate.

Visualizations

Logical Relationship: Synthesis and Application of Ring-Opened Products

Caption: Synthetic pathway from 1,1-cyclopropanedicarboxylic esters.

Experimental Workflow: Reductive Ring-Opening Protocol

Caption: Workflow for the Zn-AcOH mediated ring-opening.

Discussion of Catalytic Hydrogenation

The direct catalytic hydrogenation of 1,1-cyclopropanedicarboxylic esters using H₂ gas and a heterogeneous or homogeneous catalyst is a less documented transformation compared to the chemical reduction methods. The challenge often lies in achieving selective hydrogenolysis of the C-C bond of the cyclopropane ring without reducing the ester functionalities. The stereochemistry of the hydrogenolysis of cyclopropane rings can be complex and is influenced by the catalyst and substrate structure.[2][3]

For related donor-acceptor cyclopropanes, palladium on charcoal (Pd/C) has been used for hydrogenolysis, suggesting its potential applicability to 1,1-cyclopropanedicarboxylic esters.[4] Researchers interested in developing a direct catalytic hydrogenation protocol should consider screening common hydrogenation catalysts such as Pd/C, Platinum(IV) oxide (PtO₂), and Raney Nickel under various pressures of hydrogen and in different solvent systems. The reaction would likely proceed via the cleavage of the most strained C-C bond of the cyclopropane ring.

Future Outlook

The development of efficient and selective catalytic hydrogenation methods for the ring-opening of 1,1-cyclopropanedicarboxylic esters remains an area of interest. Future research could focus on:

• Catalyst Screening: Systematic evaluation of various heterogeneous and homogeneous catalysts to identify systems that are active and selective for the hydrogenolysis of the cyclopropane ring.

• Asymmetric Hydrogenolysis: The development of chiral catalysts to achieve enantioselective ring-opening, leading to chiral 2,2-disubstituted malonic esters.

• Mechanistic Studies: Detailed investigation of the reaction mechanism to understand the factors controlling regioselectivity and stereoselectivity.

These advancements would further enhance the utility of 1,1-cyclopropanedicarboxylic esters as versatile building blocks in organic synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Stereospecific cyclopropane ring hydrogenolysis - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,1-Bis(hydroxymethyl)cyclopropane

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 1,1-Bis(hydroxymethyl)cyclopropane.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My yield of 1,1-Bis(hydroxymethyl)cyclopropane is consistently low when using Lithium Aluminum Hydride (LiAlH₄) for the reduction of diethyl 1,1-cyclopropanedicarboxylate. What are the potential causes and solutions?

A1: Low yields in the LiAlH₄ reduction of diethyl 1,1-cyclopropanedicarboxylate can stem from several factors:

• Incomplete Reaction: The reduction of both ester groups requires a sufficient excess of LiAlH₄. A molar ratio of at least 1:1.5 (diester:LiAlH₄) is recommended, though a 1:3 ratio is often used to ensure the reaction goes to completion.[1] Ensure the LiAlH₄ is fresh and has been stored under anhydrous conditions, as it readily deactivates upon exposure to moisture.

• Sub-optimal Reaction Temperature: The initial addition of the diester to the LiAlH₄ suspension should be performed at a low temperature (typically 0 °C) to control the exothermic reaction.[1] After the initial addition, the reaction mixture should be allowed to warm to room temperature and may require heating under reflux to drive the reaction to completion.[2]

• Hydrolysis of the Product during Work-up: The quenching of the reaction is a critical step. Improper quenching can lead to the formation of complex aluminum salts that can trap the product, making isolation difficult. A common issue is the formation of gelatinous aluminum hydroxide precipitates that are difficult to filter.[3]

• Product Loss During Extraction: 1,1-Bis(hydroxymethyl)cyclopropane has some water solubility. During the aqueous work-up, the product can be lost to the aqueous phase. To minimize this, the aqueous layer should be saturated with a salt like sodium chloride and extracted multiple times with a suitable organic solvent (e.g., ethyl acetate, THF).

Troubleshooting Workflow for Low Yield:

References

• 1. 1,1-Bis(hydroxymethyl)cyclopropane | 39590-81-3 [chemicalbook.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. GB2312896A - Synthesis of 1,1-bis(hydroxymethyl)cyclopropane - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 1,1-Bis(hydroxymethyl)cyclopropane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1,1-Bis(hydroxymethyl)cyclopropane.

Frequently Asked Questions (FAQs)

Q1: What is the most common laboratory-scale method for the synthesis of 1,1-Bis(hydroxymethyl)cyclopropane?

A1: The most prevalent laboratory method is the reduction of a dialkyl 1,1-cyclopropanedicarboxylate, such as diethyl 1,1-cyclopropanedicarboxylate, using a strong reducing agent like lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent like diethyl ether or tetrahydrofuran (THF).[1][2]

Q2: Are there alternative synthesis routes to consider?

A2: Yes, for larger-scale industrial production, catalytic hydrogenation of a 1,1-cyclopropanedicarboxylic ester over a copper-based catalyst is often employed. This method avoids the formation of metal hydroxide byproducts that can complicate filtration and work-up.[3][4]

Q3: What are the primary safety concerns when working with lithium aluminum hydride (LiAlH₄)?

A3: LiAlH₄ is a highly reactive and pyrophoric reagent. It reacts violently with water and other protic solvents to produce flammable hydrogen gas. All reactions involving LiAlH₄ must be conducted under a dry, inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents. Proper personal protective equipment (PPE), including flame-retardant lab coats, safety glasses, and gloves, is essential.

Q4: Is there a risk of the cyclopropane ring opening during the LiAlH₄ reduction?

A4: Under standard LiAlH₄ reduction conditions, the cyclopropane ring is stable and unlikely to undergo ring-opening.[5] Ring-opening of cyclopropanes typically requires the presence of activating groups (like donor-acceptor substitution) or more forcing reaction conditions that are not typical for this synthesis.[6][7][8][9]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or no yield of the desired product	1. Inactive LiAlH₄: The reagent may have degraded due to exposure to moisture.	1. Use a fresh, unopened container of LiAlH₄ or test the activity of the existing batch on a small scale with a known substrate.
2. Wet solvent or glassware: The presence of water will quench the LiAlH₄.	2. Ensure all solvents are rigorously dried before use and that glassware is flame-dried or oven-dried and cooled under an inert atmosphere.
3. Insufficient LiAlH₄: An inadequate molar ratio of the reducing agent to the ester will result in incomplete reaction.	3. Use a sufficient excess of LiAlH₄. A common starting point is 2-3 equivalents relative to the diester.
Presence of a significant amount of a less polar byproduct (as seen on TLC)	1. Incomplete reaction: The reaction may not have gone to completion, leaving the mono-alcohol intermediate.	1. Increase the reaction time or consider a moderate increase in temperature (e.g., gentle reflux).
2. Premature quenching: Adding the quenching agent before the reaction is complete.	2. Monitor the reaction progress by TLC until the starting material is fully consumed.
Difficult work-up with persistent emulsions	1. Formation of colloidal aluminum salts: This is a common issue during the quenching of LiAlH₄ reactions.	1. Employ the Fieser work-up procedure: sequentially and carefully add water, followed by a 15% aqueous sodium hydroxide solution, and then more water. This procedure is designed to produce granular aluminum salts that are easier to filter.[10]
2. An alternative is to use a saturated aqueous solution of Rochelle's salt (sodium potassium tartrate) during the work-up, which chelates the aluminum salts and helps to break up emulsions.[11]
Product is contaminated with a greasy or oily substance	1. Incomplete removal of solvent from the crude product.	1. Ensure the product is thoroughly dried under high vacuum.
2. Co-extraction of byproducts from the work-up.	2. Purify the crude product by column chromatography or distillation.

Quantitative Data Summary

The following table summarizes typical yields for the synthesis of 1,1-Bis(hydroxymethyl)cyclopropane via two common methods.

Synthesis Method	Starting Material	Reducing Agent/Catalyst	Solvent	Reported Yield	Reference
Hydride Reduction	Dimethyl 1,1-cyclopropanedicarboxylate	Lithium aluminum hydride (LiAlH₄)	Diethyl ether	86%	[2]
Catalytic Hydrogenation	Diethyl 1,1-cyclopropanedicarboxylate	Cu/ZnO	Gas phase (H₂)	23-45%	[3][4]

Experimental Protocols

Key Experiment: Reduction of Diethyl 1,1-cyclopropanedicarboxylate with LiAlH₄

This protocol is adapted from established procedures for the reduction of esters to alcohols.[2]

Materials:

• Diethyl 1,1-cyclopropanedicarboxylate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Saturated aqueous sodium sulfate (Na₂SO₄) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, a dropping funnel, and a nitrogen inlet is charged with a suspension of LiAlH₄ (3 equivalents) in anhydrous diethyl ether under a nitrogen atmosphere.

• Addition of Ester: A solution of diethyl 1,1-cyclopropanedicarboxylate (1 equivalent) in anhydrous diethyl ether is added dropwise to the stirred LiAlH₄ suspension at 0 °C (ice bath).

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Quenching: The reaction is cooled back to 0 °C, and the excess LiAlH₄ is quenched by the slow, dropwise addition of saturated aqueous sodium sulfate solution. This should be done with extreme caution as the reaction is highly exothermic and produces hydrogen gas.

• Work-up: The resulting precipitate (aluminum salts) is removed by filtration and washed thoroughly with THF or ethyl acetate.

• Purification: The combined organic filtrates are dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The resulting crude product can be further purified by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield pure 1,1-Bis(hydroxymethyl)cyclopropane. A yield of approximately 86% can be expected.[2]

Visualizations

Reaction Pathway and Potential Side Reaction

Caption: Main synthesis pathway and a key side reaction.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common issues.

References

• 1. Investigation of LiAlH4–THF formation by direct hydrogenation of catalyzed Al and LiH - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. 1,1-Bis(hydroxymethyl)cyclopropane | 39590-81-3 [chemicalbook.com]
• 3. adichemistry.com [adichemistry.com]
• 4. GB2312896A - Synthesis of 1,1-bis(hydroxymethyl)cyclopropane - Google Patents [patents.google.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. thieme-connect.com [thieme-connect.com]
• 7. Preparation of highly fluorinated cyclopropanes and ring-opening reactions with halogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ring-opening reactions of donor–acceptor cyclopropanes with cyclic ketals and thiol ketals - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Ring-opening hydroarylation of monosubstituted cyclopropanes enabled by hexafluoroisopropanol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Workup [chem.rochester.edu]
• 11. Curly Arrow: Lithium Aluminium Hydride Reductions - Rochelle's Salt [curlyarrow.blogspot.com]

Technical Support Center: Purification of 1,1-Bis(hydroxymethyl)cyclopropane

Welcome to the technical support center for 1,1-Bis(hydroxymethyl)cyclopropane. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the purification of this versatile building block. As a key intermediate in the synthesis of various pharmaceuticals, including morphine alkaloids and 5-lipoxygenase inhibitors, achieving high purity is paramount.[1][2]

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format. We will delve into the "why" behind the experimental choices, ensuring a thorough understanding of the underlying chemical principles.

I. Common Purification Challenges: An Overview

The purification of 1,1-Bis(hydroxymethyl)cyclopropane presents a unique set of challenges stemming from its physicochemical properties. As a diol, it is a highly polar compound with a high boiling point, making traditional purification methods like distillation and standard chromatography non-trivial.

Key Physicochemical Properties:

Property	Value	Source
Molecular Formula	C5H10O2	[3][4]
Molecular Weight	102.13 g/mol	[4][5]
Boiling Point	235-236 °C (lit.)	[1][2]
Density	1.065 g/mL at 25 °C (lit.)	[1][3]
Refractive Index	n20/D 1.4700 (lit.)	[1]
Solubility	Slightly soluble in Chloroform, Ethyl Acetate	[2]

The high boiling point necessitates vacuum distillation to prevent thermal decomposition.[6][7] Its polarity makes it challenging to retain and separate using standard reversed-phase chromatography.

II. Troubleshooting Guide: Distillation

High-boiling point liquids like 1,1-Bis(hydroxymethyl)cyclopropane are susceptible to decomposition at elevated temperatures.[7] Vacuum distillation is the preferred method for their purification as it lowers the boiling point.[6][8]

Q1: My 1,1-Bis(hydroxymethyl)cyclopropane is decomposing during distillation, even under vacuum. What's going wrong?

Possible Causes & Solutions:

• Excessive Heat: The thermal bath temperature might be too high. A general rule of thumb is to set the bath temperature 20-30 °C higher than the boiling point of the compound at the given pressure.[7] For alcohols, a slightly higher differential of 30-50 °C may be needed due to their higher heats of vaporization.[7]

• Prolonged Heating: Extended exposure to high temperatures can lead to degradation. Ensure the distillation is performed as efficiently as possible.

• Local Hotspots: Uneven heating can create localized areas of very high temperature. Using a well-stirred heating mantle or oil bath is crucial.

• Presence of Catalytic Impurities: Acidic or basic residues from the synthesis can catalyze decomposition at high temperatures. Consider a pre-distillation workup with a mild aqueous wash to neutralize any such impurities.

Q2: I'm experiencing significant "bumping" during the distillation of my product. How can I ensure a smooth boiling process?

Root Cause & Prevention:

"Bumping" occurs when a liquid becomes superheated and then boils violently. This is a common issue with high-boiling point liquids.

• Solution: Always add boiling chips or a magnetic stir bar to the distillation flask before heating. This provides nucleation sites for bubbles to form, ensuring a smooth and controlled boil. Never add boiling chips to a hot liquid , as this can cause violent boiling.

Q3: My vacuum distillation is not achieving the expected separation from a high-boiling impurity. What can I do?

Troubleshooting & Optimization:

• Fractional Distillation under Vacuum: If the boiling points of your product and the impurity are close, a simple vacuum distillation may not be sufficient.[6] Employing a fractionating column (e.g., Vigreux or packed column) between the distillation flask and the condenser will increase the number of theoretical plates, enhancing separation efficiency.[6]

• Optimize Vacuum Pressure: The separation efficiency can be pressure-dependent. Experiment with different vacuum levels to find the optimal pressure that maximizes the boiling point difference between your product and the impurity.

III. Troubleshooting Guide: Column Chromatography

The high polarity of 1,1-Bis(hydroxymethyl)cyclopropane makes it a challenging candidate for traditional normal-phase and reversed-phase chromatography.

Q4: My product is eluting with the solvent front on my reversed-phase (C18) column. How can I achieve retention and separation?

Underlying Principle & Solutions:

Reversed-phase chromatography separates compounds based on their hydrophobicity. Highly polar compounds like diols have weak interactions with the nonpolar stationary phase and are not well-retained.

• Hydrophilic Interaction Liquid Chromatography (HILIC): This is a powerful technique for separating very polar analytes. HILIC utilizes a polar stationary phase (like silica or an amine-bonded phase) and a mobile phase with a high concentration of a less polar organic solvent (like acetonitrile) and a small amount of a more polar solvent (like water).[9] In this mode, a layer of the polar solvent adsorbs to the stationary phase, and partitioning of the analyte between this layer and the mobile phase leads to the retention of polar compounds.[9]

• Aqueous Normal-Phase Chromatography: This is a form of HILIC that can be very effective for purifying highly polar, water-soluble compounds.[9] It uses a polar stationary phase with aqueous-organic mobile phases, where water acts as the strong solvent.[9]

• Polar-Copolymerized C18 Columns: These are modified reversed-phase columns that are more compatible with highly aqueous mobile phases and show better retention for polar compounds.[10][11]

Q5: I'm observing peak tailing during the chromatographic purification of 1,1-Bis(hydroxymethyl)cyclopropane. What are the likely causes and how can I fix it?

Potential Causes & Corrective Actions:

Peak tailing can result from several factors:

• Secondary Interactions with the Stationary Phase: The hydroxyl groups of your diol can have strong, unwanted interactions with active sites on the silica surface (silanol groups).

  • Solution: Add a small amount of a polar modifier to your mobile phase, such as a small percentage of acetic acid or a volatile amine (like triethylamine), to block these active sites.

• Column Overload: Injecting too much sample can lead to broad and tailing peaks.

  • Solution: Reduce the sample load on the column.

• Inappropriate Mobile Phase pH: If any ionizable impurities are present, the pH of the mobile phase can affect their retention and peak shape.

  • Solution: Buffer the mobile phase to a pH where the impurities are in a single ionic state.

IV. Troubleshooting Guide: Crystallization

Crystallization can be an effective final purification step to obtain highly pure 1,1-Bis(hydroxymethyl)cyclopropane. However, the presence of two hydroxyl groups can lead to the formation of extensive hydrogen-bonding networks, which can sometimes make crystallization challenging.[12]

Q6: I'm having difficulty inducing crystallization of my purified 1,1-Bis(hydroxymethyl)cyclopropane. It remains an oil. What techniques can I try?

Strategies for Inducing Crystallization:

• Solvent Selection: The choice of solvent is critical. You need a solvent system where the compound is soluble at higher temperatures but sparingly soluble at lower temperatures.

  • Screening: Perform small-scale solubility tests with a range of solvents of varying polarities (e.g., ethyl acetate, acetone, dichloromethane, toluene, hexanes, and mixtures thereof).

• Seeding: If you have a small amount of crystalline material, adding a seed crystal to a supersaturated solution can induce crystallization.

• Scratching: Gently scratching the inside of the flask with a glass rod at the meniscus of the solution can create microscopic imperfections on the glass surface that act as nucleation sites.

• Slow Evaporation: Allowing the solvent to evaporate slowly from a dilute solution can sometimes promote the growth of well-formed crystals.

• Anti-Solvent Addition: Dissolve your compound in a good solvent and then slowly add a solvent in which it is insoluble (an anti-solvent) until the solution becomes turbid. Warming the solution to redissolve the solid and then allowing it to cool slowly can induce crystallization.

Q7: My crystallized product seems to be a hydrate. How can I confirm this and obtain the anhydrous form?

Identification & Remediation:

Diols can sometimes co-crystallize with water molecules.

• Confirmation:

  • Proton NMR Spectroscopy: The presence of a broad, exchangeable peak that integrates to an unexpected number of protons could indicate the presence of water. Adding a drop of D₂O will cause this peak to disappear.

  • Karl Fischer Titration: This is a quantitative method to determine the water content in a sample.

  • Differential Scanning Calorimetry (DSC): DSC can reveal thermal events like the loss of water upon heating.[13]

• Obtaining the Anhydrous Form:

  • Azeotropic Distillation: Dissolve the hydrated product in a solvent that forms a low-boiling azeotrope with water (e.g., toluene) and distill off the azeotrope.

  • Drying under High Vacuum: Heating the sample under high vacuum can remove water, but be mindful of the compound's melting and decomposition temperatures.

  • Recrystallization from Anhydrous Solvents: Recrystallizing the material from a carefully dried, anhydrous solvent can yield the anhydrous form.

V. Frequently Asked Questions (FAQs)

Q8: What are the common impurities I should expect from the synthesis of 1,1-Bis(hydroxymethyl)cyclopropane?

The nature of impurities will depend on the synthetic route. A common synthesis involves the reduction of dimethyl 1,1-cyclopropanedicarboxylate with a reducing agent like lithium aluminum hydride (LiAlH₄).[1]

• Potential Impurities:

  • Starting Material: Unreacted dimethyl 1,1-cyclopropanedicarboxylate.

  • Mono-alcohol: The partially reduced product, (1-(hydroxymethyl)cyclopropyl)methanol.

  • Solvent Residues: Ether or THF from the reaction and workup.[1]

  • Salts: Inorganic salts from the quenching step (e.g., sodium sulfate).[1]

Q9: Is 1,1-Bis(hydroxymethyl)cyclopropane prone to ring-opening under certain purification conditions?

The cyclopropane ring is strained and can be susceptible to cleavage under harsh conditions, particularly in the presence of strong acids or certain transition metals.[14]

• Recommendation: During purification, it is crucial to avoid strongly acidic conditions. If an acidic wash is necessary for the workup, use a dilute, weak acid and keep the contact time to a minimum.

Q10: What analytical techniques are best suited for assessing the purity of 1,1-Bis(hydroxymethyl)cyclopropane?

A combination of techniques is recommended for a comprehensive purity assessment:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information and can be used to identify and quantify impurities.

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): To determine the percentage purity and detect any non-volatile or volatile impurities, respectively. Given the compound's polarity, HILIC methods would be suitable for HPLC.

• Mass Spectrometry (MS): To confirm the molecular weight of the product and identify unknown impurities.

• Elemental Analysis: To confirm the elemental composition (C, H, O) of the final product.

VI. Visualizing Purification Workflows

Workflow for Purification by Vacuum Distillation

Caption: A typical workflow for the purification of 1,1-Bis(hydroxymethyl)cyclopropane via vacuum distillation.

Decision Tree for Chromatographic Method Selection

Caption: Decision-making process for selecting the appropriate chromatographic method for polar compounds.

VII. References

• Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. --INVALID-LINK--

• Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. --INVALID-LINK--

• PubMed. (n.d.). Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column. --INVALID-LINK--

• The Analytical Scientist. (2016, September 19). Purification of polar compounds. --INVALID-LINK--

• Taylor & Francis Online. (2021, April 11). Isolation and purification of polar compounds from Eupatorium fortunei Turcz by high-speed counter-current chromatography. --INVALID-LINK--

• Guidechem. (n.d.). 1,1-Bis(hydroxymethyl)cyclopropane (cas 39590-81-3) SDS/MSDS download. --INVALID-LINK--

• ResearchGate. (2025, August 5). Crystallization and glass transition of the diols and aminoalcohols, according to DSC data. --INVALID-LINK--

• PubMed. (2025, November 12). Macrocyclic geminal diols: synthesis, structures, stability and photophysical properties. --INVALID-LINK--

• ChemicalBook. (2025, July 24). 1,1-Bis(hydroxymethyl)cyclopropane. --INVALID-LINK--

• Google Patents. (n.d.). Synthesis of 1,1-bis(hydroxymethyl)cyclopropane. --INVALID-LINK--

• ACS Publications. (n.d.). The Journal of Organic Chemistry. --INVALID-LINK--

• Solubility of Things. (n.d.). Distillation Techniques. --INVALID-LINK--

• MDPI. (n.d.). Effects of Aging on Sucrose-Based Poly(ester-urethane)s: Thermal, Ultraviolet, and Hydrolytic Stability. --INVALID-LINK--

• ElectronicsAndBooks. (n.d.). SYNTHESIS OF 1,1-BIS(HYDROXYMETHYL) CYCLOPROPANES. --INVALID-LINK--

• LookChem. (n.d.). Cas 39590-81-3,1,1-Bis(hydroxymethyl)cyclopropane. --INVALID-LINK--

• PubChem. (n.d.). 1,1-Bis(hydroxymethyl)cyclopropane. --INVALID-LINK--

• Sigma-Aldrich. (n.d.). 1,1-Bis(hydroxymethyl)cyclopropane 90%. --INVALID-LINK--

• ChemScene. (n.d.). 39590-81-3 | 1,1-Bis(Hydroxymethyl)cyclopropane. --INVALID-LINK--

• MilliporeSigma. (n.d.). How to Purify by Distillation. --INVALID-LINK--

• YouTube. (2022, November 6). Distillation of High Boiling Liquids and Boiling Point Determination. --INVALID-LINK--

• Santa Cruz Biotechnology. (n.d.). 1,1-Bis(hydroxymethyl)cyclopropane. --INVALID-LINK--

• BenchChem. (n.d.). Technical Support Center: Preserving Cyclopropane Integrity in Chemical Reactions. --INVALID-LINK--

• EBSCO. (n.d.). Diols | Research Starters. --INVALID-LINK--

• University of Toronto. (n.d.). ORGANIC LABORATORY TECHNIQUES 10.1 • DISTILLATION. --INVALID-LINK--

• University of California, Irvine. (n.d.). Distillation1. --INVALID-LINK--

References

• 1. 1,1-Bis(hydroxymethyl)cyclopropane | 39590-81-3 [chemicalbook.com]
• 2. Cas 39590-81-3,1,1-Bis(hydroxymethyl)cyclopropane | lookchem [lookchem.com]
• 3. Page loading... [wap.guidechem.com]
• 4. 1,1-Bis(hydroxymethyl)cyclopropane | C5H10O2 | CID 4101437 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemscene.com [chemscene.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. chem.rochester.edu [chem.rochester.edu]
• 8. people.chem.umass.edu [people.chem.umass.edu]
• 9. biotage.com [biotage.com]
• 10. Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. theanalyticalscientist.com [theanalyticalscientist.com]
• 12. researchgate.net [researchgate.net]
• 13. Effects of Aging on Sucrose-Based Poly(ester-urethane)s: Thermal, Ultraviolet, and Hydrolytic Stability [mdpi.com]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Polymerization of 1,1-Bis(hydroxymethyl)cyclopropane

Welcome to the technical support center for the polymerization of 1,1-bis(hydroxymethyl)cyclopropane. This resource is tailored for researchers, scientists, and professionals in drug development, providing targeted troubleshooting guides and frequently asked questions (FAQs) to navigate the complexities of polymer synthesis with this unique monomer. The inherent ring strain of the cyclopropane moiety presents distinct challenges and opportunities in polymerization, and this guide offers practical solutions to optimize reaction conditions and achieve desired polymer characteristics.

Section 1: Polycondensation with Dicarboxylic Acids

Polycondensation of 1,1-bis(hydroxymethyl)cyclopropane with a suitable dicarboxylic acid or its derivative is a primary method for synthesizing polyesters incorporating the cyclopropane unit. Achieving a high molecular weight polymer requires careful control over stoichiometry, reaction conditions, and the efficient removal of byproducts.

Frequently Asked Questions (FAQs) - Polycondensation

Q1: What type of comonomer should I use with 1,1-bis(hydroxymethyl)cyclopropane for polycondensation?

A1: To form a polyester, a dicarboxylic acid or one of its derivatives (e.g., a dimethyl ester or an acid chloride) should be used. The choice of the dicarboxylic acid will significantly influence the properties of the final polymer, such as its melting point, solubility, and mechanical strength. Common choices include adipic acid, sebacic acid, and terephthalic acid.

Q2: Why is precise stoichiometric control between the diol and diacid so critical?

A2: Step-growth polymerization, such as polycondensation, requires a precise 1:1 molar ratio of functional groups (in this case, hydroxyl and carboxylic acid groups) to achieve a high degree of polymerization.[1][2] Any deviation from this ratio will result in a lower molecular weight polymer, as one type of functional group will be depleted, terminating chain growth.[1]

Q3: What are the recommended catalysts for this type of polyesterification?

A3: Catalysts are essential to accelerate the reaction and enable high molecular weight polymer formation at reasonable temperatures and times.[1] Commonly used catalysts for polyesterification include protonic acids like p-toluenesulfonic acid (p-TSA), titanium alkoxides such as titanium(IV) butoxide, and tin-based catalysts like tin(II) octoate.[1] The choice of catalyst can affect the reaction rate and the potential for side reactions.

Q4: What is the typical temperature profile for melt polycondensation?

A4: A two-stage temperature profile is generally recommended.[3] The first stage, or esterification, is conducted at a lower temperature, typically 150-190°C, under an inert atmosphere to facilitate the formation of oligomers and the removal of water.[1][3] The second stage, polycondensation, involves gradually increasing the temperature to 200-240°C while applying a high vacuum to drive the equilibrium toward the high molecular weight polymer by removing the remaining water.[3]

Troubleshooting Guide - Polycondensation

Issue 1: The final polymer has a low molecular weight.

• Q: My polymer's molecular weight is consistently low, despite running the reaction for a long time. What are the likely causes?

  • A: Low molecular weight is a common problem in polycondensation and can stem from several factors:

    • Improper Stoichiometry: Even a small error in the initial molar ratio of diol to diacid can drastically limit chain growth. Re-verify the purity and precise measurement of your monomers. Due to the potential volatility of the diol at high temperatures, a slight excess (1-5 mol%) may be used to compensate for any loss.[1][3]

    • Inefficient Water Removal: The water generated during the reaction must be efficiently removed to drive the equilibrium towards polymer formation. Ensure your vacuum system is capable of reaching high vacuum (<1 mbar) and that there is sufficient surface area for evaporation, which can be enhanced by vigorous stirring.[3]

    • Reaction Temperature/Time: If the temperature is too low, the reaction rate will be slow. If it's too high, degradation can occur. Ensure the reaction time is sufficient for the polymer chains to build.[3]

Issue 2: The polymer is discolored (yellow or brown).

• Q: My final polymer has a yellow or brown tint. What causes this discoloration and how can I prevent it?

  • A: Discoloration is often a sign of thermal degradation or oxidation at high temperatures.

    • Oxygen Presence: Ensure the reactor is thoroughly purged with an inert gas (like nitrogen or argon) before heating and that a positive pressure is maintained during the initial esterification phase.[1]

    • Excessive Temperature or Time: Holding the polymer at a very high temperature for an extended period can cause it to degrade. Consider reducing the final polycondensation temperature or the duration of this stage.[1]

Data Presentation: Typical Polycondensation Conditions

Parameter	Stage 1: Esterification	Stage 2: Polycondensation	Rationale
Temperature	150 - 190°C	200 - 240°C	To ensure monomers are molten and reacting, then to increase reaction rate.[1][3]
Pressure	Atmospheric (Inert Gas Flow)	High Vacuum (< 1 mbar)	To remove the bulk of water, then to remove residual water and drive equilibrium.[3]
Duration	2 - 4 hours	4 - 8 hours	To form oligomers, then to build high molecular weight chains.[3]
Catalyst	0.1 - 0.5 mol% (e.g., p-TSA)	-	To accelerate the esterification reaction.[1]
Stirring	Moderate	Vigorous	To ensure homogeneity and increase surface area for water removal.[3]

Experimental Protocol: Two-Stage Melt Polycondensation

This protocol provides a general procedure that can be adapted for the polymerization of 1,1-bis(hydroxymethyl)cyclopropane with a dicarboxylic acid like adipic acid.

• Monomer and Reactor Preparation:

  • Ensure both 1,1-bis(hydroxymethyl)cyclopropane and the chosen dicarboxylic acid are of high purity and dry.

  • Charge a glass reactor equipped with a mechanical stirrer, inert gas inlet, and a distillation outlet with equimolar amounts of the diol and diacid. A slight excess of the diol (e.g., 1.02 equivalents) can be added.

  • Add the catalyst (e.g., 0.1 mol% p-toluenesulfonic acid).

• Stage 1: Esterification:

  • Purge the reactor with dry nitrogen for at least 30 minutes to remove oxygen.

  • Begin stirring and gradually heat the reactor to 180°C under a slow, continuous flow of nitrogen.

  • Maintain this temperature for 2-3 hours, collecting the water byproduct in a cooled collection flask. The reaction progress can be monitored by the amount of water collected.

• Stage 2: Polycondensation:

  • Increase the temperature to 220°C.

  • Gradually apply a vacuum over 30-60 minutes, carefully reducing the pressure to below 1 mbar.

  • Continue the reaction under high vacuum and vigorous stirring for 4-6 hours. The viscosity of the melt will increase significantly as the molecular weight builds.

  • To stop the reaction, remove the heat source and allow the reactor to cool to room temperature under an inert atmosphere before extruding or dissolving the polymer.

Visualization: Polycondensation Workflow

Caption: Workflow for two-stage melt polycondensation of a diol and a diacid.

Section 2: Exploratory Method: Cationic Ring-Opening Polymerization (ROP)

Direct ring-opening polymerization of 1,1-bis(hydroxymethyl)cyclopropane to form a polyether is theoretically possible due to the high ring strain of the cyclopropane ring.[4] However, this reaction is not well-documented and presents significant challenges. This section provides guidance for researchers exploring this synthetic route.

Frequently Asked Questions (FAQs) - Cationic ROP

Q1: What is the proposed mechanism for the cationic ROP of this monomer?

A1: A plausible mechanism would involve an acid-catalyzed process. A strong acid would protonate one of the hydroxyl groups, converting it into a good leaving group (water). The departure of water could be assisted by the intramolecular attack of the other hydroxyl group to form a strained bicyclic oxonium ion, or it could lead to a primary carbocation that would be highly unstable. The subsequent nucleophilic attack by a hydroxyl group from another monomer on this activated intermediate would propagate the chain.

Q2: Why is the direct ROP of 1,1-bis(hydroxymethyl)cyclopropane challenging?

A2: The polymerization of cyclopropane derivatives often requires the presence of both electron-donating and electron-withdrawing (donor-acceptor) groups to stabilize intermediates.[5] 1,1-bis(hydroxymethyl)cyclopropane lacks strong electron-withdrawing groups, making the formation of a stable propagating species difficult. Furthermore, side reactions, such as intermolecular etherification without ring-opening or elimination, are likely to compete with the desired polymerization.

Troubleshooting Guide - Cationic ROP

Issue: No polymerization occurs, or only low molecular weight oligomers are formed.

• Q: I've treated my monomer with a strong acid catalyst, but I'm not getting any polymer. What could be the issue?

  • A: The lack of polymerization is likely due to the high activation energy for the ring-opening step without suitable stabilizing groups on the cyclopropane ring.

    • Catalyst Choice: The catalyst may not be strong enough to initiate the reaction under the attempted conditions. Consider screening very strong acids or Lewis acids.

    • Reaction Conditions: Temperature plays a critical role. Too low, and the activation barrier is not overcome. Too high, and side reactions like degradation or simple intermolecular condensation may dominate.

    • Monomer Stability: The monomer itself might be undergoing side reactions that do not lead to polymerization. Analyze the reaction mixture for byproducts to understand the competing pathways.

Visualization: Proposed Cationic Ring-Opening and Challenges

Caption: Challenges in the cationic ROP of 1,1-bis(hydroxymethyl)cyclopropane.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Ring strain - Wikipedia [en.wikipedia.org]
• 5. Ring-opening polymerization of donor–acceptor cyclopropanes catalyzed by Lewis acids - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

preventing decomposition of 1,1-Bis(hydroxymethyl)cyclopropane during storage

Technical Support Center: 1,1-Bis(hydroxymethyl)cyclopropane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the decomposition of 1,1-Bis(hydroxymethyl)cyclopropane during storage and in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 1,1-Bis(hydroxymethyl)cyclopropane?

A1: For optimal stability, 1,1-Bis(hydroxymethyl)cyclopropane should be stored at room temperature in a tightly sealed container.[1][2] The storage area should be dry, cool, and well-ventilated to prevent exposure to moisture and extreme temperatures.[3]

Q2: What are the potential decomposition pathways for 1,1-Bis(hydroxymethyl)cyclopropane?

A2: Due to its chemical structure, which includes a strained cyclopropane ring and two primary alcohol functional groups, 1,1-Bis(hydroxymethyl)cyclopropane is susceptible to decomposition through several pathways:

• Acid-Catalyzed Ring Opening: In the presence of acidic contaminants, the cyclopropane ring can undergo cleavage, leading to the formation of various isomeric byproducts. This is a common reaction for strained cyclopropane rings.

• Oxidation: The primary alcohol groups are susceptible to oxidation, which can lead to the formation of the corresponding dialdehyde or dicarboxylic acid. This process can be accelerated by exposure to air (oxygen) and certain metal catalysts.

• Thermal Decomposition: Although it has a high boiling point, prolonged exposure to elevated temperatures can cause thermal rearrangement or decomposition of the cyclopropane ring.[4][5]

Q3: Are there any visible signs of decomposition to watch for?

A3: Yes, you should monitor for the following changes in the appearance of your 1,1-Bis(hydroxymethyl)cyclopropane sample:

• Color Change: A change from a colorless or white solid to a yellow or brownish hue can indicate the formation of degradation products.

• Change in Physical State: The appearance of solid precipitates in a liquid sample or the liquefaction of a solid sample can suggest decomposition or the absorption of moisture.

• Odor: The development of any unusual or sharp odors may signal chemical changes in the compound.

Q4: How can I check the purity of my 1,1-Bis(hydroxymethyl)cyclopropane sample?

A4: To ensure the quality of your sample, especially before use in a critical experiment, you can assess its purity using the following analytical techniques:

• High-Performance Liquid Chromatography (HPLC): An HPLC method can be developed to separate the parent compound from potential non-volatile degradation products. A reversed-phase C18 column with a water/acetonitrile or water/methanol mobile phase is a good starting point.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is suitable for analyzing the volatile components and can help in identifying potential degradation products by their mass spectra. Derivatization of the hydroxyl groups may be necessary to improve volatility and peak shape.

Troubleshooting Guide

Q1: My 1,1-Bis(hydroxymethyl)cyclopropane has developed a yellow tint. Can I still use it?

A1: A yellow discoloration suggests the presence of impurities, likely due to decomposition. While the compound may still be predominantly the desired material, the impurities could interfere with your experiment. It is highly recommended to re-purify the material (e.g., by distillation or chromatography) or to use a fresh, high-purity lot for sensitive applications.

Q2: I observe a small amount of solid precipitate in my liquid 1,1-Bis(hydroxymethyl)cyclopropane. What should I do?

A2: The presence of a precipitate could be due to polymerization, the formation of an insoluble degradation product, or contamination. You can attempt to isolate the liquid by decantation or filtration. However, it is crucial to analyze the purity of the liquid portion before use. If the purity is compromised, a fresh sample should be used.

Q3: My reaction yield is lower than expected when using 1,1-Bis(hydroxymethyl)cyclopropane. Could the quality of the starting material be the issue?

A3: Yes, the quality of 1,1-Bis(hydroxymethyl)cyclopropane can significantly impact reaction outcomes. If you suspect the purity of your starting material, it is advisable to perform a purity analysis (e.g., by HPLC or GC-MS) and compare it with the certificate of analysis of a new batch. Using a freshly opened container of high-purity material is recommended to rule out starting material quality as the source of the low yield.

Quantitative Stability Data

The following table summarizes hypothetical stability data for 1,1-Bis(hydroxymethyl)cyclopropane under various storage conditions. This data is for illustrative purposes to highlight the importance of proper storage.

Storage Condition	Time (Months)	Purity (%) by HPLC	Appearance
2-8 °C, Inert Atmosphere	0	99.8	Colorless Liquid
6	99.7	Colorless Liquid
12	99.6	Colorless Liquid
Room Temperature, Sealed	0	99.8	Colorless Liquid
6	99.2	Colorless Liquid
12	98.5	Faint Yellow Tint
40 °C, Exposed to Air	0	99.8	Colorless Liquid
1	97.0	Yellow Liquid
3	92.5	Brownish Liquid
Room Temperature, UV Light	0	99.8	Colorless Liquid
1	98.0	Yellow Liquid
3	95.0	Yellow Liquid with Precipitate

Experimental Protocols

Protocol for Forced Degradation Study of 1,1-Bis(hydroxymethyl)cyclopropane

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and to develop a stability-indicating analytical method.

• Sample Preparation: Prepare a stock solution of 1,1-Bis(hydroxymethyl)cyclopropane in a suitable solvent (e.g., acetonitrile/water, 1:1 v/v) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acidic Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Keep the solution at 60 °C for 24 hours.

  • Basic Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Keep the solution at 60 °C for 24 hours.

  • Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide. Keep the solution at room temperature for 24 hours.

  • Thermal Degradation: Store a solid sample of the compound at 80 °C for 48 hours. Dissolve the stressed sample in the solvent to the stock solution concentration.

  • Photolytic Degradation: Expose the stock solution to UV light (e.g., 254 nm) for 24 hours.

• Sample Analysis:

  • After the specified stress period, neutralize the acidic and basic samples.

  • Analyze all stressed samples, along with an unstressed control sample, by a suitable analytical method (e.g., HPLC-UV/MS or GC-MS).

• Data Evaluation:

  • Compare the chromatograms of the stressed samples with the control sample to identify any new peaks corresponding to degradation products.

  • Determine the percentage of degradation of the parent compound.

  • If using a mass spectrometer, attempt to identify the structure of the major degradation products.

Visualizations

Caption: Potential decomposition pathways of 1,1-Bis(hydroxymethyl)cyclopropane.

Caption: Experimental workflow for a stability study.

References

• 1. Cyclopropane Hydrocarbons from the Springtail Vertagopus sarekensis—A New Class of Cuticular Lipids from Arthropods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmtech.com [pharmtech.com]
• 3. researchgate.net [researchgate.net]
• 4. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 5. japsonline.com [japsonline.com]

Technical Support Center: 1,1-Bis(hydroxymethyl)cyclopropane Reactions

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting reactions involving 1,1-Bis(hydroxymethyl)cyclopropane. The following guides and frequently asked questions (FAQs) are designed to address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 1,1-Bis(hydroxymethyl)cyclopropane?

A1: The two primary methods for synthesizing 1,1-Bis(hydroxymethyl)cyclopropane are the reduction of a 1,1-cyclopropanedicarboxylic acid ester and catalytic hydrogenation. The choice of method often depends on the scale of the reaction and the available equipment.

• Reduction with Lithium Aluminum Hydride (LiAlH₄): This method is common for lab-scale synthesis and involves the reduction of a dialkyl 1,1-cyclopropanedicarboxylate. It typically provides a high yield of the diol.[1]

• Catalytic Hydrogenation: This industrial-scale method involves the gas-solid phase catalytic hydrogenation of a 1,1-cyclopropanedicarboxylic ester over a copper-based catalyst.[2]

Q2: What are the main applications of 1,1-Bis(hydroxymethyl)cyclopropane in research and drug development?

A2: 1,1-Bis(hydroxymethyl)cyclopropane is a valuable intermediate in the synthesis of various pharmaceutical compounds. It is a key building block for the synthesis of montelukast sodium, a leukotriene antagonist used in asthma treatment.[2] It is also used in the synthesis of morphine alkaloids and as an inhibitor of 5-lipoxygenase.[1][3]

Q3: What are the key safety considerations when working with 1,1-Bis(hydroxymethyl)cyclopropane and its reactions?

A3: 1,1-Bis(hydroxymethyl)cyclopropane is classified as an eye irritant.[4] Standard laboratory safety protocols should be followed, including the use of safety goggles, gloves, and a lab coat. Reactions should be carried out in a well-ventilated fume hood. When using reagents such as lithium aluminum hydride or strong acids and bases, additional precautions are necessary due to their reactivity and potential hazards.

Troubleshooting Guides

Low Yield or Incomplete Conversion

Q: I am experiencing low yields in my reaction with 1,1-Bis(hydroxymethyl)cyclopropane. What are the potential causes and how can I improve the yield?

A: Low yields can stem from several factors, from reagent quality to reaction conditions. Below is a systematic guide to troubleshooting this issue.

• Reagent Quality:

  • Purity of 1,1-Bis(hydroxymethyl)cyclopropane: Ensure the starting diol is pure and dry. Impurities can interfere with the reaction.

  • Solvent and Reagent Purity: Use anhydrous solvents, especially in moisture-sensitive reactions like those involving strong bases or organometallic reagents. Other reagents should be of high purity to avoid side reactions.

• Reaction Conditions:

  • Temperature: The optimal temperature can be crucial. For exothermic reactions, ensure adequate cooling to prevent byproduct formation. For slow reactions, gentle heating might be necessary, but this should be monitored to avoid decomposition.

  • Reaction Time: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time and to ensure the reaction has gone to completion.

  • Stoichiometry: Carefully check the stoichiometry of your reagents. For reactions involving the diol, it is often necessary to use a slight excess of the other reactant to ensure complete conversion of both hydroxyl groups if that is the desired outcome.

• Side Reactions:

  • Mono-substitution: In reactions where disubstitution is desired (e.g., di-etherification or di-esterification), mono-substituted products may be the major component if the reaction is incomplete. Consider using a larger excess of the reagent or a stronger base/catalyst to drive the reaction to completion.

  • Polymerization: Diols can undergo intermolecular reactions leading to polymers, especially at higher temperatures or concentrations. Using a polymerization inhibitor like hydroquinone or TEMPO may be beneficial in some cases.[5][][7] Running the reaction at a higher dilution can also favor intramolecular reactions over intermolecular polymerization.

  • Ring Opening: The cyclopropane ring is strained and can potentially open under harsh acidic or basic conditions, although it is generally stable under many reaction conditions. If you suspect ring-opening, consider using milder reaction conditions.

Formation of Impurities and Purification Challenges

Q: I am observing significant impurity formation in my reaction, and purification of the product is difficult. What can I do?

A: The polar nature of 1,1-Bis(hydroxymethyl)cyclopropane and its derivatives can make purification challenging.

• Identifying Impurities: Use analytical techniques such as NMR, Mass Spectrometry, and IR spectroscopy to identify the structure of the main impurities. This will provide clues about the side reactions occurring and how to prevent them.

• Minimizing Byproducts:

  • Etherification (Williamson Synthesis): To avoid elimination byproducts, use primary alkyl halides. Secondary and tertiary halides are more prone to elimination, especially with a strong base.

  • Oxidation: The oxidation of the diol to the dialdehyde can be challenging as over-oxidation to the dicarboxylic acid can occur. Using mild and selective oxidizing agents (e.g., Swern oxidation, Dess-Martin periodinane) and carefully controlling the reaction conditions is crucial.

• Purification Strategies:

  • Column Chromatography: Due to the polarity of the diol and its derivatives, a polar eluent system is often required for silica gel chromatography. A gradient elution from a less polar to a more polar solvent system can improve separation. For very polar compounds, consider using a different stationary phase like alumina or reversed-phase silica.[8]

  • Crystallization: If the product is a solid, recrystallization can be an effective purification method. A careful selection of the solvent system is necessary to achieve good recovery and purity.

  • Distillation: For liquid products with sufficient thermal stability, distillation under reduced pressure can be a viable purification technique.

Data Presentation

Table 1: Synthesis of 1,1-Bis(hydroxymethyl)cyclopropane via Catalytic Hydrogenation of Diethyl 1,1-cyclopropanedicarboxylate

Catalyst (Cu/ZnO wt/wt)	Temperature (°C)	Pressure (atm)	H₂ Flow Rate (L/hr)	Diester Flow Rate (mol/hr)	Conversion (%)	Yield of Diol (%)	Selectivity for Diol (%)
0.05/0.95	150	1-2	4.8	0.028	41	23	55
0.03/0.97	150	1-2	4.8	0.028	50	31	62
0.05/0.95	150	14	4.8	0.028	54	29	54
0.03/0.97	150	14	4.8	0.028	74	33	44
0.05/0.95	150	1-2	2.4	0.010	66	39	59
0.03/0.97	150	1-2	2.4	0.010	47	26	57
0.05/0.95	147	14	2.4	0.005	66	45	67

Data extracted from patent GB2312896A.[2]

Experimental Protocols

Synthesis of 1,1-Bis(hydroxymethyl)cyclopropane via LiAlH₄ Reduction

This protocol describes the reduction of dimethyl 1,1-cyclopropanedicarboxylate to 1,1-Bis(hydroxymethyl)cyclopropane.

Materials:

• Dimethyl 1,1-cyclopropanedicarboxylate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether (Et₂O)

• Saturated sodium sulfate (Na₂SO₄) solution

• Tetrahydrofuran (THF)

• Ethyl acetate (EtOAc) for column chromatography

Procedure:

• To a solution of dimethyl 1,1-cyclopropanedicarboxylate (5.01 mmol) in anhydrous diethyl ether (20 mL) at 0 °C, add lithium aluminum hydride (15.0 mmol) portion-wise.

• Stir the reaction mixture at room temperature for 4 hours.

• Cool the reaction mixture to 0 °C and quench the reaction by the slow addition of a saturated sodium sulfate solution.

• Filter the precipitated solid and wash it with tetrahydrofuran.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using ethyl acetate as the eluent to afford 1,1-Bis(hydroxymethyl)cyclopropane. A typical reported yield for this procedure is 86%.[1]

Visualizations

Logical Relationships and Workflows

Caption: A troubleshooting decision tree for reactions involving 1,1-Bis(hydroxymethyl)cyclopropane.

Caption: A general experimental workflow for the synthesis and subsequent reactions of 1,1-Bis(hydroxymethyl)cyclopropane.

References

• 1. 1,1-Bis(hydroxymethyl)cyclopropane | 39590-81-3 [chemicalbook.com]
• 2. GB2312896A - Synthesis of 1,1-bis(hydroxymethyl)cyclopropane - Google Patents [patents.google.com]
• 3. Cas 39590-81-3,1,1-Bis(hydroxymethyl)cyclopropane | lookchem [lookchem.com]
• 4. 1,1-Bis(hydroxymethyl)cyclopropane | C5H10O2 | CID 4101437 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 7. Polymerisation inhibitor - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Purity Assessment of 1,1-Bis(hydroxymethyl)cyclopropane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the analytical methods used to assess the purity of 1,1-Bis(hydroxymethyl)cyclopropane. The content is tailored to researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical methods for determining the purity of 1,1-Bis(hydroxymethyl)cyclopropane?

A1: The primary methods for purity assessment of 1,1-Bis(hydroxymethyl)cyclopropane are Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. Each method offers distinct advantages for quantification and impurity profiling.

Q2: What are the potential impurities I should be aware of during the analysis?

A2: Potential impurities can originate from the synthesis process. Common starting materials for the synthesis of 1,1-Bis(hydroxymethyl)cyclopropane include diethyl cyclopropane-1,1-dicarboxylate or dimethyl 1,1-cyclopropanedicarboxylate.[1] Therefore, potential impurities could include residual starting materials, partially reacted intermediates, or byproducts from the reduction reaction. For instance, if lithium aluminum hydride is used as the reducing agent, metal hydroxide byproducts might be present if not properly quenched and filtered.[2]

Q3: My sample of 1,1-Bis(hydroxymethyl)cyclopropane appears as a liquid, but some suppliers describe it as a solid. Why is there a discrepancy?

A3: 1,1-Bis(hydroxymethyl)cyclopropane is often described as a colorless to yellow liquid at room temperature.[1] However, depending on the purity and the ambient temperature, it can also exist as a white to off-white crystalline solid. This variability is not uncommon for compounds with melting points near room temperature.

Gas Chromatography (GC) Troubleshooting Guide

Q1: I am observing peak tailing for the 1,1-Bis(hydroxymethyl)cyclopropane peak in my GC analysis. What are the likely causes and solutions?

A1: Peak tailing for polar analytes like diols is a common issue in GC.[3] The primary causes are often related to interactions with active sites in the GC system or improper method parameters.

• Cause: Interaction with active sites in the injector liner or column. The hydroxyl groups of the analyte can form hydrogen bonds with silanol groups on the surface of the liner or the column.[4]

  • Solution: Use a deactivated liner and a column specifically designed for polar analytes. A modified polyethylene glycol phase with acidic functional groups can act as a tailing inhibitor.[3] Also, periodically trimming the first few centimeters of the column can remove accumulated non-volatile residues.[4]

• Cause: Improper column installation. If the column is not cut properly or is installed at the incorrect depth in the inlet, it can create dead volume, leading to peak tailing.[4][5]

  • Solution: Ensure the column is cut with a ceramic wafer or diamond scribe to create a clean, square cut. Follow the instrument manufacturer's guidelines for the correct column installation depth.[5]

• Cause: Suboptimal temperature. If the injector temperature is too low, the sample may not vaporize efficiently.

  • Solution: Increase the injector temperature, but do not exceed the maximum temperature limit of the column.

Q2: My GC results for the purity of 1,1-Bis(hydroxymethyl)cyclopropane are not reproducible. What should I check?

A2: Poor reproducibility in GC can stem from several factors, from sample injection to system leaks.

• Cause: Inconsistent injection volume or technique.

  • Solution: If using manual injection, ensure a consistent and rapid injection technique. An autosampler is highly recommended for improved reproducibility.

• Cause: Leaks in the system. A leak in the injector septum or column fittings can lead to variable results.

  • Solution: Regularly replace the injector septum. Check for leaks using an electronic leak detector at all connection points.

• Cause: Sample degradation. Although 1,1-Bis(hydroxymethyl)cyclopropane is relatively stable, prolonged exposure to high injector temperatures can potentially cause degradation.

  • Solution: Analyze the sample promptly after preparation and consider lowering the injector temperature if thermal degradation is suspected.

HPLC Troubleshooting Guide

Q1: I am having trouble retaining 1,1-Bis(hydroxymethyl)cyclopropane on my C18 reversed-phase HPLC column. What can I do?

A1: 1,1-Bis(hydroxymethyl)cyclopropane is a very polar molecule, which makes it challenging to retain on traditional nonpolar stationary phases like C18.

• Cause: The analyte has low affinity for the nonpolar stationary phase.

  • Solution 1: Use a polar stationary phase. Consider columns designed for polar analytes, such as those with phenyl, cyano, or diol functional groups, and operate in HILIC (Hydrophilic Interaction Liquid Chromatography) mode.[6][7]

  • Solution 2: Use 100% aqueous mobile phase. Some modern reversed-phase columns are designed to be stable in highly aqueous mobile phases. However, be aware that many traditional C18 columns can undergo "phase collapse" under these conditions, leading to irreproducible retention times.[8]

  • Solution 3: Use a different detector. Since 1,1-Bis(hydroxymethyl)cyclopropane lacks a strong UV chromophore, a Refractive Index Detector (RID) or an Evaporative Light Scattering Detector (ELSD) is more appropriate than a UV detector.[9]

Q2: My HPLC baseline is noisy when using a Refractive Index Detector (RID). How can I improve it?

A2: RID is very sensitive to changes in the mobile phase composition and temperature.

• Cause: Inadequate mobile phase degassing.

  • Solution: Ensure the mobile phase is thoroughly degassed using an online degasser or by sparging with helium.

• Cause: Temperature fluctuations.

  • Solution: Use a column oven to maintain a stable column temperature. Ensure the ambient laboratory temperature is also stable.

• Cause: Gradient elution. RID is not compatible with gradient elution due to the constantly changing refractive index of the mobile phase.[10]

  • Solution: Use an isocratic mobile phase for your analysis.[10]

Quantitative NMR (qNMR) Troubleshooting Guide

Q1: The purity value I calculated using qNMR is higher than 100%. What could be the reason?

A1: Obtaining a purity value greater than 100% in qNMR is usually indicative of an issue with the internal standard or sample preparation.

• Cause: Inaccurate weight of the sample or internal standard.

  • Solution: Use a calibrated microbalance and ensure accurate weighing of both the analyte and the internal standard.

• Cause: The stated purity of the internal standard is incorrect or it has degraded.

  • Solution: Use a certified internal standard with a known purity. Store the internal standard under appropriate conditions to prevent degradation.

• Cause: Overlapping signals between the analyte and the internal standard.

  • Solution: Choose an internal standard with signals that are well-resolved from the analyte signals. Maleic acid or dimethyl sulfone are common choices.[11]

Q2: How do I ensure the accuracy and precision of my qNMR measurements for 1,1-Bis(hydroxymethyl)cyclopropane?

A2: Accuracy and precision in qNMR depend on careful experimental setup and data processing.

• Cause: Incomplete relaxation of nuclei between pulses.

  • Solution: Use a sufficiently long relaxation delay (D1), typically 5 times the longest T1 relaxation time of both the analyte and the internal standard.

• Cause: Poor signal-to-noise ratio.

  • Solution: Increase the number of scans to improve the signal-to-noise ratio, especially for low concentration samples.

• Cause: Inaccurate integration of peaks.

  • Solution: Ensure proper phasing and baseline correction of the spectrum before integration. Integrate a signal from the analyte that is free from any impurity signals.

Experimental Protocols

Gas Chromatography (GC-FID)

Objective: To determine the purity of 1,1-Bis(hydroxymethyl)cyclopropane by Gas Chromatography with Flame Ionization Detection (GC-FID).

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID)

• Capillary column: e.g., DB-WAX (30 m x 0.25 mm ID, 0.25 µm film thickness) or a similar polar column.

Reagents:

• High-purity Nitrogen or Helium as carrier gas.

• High-purity Hydrogen and Air for FID.

• Suitable solvent for sample preparation (e.g., Methanol or Isopropanol, HPLC grade).

Procedure:

• Sample Preparation: Accurately weigh approximately 50 mg of 1,1-Bis(hydroxymethyl)cyclopropane into a 10 mL volumetric flask. Dissolve and dilute to the mark with the chosen solvent.

• GC Conditions:

  • Inlet Temperature: 250 °C

  • Detector Temperature: 270 °C

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 220 °C.

    • Hold at 220 °C for 5 minutes.

  • Carrier Gas Flow Rate: 1.0 mL/min (constant flow).

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1.

• Analysis: Inject the prepared sample solution into the GC system.

• Calculation: Calculate the purity by area percent normalization, assuming all components have a similar response factor with FID.

  Purity (%) = (Area of 1,1-Bis(hydroxymethyl)cyclopropane peak / Total area of all peaks) x 100

High-Performance Liquid Chromatography (HPLC-RID)

Objective: To determine the purity of 1,1-Bis(hydroxymethyl)cyclopropane using HPLC with a Refractive Index Detector (RID).

Instrumentation:

• HPLC system with an isocratic pump and a Refractive Index Detector.

• Column: e.g., Aminex HPX-87H (300 mm x 7.8 mm) or a similar ion-exclusion or polar column.[12]

Reagents:

• Mobile Phase: 0.005 M Sulfuric Acid in HPLC-grade water.[12]

• Sample Diluent: Mobile phase.

Procedure:

• Sample Preparation: Accurately weigh about 100 mg of 1,1-Bis(hydroxymethyl)cyclopropane into a 10 mL volumetric flask. Dissolve and dilute to the mark with the mobile phase.

• HPLC Conditions:

  • Flow Rate: 0.6 mL/min.[12]

  • Column Temperature: 60 °C.

  • RID Temperature: 40 °C.

  • Injection Volume: 20 µL.

• Analysis: Equilibrate the column and RID with the mobile phase until a stable baseline is achieved. Inject the sample solution.

• Calculation: Calculate the purity by area percent normalization.

  Purity (%) = (Area of 1,1-Bis(hydroxymethyl)cyclopropane peak / Total area of all peaks) x 100

Quantitative NMR (qNMR)

Objective: To determine the absolute purity of 1,1-Bis(hydroxymethyl)cyclopropane by ¹H qNMR.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher).

Reagents:

• Deuterated solvent (e.g., DMSO-d₆ or D₂O).

• Internal Standard of known purity (e.g., Maleic acid, certified reference material).

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of 1,1-Bis(hydroxymethyl)cyclopropane into a vial.

  • Accurately weigh approximately 5 mg of the internal standard into the same vial.

  • Dissolve the mixture in a known volume (e.g., 0.7 mL) of the deuterated solvent.

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum with quantitative parameters:

    • Relaxation Delay (D1): ≥ 30 seconds (should be at least 5 times the longest T1).

    • Pulse Angle: 90°.

    • Number of Scans: 16 or more for good signal-to-noise.

• Data Processing:

  • Apply Fourier transform, phase correction, and baseline correction to the spectrum.

  • Integrate a well-resolved signal of 1,1-Bis(hydroxymethyl)cyclopropane (e.g., the methylene protons adjacent to the hydroxyl groups) and a signal from the internal standard.

• Calculation: Use the following formula to calculate the purity:

  Purity (% w/w) = (I_analyte / I_IS) * (N_IS / N_analyte) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • Subscripts 'analyte' and 'IS' refer to 1,1-Bis(hydroxymethyl)cyclopropane and the internal standard, respectively.

Quantitative Data Summary

Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-RID)	Quantitative NMR (qNMR)
Typical Purity	> 98%	> 98%	Absolute purity determination
Principle	Separation based on volatility and polarity	Separation based on polarity and interaction with stationary phase	Signal intensity proportional to the number of nuclei
Detector	Flame Ionization Detector (FID)	Refractive Index Detector (RID)	NMR Probe
LOD/LOQ	Dependent on method validation, typically in the ppm range.	Generally higher LOD/LOQ than GC-FID and UV-based HPLC.	Dependent on analyte concentration and number of scans.
Precision	RSD < 2%	RSD < 2%	RSD < 1%
Accuracy	High, dependent on response factor	Good, dependent on detector linearity	High, considered a primary ratio method.[13]

Visualizations

GC-FID Experimental Workflow

References

• 1. Cas 39590-81-3,1,1-Bis(hydroxymethyl)cyclopropane | lookchem [lookchem.com]
• 2. 1,1-Bis(hydroxymethyl)cyclopropane | 39590-81-3 [chemicalbook.com]
• 3. GC Analysis of Glycols and Diols [sigmaaldrich.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. enfanos.com [enfanos.com]
• 9. Comparison of three HPLC analytical methods: ELSD, RID, and UVD for the analysis of xylitol in foods - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Accurate and Precise External Calibration Enhances the Versatility of Quantitative NMR (qNMR) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Analysis of ethylene glycol and 1,4-butanediol by HPLC-RID [protocols.io]
• 13. azom.com [azom.com]

handling and storage best practices for 1,1-Bis(hydroxymethyl)cyclopropane

Technical Support Center: 1,1-Bis(hydroxymethyl)cyclopropane

This technical support center provides researchers, scientists, and drug development professionals with essential information for the safe handling and storage of 1,1-Bis(hydroxymethyl)cyclopropane.

Frequently Asked Questions (FAQs)

Q1: What is the recommended procedure for handling 1,1-Bis(hydroxymethyl)cyclopropane upon receipt?

A1: Upon receiving 1,1-Bis(hydroxymethyl)cyclopropane, inspect the container for any signs of damage or leakage. It is crucial to handle the compound in a well-ventilated area, preferably within a chemical fume hood.[1][2] Always wear appropriate personal protective equipment (PPE), including safety goggles with side shields (or a face shield), chemical-resistant gloves, and a lab coat.[3] Avoid direct contact with skin and eyes.[1] Before use, ensure that an eyewash station and safety shower are readily accessible.[2]

Q2: What are the optimal storage conditions for 1,1-Bis(hydroxymethyl)cyclopropane?

A2: Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[1][2][3] Several suppliers recommend storage at room temperature.[4][5] Keep it away from incompatible materials, most notably strong oxidizing agents.[2]

Q3: What are the primary hazards associated with 1,1-Bis(hydroxymethyl)cyclopropane?

A3: The primary hazard identified for 1,1-Bis(hydroxymethyl)cyclopropane is that it causes serious eye irritation.[3][6] It is essential to wear eye protection when handling this chemical.[3] Although the toxicological properties have not been fully investigated, it is advisable to avoid ingestion and inhalation.[2][3]

Q4: What should I do in case of accidental exposure to 1,1-Bis(hydroxymethyl)cyclopropane?

A4:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. If eye irritation persists, seek medical advice/attention.[2][3]

• Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If skin irritation occurs, consult a physician.[2]

• Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial respiration. If symptoms occur, seek medical attention.[2]

• Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce vomiting. Seek medical attention if you feel unwell.[2]

Q5: What materials are incompatible with 1,1-Bis(hydroxymethyl)cyclopropane?

A5: You should avoid contact with strong oxidizing agents, as these are listed as incompatible materials.[2] Reactions with such substances could potentially lead to hazardous conditions.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
The compound appears discolored or has developed impurities.	- Exposure to air or light over time.- Contamination.- Reaction with incompatible materials.	- Ensure the container has been kept tightly sealed and stored away from light.- Verify that only clean labware has been used for handling.- Confirm that the compound has not come into contact with strong oxidizing agents.[2]- If purity is critical for your experiment, consider re-purifying the material or using a fresh batch.
Crystals have formed in the liquid.	- The compound may have a melting point near ambient temperature, or it may have been stored at a lower than recommended temperature.	- Gently warm the container in a water bath to redissolve the crystals. Do not use a direct heat source.- Ensure the storage area maintains a consistent room temperature.
An experiment involving 1,1-Bis(hydroxymethyl)cyclopropane is giving unexpected results.	- Degradation of the compound.- Incorrect concentration.- Presence of contaminants.	- Use a fresh vial of the compound to rule out degradation.- Re-verify all calculations and measurements for the preparation of your solutions.- Analyze a sample of the compound (e.g., by NMR or GC-MS) to confirm its identity and purity.

Quantitative Data Summary

Property	Value	Reference(s)
Molecular Formula	C₅H₁₀O₂	[1][4]
Molecular Weight	102.13 g/mol	[6]
Appearance	Liquid	[1][5]
Boiling Point	235-236 °C	[7]
Density	1.065 g/mL at 25 °C	[7]
Flash Point	>110 °C (>230 °F) - closed cup	[5]
Refractive Index	n20/D 1.4700	[7]
Storage Temperature	Room Temperature	[4][5]

Experimental Protocols

While specific experimental protocols are highly dependent on the research application, the following outlines a general methodology for preparing a stock solution of 1,1-Bis(hydroxymethyl)cyclopropane.

Objective: To prepare a 100 mM stock solution of 1,1-Bis(hydroxymethyl)cyclopropane in a suitable solvent.

Materials:

• 1,1-Bis(hydroxymethyl)cyclopropane

• Anhydrous Dimethyl Sulfoxide (DMSO) or another appropriate solvent

• Volumetric flask

• Analytical balance

• Pipettes

• Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Methodology:

• Preparation: Conduct all operations in a chemical fume hood.

• Weighing: Accurately weigh the required amount of 1,1-Bis(hydroxymethyl)cyclopropane. For example, to prepare 10 mL of a 100 mM solution, you would need:

  • 102.13 g/mol * 0.1 mol/L * 0.010 L = 0.10213 g

• Dissolution: Transfer the weighed compound to a clean, dry volumetric flask.

• Solvent Addition: Add a portion of the solvent (e.g., 5-7 mL of DMSO for a 10 mL final volume) to the flask.

• Mixing: Gently swirl the flask to dissolve the compound completely. If necessary, use a vortex mixer at a low setting.

• Final Volume Adjustment: Once the solid is fully dissolved, add more solvent to bring the total volume to the calibration mark on the volumetric flask.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage: Transfer the solution to a clearly labeled storage vial and store it under the recommended conditions (cool, dry, and protected from light).

Visualizations

Caption: Workflow for handling and storage of 1,1-Bis(hydroxymethyl)cyclopropane.

Caption: Chemical incompatibility of 1,1-Bis(hydroxymethyl)cyclopropane.

References

• 1. guidechem.com [guidechem.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.dk [fishersci.dk]
• 4. chemscene.com [chemscene.com]
• 5. Cas 39590-81-3,1,1-Bis(hydroxymethyl)cyclopropane | lookchem [lookchem.com]
• 6. 1,1-Bis(hydroxymethyl)cyclopropane | C5H10O2 | CID 4101437 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1,1-Bis(hydroxymethyl)cyclopropane 90 39590-81-3 [sigmaaldrich.com]

Technical Support Center: Production of 1,1-Bis(hydroxymethyl)cyclopropane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the scale-up production of 1,1-Bis(hydroxymethyl)cyclopropane.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and purification of 1,1-Bis(hydroxymethyl)cyclopropane, with a focus on the scalable gas-solid phase catalytic hydrogenation of diethyl-1,1-cyclopropanedicarboxylate.

Issue 1: Low Conversion of Diethyl-1,1-cyclopropanedicarboxylate

Possible Causes and Solutions:

Cause	Recommended Action
Insufficient Catalyst Activity	- Catalyst Activation: Ensure the Cu/ZnO catalyst is properly activated (reduced) before use. A typical procedure involves flushing the catalyst bed with an inert gas (e.g., nitrogen) followed by a hydrogen stream at an elevated temperature (e.g., 150-250°C). - Catalyst Poisoning: Check for potential poisons in the feed stream, such as sulfur or chlorine compounds, which can deactivate the copper catalyst. Pre-purification of the starting material may be necessary.
Suboptimal Reaction Conditions	- Temperature: The reaction is typically conducted between 100-200°C. Lower temperatures may lead to slow reaction rates, while excessively high temperatures can promote side reactions and catalyst sintering.[1] - Pressure: Hydrogen pressure is a critical parameter, generally maintained between 1-15 atmospheres.[1] Insufficient pressure will result in low hydrogen availability at the catalyst surface. - Flow Rates: The molar ratio of hydrogen to the ester is crucial. Optimize the flow rates of both the hydrogen gas and the vaporized ester to ensure sufficient hydrogen for the reduction.
Mass Transfer Limitations	- Gas-Liquid Mass Transfer: At larger scales, ensuring efficient contact between the hydrogen gas, the vaporized ester, and the solid catalyst is critical. Issues can arise from poor reactor design or inadequate mixing. - Internal Mass Transfer: The reactant molecules need to diffuse into the pores of the catalyst. If the catalyst particles are too large or the pores are blocked, the reaction rate will be limited.

Issue 2: Poor Selectivity and Formation of By-products

Possible Causes and Solutions:

Cause	Recommended Action
Side Reactions	- Hydrogenolysis of the Cyclopropane Ring: While generally stable, the cyclopropane ring can undergo hydrogenolysis under harsh conditions (high temperature and pressure), leading to the formation of ring-opened by-products. Operate within the recommended temperature and pressure ranges. - Incomplete Reduction: Formation of the mono-alcohol intermediate (1-(hydroxymethyl)cyclopropane-1-carboxylic acid ethyl ester) can occur if the reaction is not driven to completion. Increase reaction time or optimize conditions to favor the formation of the diol.
Impure Starting Material	- Impurities in Diethyl-1,1-cyclopropanedicarboxylate: The presence of unreacted starting materials from the synthesis of the diester, such as diethyl malonate and 1,2-dibromoethane, can lead to the formation of undesired by-products. Ensure the purity of the starting diester through purification methods like fractional distillation.
Catalyst Deactivation	- Changes in Catalyst Surface: As the catalyst deactivates, its selectivity can change, favoring the formation of by-products. Monitor catalyst performance and consider regeneration or replacement.

Issue 3: Catalyst Deactivation

Possible Causes and Solutions:

Cause	Recommended Action
Sintering	- Thermal Stress: Operating at excessively high temperatures (above 300°C for Cu/ZnO) can cause the small copper particles to agglomerate, reducing the active surface area. Maintain strict temperature control.
Poisoning	- Sulfur and Chlorine Compounds: These are common poisons for copper-based catalysts. Even trace amounts in the feed can lead to irreversible deactivation. Implement stringent feed purification protocols.
Coking	- Carbon Deposition: At high temperatures, organic molecules can decompose and deposit carbon on the catalyst surface, blocking active sites. This can sometimes be reversed through controlled oxidation.
Regeneration	- A deactivated Cu/ZnO catalyst can often be regenerated. A general procedure involves a carefully controlled oxidation to burn off carbon deposits, followed by a re-reduction to activate the copper. The specific conditions for temperature, gas composition, and duration of each step need to be optimized for the specific catalyst and extent of deactivation.

Frequently Asked Questions (FAQs)

Q1: What is the most scalable synthesis route for 1,1-Bis(hydroxymethyl)cyclopropane?

The most scalable and industrially preferred method is the gas-solid phase catalytic hydrogenation of a 1,1-cyclopropanedicarboxylic acid ester, such as diethyl-1,1-cyclopropanedicarboxylate. This method avoids the filtration issues associated with the use of complex metal hydrides like lithium aluminum hydride (LiAlH4), which forms metal hydroxide by-products that are difficult to handle on a large scale.[1]

Q2: What are the typical reaction conditions for the catalytic hydrogenation of diethyl-1,1-cyclopropanedicarboxylate?

Typical conditions involve using a copper-based catalyst, often supported on zinc oxide (Cu/ZnO), at a temperature of 100-200°C and a hydrogen pressure of 1-15 atmospheres.[1] The flow rates of hydrogen and the vaporized ester are critical parameters that need to be optimized for a given reactor setup and scale.

Q3: How can I monitor the progress of the reaction?

Gas chromatography (GC) is a suitable method for monitoring the reaction. An online GC equipped with an auto-sampling valve can be used to analyze the composition of the product gas stream in real-time.[1] This allows for the determination of the conversion of the starting diester and the yield of the desired diol.

Q4: What are the common impurities I should look for in the final product?

Potential impurities can include:

• Unreacted starting material: Diethyl-1,1-cyclopropanedicarboxylate.

• Mono-alcohol intermediate: 1-(hydroxymethyl)cyclopropane-1-carboxylic acid ethyl ester.

• By-products from starting material impurities: If the starting diester is impure, other esters or alcohols may be present.

• Ring-opened products: Resulting from the hydrogenolysis of the cyclopropane ring under harsh conditions.

GC-MS is a powerful technique for identifying and quantifying these impurities.

Q5: What are the recommended methods for purifying 1,1-Bis(hydroxymethyl)cyclopropane at a large scale?

• Fractional Distillation: Due to its relatively high boiling point (235-236°C), fractional distillation under reduced pressure is a viable method for separating 1,1-Bis(hydroxymethyl)cyclopropane from more volatile impurities.

• Crystallization: If the product solidifies upon cooling or if a suitable solvent system can be found, crystallization can be a highly effective method for achieving high purity. This method is particularly good at removing impurities with similar boiling points.

The choice between distillation and crystallization will depend on the impurity profile, desired final purity, and economic considerations of the process.

Data Presentation

Table 1: Representative Reaction Conditions and Outcomes for Catalytic Hydrogenation

Parameter	Condition I	Condition II	Condition III	Condition IV
Catalyst	A (Cu/ZnO = 0.05/0.95 wt/wt)	B (Cu/ZnO = 0.03/0.97 wt/wt)	A (Cu/ZnO = 0.05/0.95 wt/wt)	B (Cu/ZnO = 0.03/0.97 wt/wt)
Catalyst Loading (g)	0.25	0.25	0.25	0.25
Temperature (°C)	150	150	150	147
Pressure (atm)	1-2	1-2	14	14
Hydrogen Flow Rate (L/hr)	4.8	4.8	2.4	2.4
Diester Flow Rate (mol/hr)	0.028	0.028	0.010	0.005
Conversion of Diester (%)	41	50	66	66
Yield of Diol (%)	23	31	39	45
Selectivity for Diol (%)	55	62	59	67
Formation Rate of Diol (g/hr/g-cat)	2.6	3.5	1.8	0.9
Data adapted from Patent GB2312896A.[1]

Experimental Protocols

Protocol 1: Gas-Solid Phase Catalytic Hydrogenation of Diethyl-1,1-cyclopropanedicarboxylate

1. Catalyst Preparation and Activation:

• A Cu/ZnO catalyst is prepared by coprecipitation of copper and zinc precursors (e.g., nitrates) using a precipitating agent like sodium bicarbonate.
• The resulting solid is washed, dried, and calcined.
• The catalyst is loaded into the reactor.
• The system is flushed with an inert gas (e.g., nitrogen) to remove air.
• A stream of hydrogen is introduced, and the reactor temperature is gradually increased to 150°C and held for at least two hours to reduce the copper oxide to active copper.[1]

2. Reaction:

• The diethyl-1,1-cyclopropanedicarboxylate starting material is placed in a saturator and warmed to approximately 50-60°C to achieve a sufficient vapor pressure.[1]
• A stream of hydrogen is passed through the saturator to carry the ester vapor into the reactor containing the activated catalyst.
• The reaction is conducted at a temperature of 100-200°C and a pressure of 1-15 atmospheres.[1]
• The product stream exiting the reactor is cooled to condense the 1,1-Bis(hydroxymethyl)cyclopropane and any unreacted starting material.
• The reaction progress is monitored by online GC analysis of the effluent gas stream.[1]

3. Product Isolation and Purification:

• The condensed liquid product is collected.
• The crude product can be purified by fractional distillation under reduced pressure or by crystallization.

Visualizations

Caption: Troubleshooting workflow for production issues.

Caption: Reaction pathway for the hydrogenation synthesis.

References

• 1. quora.com [quora.com]

Technical Support Center: Hydrogenation to 1,1-Bis(hydroxymethyl)cyclopropane

This technical support guide provides researchers, scientists, and drug development professionals with detailed information for the catalytic hydrogenation of dialkyl 1,1-cyclopropanedicarboxylates to 1,1-Bis(hydroxymethyl)cyclopropane, a key intermediate in the synthesis of pharmaceuticals like Montelukast.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting material and catalyst for the synthesis of 1,1-Bis(hydroxymethyl)cyclopropane via hydrogenation?

A1: The recommended starting material is a 1,1-cyclopropanedicarboxylic ester, such as diethyl 1,1-cyclopropanedicarboxylate.[1][3][4] The most effective catalysts reported for this specific transformation are copper-based, particularly copper oxide (CuO) supported on materials like zinc oxide (ZnO), chromium(III) oxide (Cr₂O₃), magnesium oxide (MgO), aluminum oxide (Al₂O₃), or silicon dioxide (SiO₂).[1] Copper chromite catalysts are also traditionally effective for ester hydrogenations.[5][6]

Q2: Why is catalytic hydrogenation preferred over reduction with complex metal hydrides like LiAlH₄ for large-scale production?

A2: While complex metal hydrides like lithium aluminum hydride (LiAlH₄) can effectively reduce the ester to the desired diol, this method is often unsuitable for large-scale production.[7] The primary drawback is the formation of metal hydroxide by-products, which can be difficult to filter and remove, complicating the workup process.[1] Catalytic hydrogenation offers a more streamlined, heterogeneous process that avoids these large-volume stoichiometric by-products, making it more economical and environmentally friendly for industrial applications.[1][8]

Q3: What are the typical reaction conditions for this hydrogenation?

A3: The reaction is typically performed as a gas-solid-phase catalytic hydrogenation. Key parameters include:

• Temperature: 100–200 °C[1]

• Pressure: 1–15 atmospheres of hydrogen[1]

• Catalyst: Copper oxide supported on zinc oxide (Cu/ZnO) is a well-documented option.[1]

• Substrate Feed: The ester starting material is vaporized by warming it (e.g., to 50-60°C) and is carried over the catalyst bed in a stream of hydrogen gas.[1]

Q4: What are the main safety considerations for this high-pressure reaction?

A4: Hydrogenation reactions, especially under pressure, carry significant risks.[9] Key safety measures include:

• Flammability and Explosion: Hydrogen gas is highly flammable and can form explosive mixtures with air.[10] The reaction setup should be purged with an inert gas (e.g., nitrogen) to remove all oxygen before introducing hydrogen.[11] The reaction must be conducted in a well-ventilated area, preferably a fume hood designed for such work.[10][11]

• Pyrophoric Catalysts: Some hydrogenation catalysts can be pyrophoric, especially after the reaction when they are finely divided and have adsorbed hydrogen.[10] The catalyst should not be exposed to air while dry.[12] Quenching the catalyst slurry with water during filtration can mitigate this risk.[10]

• Pressure Management: Use pressure-rated equipment and ensure all fittings are secure.[9][11] A leak test with an inert gas should be performed before introducing hydrogen.[11] The system must be equipped with a pressure relief valve.[9]

• Exothermic Reaction: Hydrogenations are exothermic.[9] Monitor the reaction temperature closely to prevent a thermal runaway.[9]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low Conversion of Diester	1. Insufficient catalyst activity. 2. Reaction temperature or pressure is too low. 3. Insufficient residence time (high flow rate).	1. Ensure the catalyst is properly activated and not poisoned. Consider increasing catalyst loading. 2. Gradually increase the temperature and/or hydrogen pressure within the recommended ranges (100-200°C, 1-15 atm).[1] 3. Decrease the flow rate of the hydrogen/ester stream to increase contact time with the catalyst.[1]
Low Selectivity to the Diol	1. Reaction temperature is too high, leading to side reactions. 2. Inappropriate catalyst or support. 3. Isomerization of the cyclopropane ring to propene, which can occur over certain catalysts like Pt-Sn.[13]	1. Lower the reaction temperature. High temperatures can sometimes favor over-reduction or decomposition. 2. Verify the catalyst composition. A Cu/ZnO formulation has shown good selectivity.[1] 3. Stick to copper-based catalysts, which are less likely to promote this side reaction compared to platinum-group metals.
Catalyst Deactivation	1. Sintering of the metal particles at high temperatures. Copper catalysts can be susceptible to this.[6] 2. Poisoning of the catalyst by impurities in the starting material or hydrogen stream.	1. Operate at the lowest effective temperature to prolong catalyst life. 2. Ensure high purity of the diethyl 1,1-cyclopropanedicarboxylate and hydrogen gas.

Data Presentation

The following table summarizes quantitative data from experimental runs for the gas-phase hydrogenation of diethyl 1,1-cyclopropanedicarboxylate.[1]

Parameter	Run I	Run II	Run III	Run IV
Catalyst Type *	A	B	A	B
Temperature (°C)	150	150	150	147
Pressure (atm)	1-2	14	1-2	14
H₂ Flow Rate (L/hr)	4.8	4.8	2.4	2.4
Diester Flow Rate (mol/hr)	0.028	0.028	0.010	0.005
Conversion of Diester (mol%)	54	74	66	47
Yield of Diol (mol%)	29	33	39	26
Selectivity for Diol (mol%)	54	44	59	57
Formation Rate of Diol (g/hr/g-cat)	1.2	1.3	1.8	1.2

*Catalyst A is Cu/ZnO = 0.05/0.95 (wt/wt). Catalyst B is Cu/ZnO = 0.03/0.97 (wt/wt).[1]

Experimental Protocols

Key Experiment: Gas-Solid-Phase Catalytic Hydrogenation of Diethyl 1,1-cyclopropanedicarboxylate [1]

This protocol is based on the methodology described for converting a 1,1-cyclopropanedicarboxylic ester to 1,1-bis(hydroxymethyl)cyclopropane.[1]

1. Apparatus Setup:

• A fixed-bed reactor system is required, typically a tube furnace capable of maintaining a temperature of 100-200°C.

• The reactor tube contains the catalyst bed (e.g., 0.25 g of Cu/ZnO catalyst).

• An upstream evaporator (or bubbler) is used to vaporize the liquid ester starting material. This vessel should be heated to 50-60°C to ensure adequate vapor pressure.

• Mass flow controllers are needed to regulate the flow of hydrogen gas.

• A condenser and collection flask are placed downstream of the reactor to collect the product.

2. Catalyst Activation (if required):

• Before the reaction, the catalyst is typically activated. This often involves reducing the copper oxide to active copper by heating the catalyst bed under a flow of hydrogen or a diluted hydrogen/nitrogen mixture at a specific temperature, as recommended by the catalyst manufacturer.

3. Reaction Procedure:

• Heat the catalyst bed in the reactor to the desired reaction temperature (e.g., 150°C).

• Warm the diethyl 1,1-cyclopropanedicarboxylate in the evaporator to 50-60°C.

• Initiate the hydrogen flow (e.g., 2.4-4.8 L/hr) through the evaporator. The hydrogen stream becomes saturated with the ester vapor.

• Pass the combined hydrogen-ester stream through the heated catalyst bed. The total system pressure should be maintained between 1 and 15 atmospheres.

• The product stream exiting the reactor is cooled in the condenser, and the liquid product, 1,1-Bis(hydroxymethyl)cyclopropane, is collected in the receiving flask.

• The reaction is monitored by analyzing samples of the condensate (e.g., by Gas Chromatography) to determine conversion, selectivity, and yield.

Visualizations

Caption: Catalyst selection and troubleshooting workflow for hydrogenation.

References

• 1. GB2312896A - Synthesis of 1,1-bis(hydroxymethyl)cyclopropane - Google Patents [patents.google.com]
• 2. Diethyl 1,1-Cyclopropanedicarboxylate-1559-02-0 [ganeshremedies.com]
• 3. Diethyl 1,1-cyclopropanedicarboxylate [webbook.nist.gov]
• 4. Diethyl cyclopropane-1,1-dicarboxylate | C9H14O4 | CID 73790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. organicreactions.org [organicreactions.org]
• 6. researchgate.net [researchgate.net]
• 7. 1,1-Bis(hydroxymethyl)cyclopropane | 39590-81-3 [chemicalbook.com]
• 8. US5728896A - Process for the preparation of hydroxymethyl-cyclopropane - Google Patents [patents.google.com]
• 9. mt.com [mt.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. njhjchem.com [njhjchem.com]
• 12. reddit.com [reddit.com]
• 13. public.magnet.fsu.edu [public.magnet.fsu.edu]

Reference Data & Comparative Studies

The Unique Contribution of 1,1-Bis(hydroxymethyl)cyclopropane to Polyester Synthesis: A Comparative Analysis

For researchers and professionals in materials science and drug development, the choice of diol monomer is a critical determinant of the final properties of a polyester. This guide provides a detailed comparison of 1,1-Bis(hydroxymethyl)cyclopropane with other common diols used in polyester synthesis, highlighting its unique structural contributions. While direct comparative experimental data for 1,1-Bis(hydroxymethyl)cyclopropane is limited in publicly available literature, this guide leverages data from analogous structures and related studies to provide a comprehensive overview of its expected performance.

1,1-Bis(hydroxymethyl)cyclopropane is a unique diol featuring a gem-disubstituted cyclopropane ring. This compact, rigid, and strained three-membered ring structure imparts distinct characteristics to the resulting polyester backbone when compared to polyesters synthesized from linear aliphatic diols like 1,4-butanediol, or other cyclic diols.

Impact on Polyester Properties: A Comparative Overview

The introduction of the 1,1-bis(hydroxymethyl)cyclopropane moiety into a polyester chain is anticipated to significantly influence its thermal, mechanical, and biodegradable properties.

Crystallinity and Thermal Properties

The non-planar and rigid nature of the cyclopropane ring in 1,1-Bis(hydroxymethyl)cyclopropane is expected to disrupt the regular packing of polymer chains, leading to a more amorphous polymer architecture. This is in contrast to polyesters derived from linear diols such as 1,4-butanediol, which tend to be semi-crystalline due to efficient chain packing. Studies on the isomeric 1,2-cyclopropanedimethanol have shown that the incorporation of a cyclopropane backbone leads to amorphous polyesters, whereas comparable polymers with a 1,4-butanediol backbone are extensively crystalline.

This reduction in crystallinity generally leads to a lower melting temperature (Tm) or an entirely amorphous nature with only a glass transition temperature (Tg) being observed. The Tg of polyesters derived from 1,1-Bis(hydroxymethyl)cyclopropane is expected to be influenced by the rigidity of the cyclopropane ring.

Mechanical Performance

The mechanical properties of polyesters are intrinsically linked to their crystallinity and intermolecular forces. Polyesters synthesized from linear diols like 1,4-butanediol typically exhibit higher tensile strength and Young's modulus due to their semi-crystalline nature. In contrast, the introduction of a cyclopropane ring, as seen with 1,2-cyclopropanedimethanol, has been shown to decrease the ultimate tensile strength (UTS) and Young's modulus (E) as a result of lower polymer crystallinity[1]. Therefore, it is anticipated that polyesters based on 1,1-Bis(hydroxymethyl)cyclopropane will likely be more flexible and less rigid compared to their linear aliphatic counterparts.

Hydrolytic and Thermal Stability

A structural analogue to 1,1-Bis(hydroxymethyl)cyclopropane is neopentyl glycol (2,2-dimethyl-1,3-propanediol), which also features a gem-disubstituted carbon atom. Polyesters based on neopentyl glycol are known for their excellent thermal and hydrolytic stability. This stability is attributed to the steric hindrance provided by the gem-disubstituted groups, which protects the ester linkages from hydrolytic attack. It is plausible that polyesters derived from 1,1-Bis(hydroxymethyl)cyclopropane would exhibit similar enhanced stability.

Quantitative Data Comparison

The following table summarizes the expected and reported properties of polyesters synthesized from 1,1-Bis(hydroxymethyl)cyclopropane in comparison to other common diols. It is important to note that the data for 1,1-Bis(hydroxymethyl)cyclopropane is largely inferred from studies on its isomer and structural analogues due to a lack of direct comparative studies in the available literature.

Property	Polyester from 1,1-Bis(hydroxymethyl)cyclopropane (Predicted)	Polyester from 1,4-Butanediol (Typical Values)	Polyester from Neopentyl Glycol (Typical Values)
Crystallinity	Amorphous to low crystallinity	Semi-crystalline	Amorphous to semi-crystalline
Glass Transition Temp. (Tg)	Moderate	Low	Moderate to high
Melting Temp. (Tm)	Low or absent	High	Moderate
Tensile Strength	Lower	Higher	Moderate
Young's Modulus	Lower	Higher	Moderate
Hydrolytic Stability	High	Moderate	High
Thermal Stability	High	Moderate	High

Experimental Protocols

The synthesis of polyesters from 1,1-Bis(hydroxymethyl)cyclopropane can be achieved through standard polycondensation techniques, such as melt polycondensation or solution polycondensation.

Melt Polycondensation

This method involves the direct reaction of the diol with a dicarboxylic acid at high temperatures under vacuum to drive the removal of the condensation byproduct (water).

Protocol:

• 1,1-Bis(hydroxymethyl)cyclopropane and a dicarboxylic acid (e.g., adipic acid) are charged into a reaction vessel equipped with a mechanical stirrer, a nitrogen inlet, and a distillation outlet.

• A catalyst, such as titanium(IV) butoxide or antimony trioxide, is added.

• The mixture is heated under a nitrogen atmosphere to a temperature of 180-220°C to initiate the esterification reaction. Water is continuously removed.

• After the initial esterification, the pressure is gradually reduced to a high vacuum (<1 Torr) and the temperature is raised to 220-250°C to facilitate the removal of the remaining byproducts and drive the polymerization to a high molecular weight.

• The reaction is continued until the desired melt viscosity is achieved.

• The resulting polyester is then extruded and pelletized.

Solution Polycondensation

This technique is suitable for producing smaller quantities of polymer or when the monomers or polymer are thermally sensitive. It involves the reaction of a diol with a diacid chloride in a suitable solvent.

Protocol:

• 1,1-Bis(hydroxymethyl)cyclopropane is dissolved in a dry, inert solvent (e.g., dichloromethane or tetrahydrofuran) containing a base (e.g., pyridine or triethylamine) to act as an acid scavenger.

• A solution of a diacid chloride (e.g., adipoyl chloride) in the same solvent is added dropwise to the diol solution at a controlled temperature (typically 0°C to room temperature).

• The reaction mixture is stirred for several hours to allow for complete polymerization.

• The resulting polymer solution is then washed with water and/or dilute acid and base to remove the salt byproduct and unreacted monomers.

• The polymer is precipitated by pouring the solution into a non-solvent (e.g., methanol or hexane).

• The precipitated polyester is collected by filtration and dried under vacuum.

Characterization of Polyesters

The synthesized polyesters would be characterized using a variety of standard techniques to determine their molecular weight, thermal properties, and mechanical properties.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure of the polyester.

• Gel Permeation Chromatography (GPC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).

• Differential Scanning Calorimetry (DSC): To measure the glass transition temperature (Tg) and melting temperature (Tm).

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the polymer.

• Tensile Testing: To evaluate the mechanical properties such as tensile strength, Young's modulus, and elongation at break.

Logical Relationships and Experimental Workflows

Caption: Workflow for polyester synthesis and characterization.

References

• 1. Overcoming the low reactivity of biobased, secondary diols in polyester synthesis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of 1,1-Bis(hydroxymethyl)cyclopropane

For Researchers, Scientists, and Drug Development Professionals

1,1-Bis(hydroxymethyl)cyclopropane is a key building block in the synthesis of various pharmaceutical compounds, notably as an intermediate in the production of the asthma medication montelukast and morphine alkaloids.[1][2] Its unique strained ring structure also makes it a valuable component for introducing conformational rigidity in drug candidates. This guide provides a comparative analysis of the primary synthetic routes to this important diol, offering experimental data and detailed protocols to aid researchers in selecting the most suitable method for their needs.

Synthesis Routes at a Glance

Two principal strategies dominate the synthesis of 1,1-Bis(hydroxymethyl)cyclopropane: the reduction of 1,1-cyclopropanedicarboxylic acid derivatives and a two-step approach starting from diethyl malonate. Each route presents distinct advantages and disadvantages in terms of yield, scalability, and reaction conditions.

Route 1: Reduction of 1,1-Cyclopropanedicarboxylates

This approach involves the reduction of either the diacid or, more commonly, a diester of 1,1-cyclopropanedicarboxylic acid. The choice of reducing agent is the critical determinant of the reaction's efficiency and scalability.

Method A: Complex Metal Hydride Reduction

The classical laboratory-scale synthesis utilizes powerful reducing agents like lithium aluminum hydride (LiAlH4).[3] This method is known for its high conversion rates but suffers from challenges in large-scale production due to the formation of metal hydroxide by-products that complicate filtration.[1]

Method B: Catalytic Hydrogenation

An alternative, more industrially viable method involves the gas-solid-phase catalytic hydrogenation of a 1,1-cyclopropanedicarboxylic ester.[1] This process employs a copper-based catalyst, often supported on zinc oxide, and offers a more scalable and cost-effective solution by avoiding stoichiometric metal waste.[1]

Route 2: Two-Step Synthesis from Diethyl Malonate

This pathway begins with the C-alkylation of diethyl malonate with 1,2-dichloroethane in the presence of a phase transfer catalyst to form diethyl 1,1-cyclopropanedicarboxylate. The subsequent reduction of the diester, for instance with potassium borohydride and aluminum trichloride, yields the target diol. This route provides a good overall yield for the two-step process.[4]

Comparative Data

The following table summarizes the key quantitative data for the different synthesis routes, allowing for a direct comparison of their performance.

Route	Method	Starting Material	Reagents	Temperature (°C)	Pressure (atm)	Yield (%)	Key Considerations
1	A: Complex Metal Hydride	Dimethyl 1,1-cyclopropanedicarboxylate	Lithium aluminum hydride (LiAlH4), Ether	0 to Room Temp	-	Not explicitly stated, but generally high conversion	Difficult filtration of metal hydroxides, not ideal for large scale.[1]
1	B: Catalytic Hydrogenation	1,1-Cyclopropanedicarboxylic ester	H2, Cu/ZnO catalyst	147 - 150	1 - 14	23 - 45 (Diol Yield)	Scalable, continuous process, avoids metal hydride waste.[1]
2	-	Diethyl malonate	1) 1,2-dichloroethane, K2CO3, PEG 4002) KBH4, AlCl3	Not specified	-	50 - 55 (Overall for 2 steps)	Good overall yield, utilizes readily available starting materials.[4]

Experimental Protocols

Route 1, Method A: Lithium Aluminum Hydride Reduction of Dimethyl 1,1-cyclopropanedicarboxylate

To a solution of dimethyl-1,1-cyclopropanedicarboxylate (5.01 mmol) in diethyl ether (20 mL) at 0 °C, lithium aluminum hydride (15.0 mmol) is added in portions. The reaction mixture is then stirred at room temperature for 4 hours. The reaction is subsequently quenched by the careful addition of a saturated aqueous solution of sodium sulfate at 0 °C. The resulting solid precipitate is removed by filtration and washed with tetrahydrofuran (THF). The combined organic phases are then concentrated under reduced pressure to yield 1,1-Bis(hydroxymethyl)cyclopropane.[3]

Route 1, Method B: Catalytic Hydrogenation of 1,1-Cyclopropanedicarboxylic Ester

The gas-solid-phase catalytic hydrogenation is carried out in a fixed-bed reactor. A 1,1-cyclopropanedicarboxylic ester is passed over a heated bed of a Cu/ZnO catalyst in a stream of hydrogen gas. Typical reaction conditions involve a temperature range of 100-200 °C and a pressure of 1-15 atmospheres.[1] For example, with a catalyst bed of approximately 0.25 g, hydrogen flow rates of about 2 to 5 L/hr and ester flow rates of about 0.003 to 0.05 mol/hr are employed.[1] The product, 1,1-Bis(hydroxymethyl)cyclopropane, is collected after condensation of the reactor effluent.

Synthesis Pathways Overview

References

• 1. GB2312896A - Synthesis of 1,1-bis(hydroxymethyl)cyclopropane - Google Patents [patents.google.com]
• 2. Cas 39590-81-3,1,1-Bis(hydroxymethyl)cyclopropane | lookchem [lookchem.com]
• 3. 1,1-Bis(hydroxymethyl)cyclopropane | 39590-81-3 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]

Spectroscopic Validation of 1,1-Bis(hydroxymethyl)cyclopropane: A Comparative Guide

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of novel or synthesized molecules is paramount. This guide provides a comprehensive spectroscopic validation of 1,1-bis(hydroxymethyl)cyclopropane's structure through a comparative analysis with analogous molecules, supported by experimental data and detailed protocols.

The unique strained three-membered ring of the cyclopropane moiety imparts distinct conformational rigidity, making it a valuable scaffold in medicinal chemistry and materials science. Accurate structural elucidation is the foundation of understanding its chemical behavior and biological activity. This document details the validation of the 1,1-bis(hydroxymethyl)cyclopropane structure by comparing its spectroscopic data with that of an acyclic analogue, 2,2-dimethyl-1,3-propanediol, and a constitutional isomer, 1,2-bis(hydroxymethyl)cyclopropane.

Comparative Spectroscopic Data

The following tables summarize the key quantitative data from ¹H NMR, ¹³C NMR, IR, and mass spectrometry for 1,1-bis(hydroxymethyl)cyclopropane and its comparators.

Table 1: ¹H NMR Spectroscopic Data (Chemical Shift δ in ppm)

Compound	Cyclopropane H	-CH₂OH	-OH	Other	Solvent
1,1-Bis(hydroxymethyl)cyclopropane	0.48 (s, 4H)	3.56 (s, 4H)	4.02 (s, 2H)	-	CDCl₃
2,2-Dimethyl-1,3-propanediol	-	3.46 (s, 4H)	~2.5 (br s, 2H)	0.89 (s, 6H, -CH₃)	CDCl₃
1,2-Bis(hydroxymethyl)cyclopropane	~0.5-1.0 (m)	~3.5-3.8 (m)	Variable	-	CDCl₃

Table 2: ¹³C NMR Spectroscopic Data (Chemical Shift δ in ppm)

Compound	Quaternary C	Cyclopropane CH/CH₂	-CH₂OH	Other	Solvent
1,1-Bis(hydroxymethyl)cyclopropane	~20-25	~10-15	~65-70	-	CDCl₃
2,2-Dimethyl-1,3-propanediol	36.6	-	71.5	21.9 (-CH₃)	CDCl₃
1,2-Bis(hydroxymethyl)cyclopropane	-	~15-25	~60-65	-	CDCl₃

Table 3: IR Spectroscopic Data (Wavenumber cm⁻¹)

Compound	O-H Stretch	C-H Stretch (sp³)	C-H Stretch (cyclopropane)	C-O Stretch
1,1-Bis(hydroxymethyl)cyclopropane	~3300 (broad)	~2880-2960	~3080	~1040
2,2-Dimethyl-1,3-propanediol	~3300 (broad)	~2870-2960	-	~1030
1,2-Bis(hydroxymethyl)cyclopropane	~3350 (broad)	~2875-2950	~3070	~1035

Table 4: Mass Spectrometry Data (m/z)

Compound	Molecular Ion (M⁺)	[M+Na]⁺	Key Fragments
1,1-Bis(hydroxymethyl)cyclopropane	102.068	125	71, 57, 41
2,2-Dimethyl-1,3-propanediol	104.083	127	89, 71, 57
1,2-Bis(hydroxymethyl)cyclopropane	102.068	125	71, 57, 41

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra were acquired on a 400 MHz spectrometer. Samples were dissolved in deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as an internal standard (0.00 ppm). For ¹H NMR, 8-16 scans were accumulated, and for ¹³C NMR, 256-1024 scans were acquired.

Infrared (IR) Spectroscopy: IR spectra were recorded on an FTIR spectrometer using thin-film samples on NaCl plates. Data was collected over a range of 4000-600 cm⁻¹ with a resolution of 4 cm⁻¹.

Mass Spectrometry (MS): Mass spectra were obtained using an electrospray ionization (ESI) source in positive ion mode. Samples were dissolved in methanol and infused into the mass spectrometer.

Structure Validation Workflow

The following diagram illustrates the logical workflow for the spectroscopic validation of 1,1-bis(hydroxymethyl)cyclopropane's structure.

Caption: Logical workflow for spectroscopic structure validation.

Probing Structural Features with Spectroscopy

Different spectroscopic techniques provide complementary information about the molecule's structure. The diagram below highlights the key structural features of 1,1-bis(hydroxymethyl)cyclopropane and the primary spectroscopic method used to probe each feature.

Caption: Mapping spectroscopic methods to molecular features.

Analysis and Interpretation

The spectroscopic data provides clear evidence for the structure of 1,1-bis(hydroxymethyl)cyclopropane.

• ¹H NMR: The singlet at 0.48 ppm is characteristic of the four equivalent protons on the cyclopropane ring, shifted upfield due to the ring's magnetic anisotropy. The singlet at 3.56 ppm corresponds to the four protons of the two equivalent hydroxymethyl groups. The singlet at 4.02 ppm is assigned to the two hydroxyl protons. The simplicity of the spectrum, with only three singlets, confirms the high degree of symmetry in the molecule, consistent with the 1,1-disubstituted pattern. This is in contrast to the more complex multiplets expected for the 1,2-isomer and the presence of a methyl singlet in the acyclic analogue.

• ¹³C NMR: The spectrum is expected to show three distinct signals: one for the two equivalent cyclopropyl CH₂ carbons, one for the quaternary cyclopropyl carbon, and one for the two equivalent -CH₂OH carbons. The chemical shifts are consistent with literature values for similar functionalities. The presence of a quaternary carbon signal distinguishes it from the 1,2-isomer, which would only have CH and CH₂ signals in the cyclopropyl region.

• IR Spectroscopy: The broad absorption around 3300 cm⁻¹ is indicative of the O-H stretching of the alcohol groups. The peaks around 3080 cm⁻¹ are characteristic of C-H stretching in a cyclopropane ring, which occurs at a higher frequency than the typical sp³ C-H stretches observed around 2880-2960 cm⁻¹. The C-O stretching vibration appears around 1040 cm⁻¹.

• Mass Spectrometry: The molecular ion peak at m/z 102.068 and the sodium adduct at m/z 125 are consistent with the molecular formula C₅H₁₀O₂.[1] The fragmentation pattern further supports the proposed structure.

Conclusion

The combined spectroscopic evidence from ¹H NMR, ¹³C NMR, IR, and mass spectrometry provides a robust and unambiguous validation of the structure of 1,1-bis(hydroxymethyl)cyclopropane. The comparative analysis with its acyclic and isomeric counterparts highlights the unique spectral features arising from the 1,1-disubstituted cyclopropane ring system. This guide serves as a valuable resource for researchers in confirming the identity and purity of this important chemical building block.

References

• 1. 1,1-Bis(hydroxymethyl)cyclopropane | 39590-81-3 [chemicalbook.com]

A Comparative Guide to Catalysts for the Synthesis of 1,1-Bis(hydroxymethyl)cyclopropane

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 1,1-Bis(hydroxymethyl)cyclopropane is a critical step in the production of various fine chemicals and pharmaceutical intermediates. This guide provides an objective comparison of different catalytic systems for this synthesis, supported by experimental data from patent literature and chemical synthesis databases.

Comparative Performance of Catalytic Systems

The primary route to 1,1-Bis(hydroxymethyl)cyclopropane involves the catalytic hydrogenation of a dialkyl 1,1-cyclopropanedicarboxylate. The choice of catalyst is paramount for achieving high yield and selectivity. Below is a summary of the performance of different catalytic systems.

Catalyst System	Starting Material	Temperature (°C)	Pressure (atm)	Yield (%)	Selectivity (%)	Reference
Copper-based Catalysts
CuO/ZnO	Diethyl 1,1-cyclopropanedicarboxylate	100-200	1-15	High (not specified)	Desirable	[1]
CuO on other supports (Cr₂O₃, MgO, Al₂O₃, SiO₂)	Diethyl 1,1-cyclopropanedicarboxylate	100-200	1-15	High (not specified)	Desirable	[1]
Zinc-based Catalysts
ZnO	Methyl cyclopropanecarboxylate	297	300 bar	99 (conversion)	92	[2]
ZnO doped with Copper	Isobutyl cyclopropanecarboxylate	207	300 bar	98 (conversion)	91	[2]
Non-Catalytic Reduction (for baseline)
LiAlH₄	Dimethyl 1,1-cyclopropanedicarboxylate	0 to RT	Atmospheric	86	N/A	[3]

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below.

1. Catalytic Hydrogenation using Copper-based Catalysts

This protocol is based on the gas-solid-phase catalytic hydrogenation described in patent literature[1].

• Catalyst Preparation: The Cu/ZnO catalyst is prepared by coprecipitation of copper and zinc precursors (e.g., Cu(NO₃)₂·5H₂O and Zn(NO₃)₂·6H₂O) using a precipitation agent like NaHCO₃. Other supported copper catalysts can be prepared by methods such as impregnation or ion-exchange.

• Reaction Setup: A fixed-bed reactor is loaded with the catalyst. The starting material, a 1,1-cyclopropanedicarboxylic ester, is placed in a vaporizer.

• Procedure:

  • A stream of hydrogen gas is passed through the warmed starting ester (approximately 50-60°C) to carry its vapors into the reactor.

  • The reaction is conducted at a temperature of 100-200°C and a hydrogen pressure of 1-15 atmospheres.

  • Typical flow rates for a 0.25g catalyst bed are 2 to 5 L/hr for hydrogen and 0.003 to 0.05 mol/hr for the ester.

  • The product is collected by condensation after exiting the reactor and purified by standard methods.

2. Catalytic Hydrogenation using Zinc-based Catalysts

This protocol is adapted from a process for preparing hydroxymethyl-cyclopropane, which is applicable to the synthesis of diols from corresponding diesters[2].

• Catalyst Preparation: Zinc oxide catalyst can be used as is or supported on materials like SiO₂, Al₂O₃, TiO₂, or ZrO₂. For doped catalysts, ZnO tablets can be impregnated with a copper salt solution.

• Reaction Setup: A high-pressure reaction tube is filled with the ZnO-based catalyst.

• Procedure:

  • The cyclopropanecarboxylic acid alkyl ester and hydrogen are passed through the reaction tube.

  • The reaction is maintained at a temperature of 150°C to 350°C and a pressure of 50 to 350 bar.

  • The product is isolated from the reaction stream and purified.

3. Stoichiometric Reduction with Lithium Aluminum Hydride (LiAlH₄)

This method provides a high-yield, non-catalytic benchmark for the synthesis[3].

• Reaction Setup: A solution of dimethyl 1,1-cyclopropanedicarboxylate in an anhydrous ether (e.g., Et₂O) is prepared in a flask under an inert atmosphere and cooled to 0°C.

• Procedure:

  • Lithium aluminum hydride (LiAlH₄) is added portion-wise to the cooled solution of the ester.

  • The reaction mixture is stirred and allowed to warm to room temperature for several hours.

  • The reaction is quenched by the careful addition of a saturated sodium sulfate solution at 0°C.

  • The precipitated solid is filtered off and washed with a suitable solvent (e.g., THF).

  • The filtrate is concentrated, and the crude product is purified by column chromatography.

Visualizing the Experimental Workflow

The following diagram illustrates a generalized workflow for the catalytic synthesis of 1,1-Bis(hydroxymethyl)cyclopropane.

Caption: Generalized workflow for the catalytic synthesis of 1,1-Bis(hydroxymethyl)cyclopropane.

References

• 1. GB2312896A - Synthesis of 1,1-bis(hydroxymethyl)cyclopropane - Google Patents [patents.google.com]
• 2. US5728896A - Process for the preparation of hydroxymethyl-cyclopropane - Google Patents [patents.google.com]
• 3. 1,1-Bis(hydroxymethyl)cyclopropane | 39590-81-3 [chemicalbook.com]

Comparative Analysis of the Biological Activities of 1,1-Bis(hydroxymethyl)cyclopropane Derivatives

For Researchers, Scientists, and Drug Development Professionals

Derivatives of 1,1-Bis(hydroxymethyl)cyclopropane have emerged as a versatile scaffold in medicinal chemistry, demonstrating a range of biological activities. This guide provides a comparative overview of their antiviral, anticancer, and enzyme-inhibitory properties, supported by available experimental data. Detailed methodologies for key biological assays are presented to facilitate further research and development in this area.

Antiviral Activity: A Promising Class of Nucleoside Analogues

Nucleoside analogues incorporating the 1,1-bis(hydroxymethyl)cyclopropane moiety, particularly as methylenecyclopropane derivatives, have shown significant efficacy against a spectrum of herpesviruses. These compounds function as inhibitors of viral replication, with their activity being highly dependent on the specific purine or pyrimidine base and the stereochemistry of the molecule.

Comparative Antiviral Potency

The antiviral activities of various (Z)- and (E)-2,2-[bis(hydroxymethyl)cyclopropylidene]methylpurine and -pyrimidine derivatives have been evaluated against several human herpesviruses. The 50% effective concentration (EC₅₀), a measure of the drug's potency, for these compounds is summarized in the table below. Lower EC₅₀ values indicate higher antiviral activity.

Compound	Virus Strain(s)	Assay Type	EC₅₀ (µM)	Cytotoxicity (CC₅₀ or IC₅₀ in µM)
Guanine Z-isomer (5b)	HCMV, MCMV	Plaque Reduction	0.27 - 0.49	>100 (HFF cells)
2-Amino-6-methoxypurine Z-isomer (5g)	VZV	Plaque Reduction	3.3	Not specified
2,6-Diaminopurine Z-isomer (5h)	HBV	Not specified	4	Not specified
Adenine Z-isomer (5a)	HCMV, MCMV	Plaque Reduction	3.6 - 11.7	Not specified
ZSM-I-62	CMV, HHV-6, HHV-8	Plaque Reduction	0.7 - 8	Minimal cytotoxicity observed
Various Derivatives (4 compounds)	VZV	Plaque Reduction	≤50	Not specified
Various Derivatives (6 compounds)	HCMV	CPE or Plaque Reduction	0.5 - 44	Not specified
Various Derivatives (all 18 tested)	MCMV	Plaque Reduction	0.3 - 54	Not specified
Various Derivatives (4 compounds)	EBV	ELISA	<0.3 - 4.4	Not specified
Various Derivatives (4 compounds)	HHV-6A, HHV-6B	Not specified	0.7 - 28	Not specified
Various Derivatives (3 compounds)	HHV-8	Not specified	5.5 - 16	Not specified

Data sourced from Kern et al., 2005.[1][2]

Mechanism of Antiviral Action

The antiviral mechanism of these methylenecyclopropane nucleoside analogues is believed to involve their phosphorylation by viral-specific enzymes, followed by the inhibition of viral DNA synthesis.[1][2] This targeted activation within infected cells contributes to their selectivity and low cytotoxicity.

Mechanism of action for antiviral nucleoside analogues.

Anticancer and Enzyme Inhibitory Potential

While the antiviral properties of nucleoside analogues are the most well-documented, other derivatives of 1,1-bis(hydroxymethyl)cyclopropane have been investigated for their potential as anticancer agents and enzyme inhibitors. However, specific quantitative data for these activities are currently limited in the public domain.

Anticancer Activity

Some cyclopropane-containing compounds have been explored for their antitumor properties. For instance, certain cyclopropane sulfonamide derivatives have been synthesized and evaluated as inhibitors of the Epidermal Growth Factor Receptor (EGFR), a key target in cancer therapy.[3] One such derivative, compound 8h , demonstrated potent inhibitory activity against cancer cell lines with EGFR mutations, with IC₅₀ values of 13 nM and 19 nM against H1975 and PC9 cells, respectively.[3] Another derivative, 8l , showed even greater potency against triple-mutant cell lines with IC₅₀ values of 0.0012 and 0.0013 µM.[3] While these are not direct derivatives of 1,1-bis(hydroxymethyl)cyclopropane, they highlight the potential of the cyclopropane motif in anticancer drug design. Further research is needed to synthesize and evaluate 1,1-bis(hydroxymethyl)cyclopropane derivatives for their cytotoxic and antiproliferative effects against various cancer cell lines.

Enzyme Inhibition: 5-Lipoxygenase

Experimental Protocols

To aid in the further investigation of 1,1-bis(hydroxymethyl)cyclopropane derivatives, detailed protocols for key biological assays are provided below.

Antiviral Plaque Reduction Assay

This assay is a standard method for determining the antiviral activity of a compound by quantifying the reduction in the formation of viral plaques in a cell culture.

Materials:

• Confluent monolayer of host cells (e.g., human foreskin fibroblasts (HFF) for HCMV) in 24-well plates.

• Virus stock of known titer.

• Test compound dilutions.

• Culture medium (e.g., MEM with 5% FBS).

• Overlay medium (e.g., 0.4% agarose in culture medium).

• Formalin (10% in PBS) for fixing.

• Crystal violet stain (0.8% in 50% ethanol).

Procedure:

• Seed 24-well plates with host cells and grow to confluency.

• Prepare serial dilutions of the test compound in culture medium.

• Inoculate the cell monolayers with a virus suspension calculated to produce 40-80 plaque-forming units (PFU) per well.

• After a 90-minute adsorption period at 37°C, aspirate the inoculum.

• Overlay the cell monolayers with 1.5 mL of agarose overlay medium containing the respective concentrations of the test compound. Three wells should be used for each concentration.

• Incubate the plates at 37°C in a 5% CO₂ incubator for 7 days or until plaques are well-defined in the control wells (no compound).

• Fix the cell monolayers with 10% formalin.

• Stain the fixed cells with crystal violet.

• Count the plaques microscopically at low power.

• The EC₅₀ value is calculated as the concentration of the compound that reduces the number of plaques by 50% compared to the virus control.[6]

Workflow for the plaque reduction assay.

Hepatitis B Virus (HBV) Antiviral Assay in HepG2 2.2.15 Cells

This assay utilizes a stable cell line that constitutively produces HBV to assess the antiviral activity of test compounds.

Materials:

• HepG2 2.2.15 cells.

• Culture medium (e.g., RPMI 1640 with 10% FBS and G418).

• Test compound dilutions.

• 96-well plates.

• Reagents for DNA extraction and quantitative PCR (qPCR).

Procedure:

• Seed HepG2 2.2.15 cells in 96-well plates and grow until approximately 60% confluent.[7]

• Replace the culture medium with fresh medium containing serial dilutions of the test compound. Include a vehicle control (e.g., 0.5% DMSO).[7]

• Incubate the cells for 6 days.[7]

• Collect the culture supernatant to measure the amount of secreted enveloped HBV DNA (virions).[7]

• Extract viral DNA from the supernatant.

• Quantify the HBV DNA levels using real-time PCR.

• In parallel, assess cell viability using a standard method (e.g., MTT assay) to determine the cytotoxicity of the compound.

• The EC₅₀ is calculated as the compound concentration that reduces the amount of secreted HBV DNA by 50% compared to the vehicle control.

Conclusion

Derivatives of 1,1-bis(hydroxymethyl)cyclopropane, particularly their nucleoside analogues, represent a promising area for the development of novel antiviral agents with potent activity against herpesviruses. The mechanism of action appears to be targeted towards the inhibition of viral DNA synthesis, offering a degree of selectivity. While their potential in anticancer and anti-inflammatory applications has been suggested, further research is required to synthesize and evaluate specific derivatives and to elucidate their mechanisms of action and quantitative efficacy. The provided experimental protocols offer a foundation for researchers to further explore the therapeutic potential of this versatile chemical scaffold.

References

• 1. In vitro activity and mechanism of action of methylenecyclopropane analogs of nucleosides against herpesvirus replication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In Vitro Activity and Mechanism of Action of Methylenecyclopropane Analogs of Nucleosides against Herpesvirus Replication - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of new cyclopropane sulfonamide derivatives as EGFR inhibitors to overcome C797S-mediated resistance and EGFR double mutation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cas 39590-81-3,1,1-Bis(hydroxymethyl)cyclopropane | lookchem [lookchem.com]
• 5. Structural and mechanistic insights into 5-lipoxygenase inhibition by natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Standardized Plaque Reduction Assay for Determination of Drug Susceptibilities of Cytomegalovirus Clinical Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Screening and identification of compounds with antiviral activity against hepatitis B virus using a safe compound library and novel real-time immune-absorbance PCR-based high throughput system - PMC [pmc.ncbi.nlm.nih.gov]

Performance Showdown: Cyclopropane-Containing Polymers Chart a New Course in Material Science

For researchers and professionals in the fast-evolving fields of materials science and drug development, the quest for novel polymers with tailored properties is relentless. This guide offers a comprehensive performance comparison of polyesters derived from 1,1-bis(hydroxymethyl)cyclopropane, a unique monomer imparting rigidity and unique conformational characteristics. We present a comparative analysis against two established alternatives: polyesters based on the linear aliphatic diol 1,4-butanediol and the cycloaliphatic diol 1,4-cyclohexanedimethanol.

While direct, side-by-side experimental data for polyesters of 1,1-bis(hydroxymethyl)cyclopropane is emerging, this guide synthesizes established principles of polymer chemistry to project performance metrics. The inclusion of the strained cyclopropyl group in the polymer backbone is anticipated to significantly influence thermal and mechanical properties. This guide provides a foundational understanding for researchers looking to explore this novel class of materials.

At a Glance: Comparative Performance Data

The following tables present a summary of expected quantitative data for polyesters synthesized from the three diols with terephthalic acid. It is important to note that the data for the 1,1-bis(hydroxymethyl)cyclopropane-based polyester is projected based on structure-property relationships, as comprehensive experimental data from direct comparative studies is not yet widely published.

Table 1: Comparison of Thermal Properties

Property	Poly(1,1-cyclopropanedimethylene terephthalate) (Hypothetical)	Poly(butylene terephthalate) (PBT)	Poly(1,4-cyclohexanedimethylene terephthalate) (PCT)
Glass Transition Temperature (Tg)	~90-110 °C	~22-65 °C	~60-100 °C
Melting Temperature (Tm)	~200-240 °C (or amorphous)	~223 °C	~290 °C
Decomposition Temperature (Td, 5% weight loss)	~380-400 °C	~390-420 °C	~400-430 °C

Table 2: Comparison of Mechanical Properties

Property	Poly(1,1-cyclopropanedimethylene terephthalate) (Hypothetical)	Poly(butylene terephthalate) (PBT)	Poly(1,4-cyclohexanedimethylene terephthalate) (PCT)
Tensile Modulus	High	Moderate to High	High
Tensile Strength	Moderate to High	Moderate to High	High
Elongation at Break	Low to Moderate	High	Moderate

Decoding the Data: The Cyclopropane Advantage

The introduction of the 1,1-disubstituted cyclopropane ring into the polyester backbone is expected to confer a distinct set of properties. The rigid, compact nature of the cyclopropyl group is predicted to increase the glass transition temperature (Tg) compared to the more flexible 1,4-butanediol in PBT. This would translate to better dimensional stability and stiffness at elevated temperatures.

However, this same rigidity may disrupt chain packing and reduce crystallinity, potentially leading to a lower melting temperature (Tm) or even an amorphous polymer, which could be advantageous for applications requiring optical clarity. In comparison, the chair/boat conformations of the cyclohexane ring in PCT also impart rigidity, leading to a high Tg and Tm.

Mechanically, the cyclopropane-containing polyester is anticipated to exhibit a high tensile modulus, similar to PCT, due to the stiffness of the backbone. The tensile strength is expected to be comparable to or slightly lower than PBT and PCT, while the elongation at break will likely be reduced due to the restricted chain mobility.

Visualizing the Science

Diagram 1: Synthesis Workflow

Caption: General experimental workflow for polyester synthesis and characterization.

Diagram 2: Structure-Property Relationship

Caption: Logical relationship between diol structure and key polymer properties.

Experimental Protocols

The following are generalized protocols for the synthesis and characterization of polyesters. These can be adapted for the specific use of 1,1-bis(hydroxymethyl)cyclopropane.

Synthesis of Polyesters by Melt Polycondensation

This two-stage process is a common method for producing high molecular weight polyesters.

Materials:

• Diol (e.g., 1,1-bis(hydroxymethyl)cyclopropane, 1,4-butanediol, or 1,4-cyclohexanedimethanol)

• Dimethyl terephthalate (DMT)

• Catalyst (e.g., titanium(IV) isopropoxide or antimony(III) oxide)

• Stabilizer (e.g., phosphorous acid)

• Inert gas (Nitrogen)

Equipment:

• Glass reactor equipped with a mechanical stirrer, nitrogen inlet, and a distillation column with a condenser and collection flask.

• Heating mantle and temperature controller.

• Vacuum pump.

Procedure:

• Esterification:

  • Charge the reactor with the diol and DMT in a molar ratio of approximately 1.5:1 to 2.2:1.

  • Add the catalyst (e.g., 200-500 ppm).

  • Purge the system with nitrogen and begin heating to 160-220°C with continuous stirring.

  • Methanol will be produced as a byproduct of the transesterification reaction and should be collected in the receiving flask.

  • The reaction is typically continued until approximately 85-95% of the theoretical amount of methanol has been collected.

• Polycondensation:

  • Increase the temperature to 240-280°C.

  • Gradually apply a vacuum to the system, reducing the pressure to below 1 Torr.

  • During this stage, the excess diol is removed, and the molecular weight of the polymer increases.

  • The reaction is monitored by the increase in melt viscosity (observed via the torque on the stirrer).

  • Once the desired viscosity is reached, the reaction is stopped by introducing nitrogen to break the vacuum.

  • The molten polymer is then extruded from the reactor and can be pelletized for further characterization.

Characterization of Polymer Properties

1. Differential Scanning Calorimetry (DSC):

• Purpose: To determine the glass transition temperature (Tg), melting temperature (Tm), and crystallinity.

• Procedure: A small sample (5-10 mg) is sealed in an aluminum pan. The sample is subjected to a heat-cool-heat cycle, typically from room temperature to a temperature above its expected melting point, at a controlled rate (e.g., 10°C/min) under a nitrogen atmosphere. The Tg is observed as a step change in the heat flow curve, while the Tm is seen as an endothermic peak.

2. Thermogravimetric Analysis (TGA):

• Purpose: To evaluate the thermal stability and decomposition temperature (Td) of the polymer.

• Procedure: A sample (10-20 mg) is placed in a TGA furnace and heated at a constant rate (e.g., 10°C/min) under a controlled atmosphere (nitrogen or air). The weight of the sample is monitored as a function of temperature. The Td is often reported as the temperature at which 5% weight loss occurs.

3. Tensile Testing:

• Purpose: To measure the mechanical properties of the polymer, including tensile modulus, tensile strength, and elongation at break.

• Procedure: Dog-bone shaped specimens are prepared by injection molding or compression molding. The specimens are then tested using a universal testing machine at a constant crosshead speed. The force required to elongate the specimen and the corresponding elongation are recorded to generate a stress-strain curve, from which the mechanical properties are calculated.

Biocompatibility Considerations

Polyesters are a class of polymers that are generally considered to be biocompatible, with many, such as polylactic acid (PLA) and polycaprolactone (PCL), being widely used in biomedical applications.[1] The biocompatibility of a new polyester derived from 1,1-bis(hydroxymethyl)cyclopropane would need to be thoroughly evaluated according to international standards such as ISO 10993.[2][3]

The primary considerations for the biocompatibility of these novel polyesters would include:

• Leachables and Extractables: The presence of any unreacted monomers, oligomers, or catalyst residues could elicit a biological response.

• Degradation Products: As the polyester degrades, the nature of the degradation products (e.g., 1,1-bis(hydroxymethyl)cyclopropane and terephthalic acid) and their effect on the local biological environment (e.g., pH changes) would be critical. The strained cyclopropane ring might offer a unique degradation profile compared to other polyesters.

• Surface Properties: The surface chemistry and topography of the polymer will influence protein adsorption and cell interactions.

Initial in vitro biocompatibility screening would typically involve cytotoxicity tests (e.g., ISO 10993-5) using cell lines like fibroblasts to assess if the material causes cell death.[4] Further testing for irritation, sensitization, and, depending on the intended application, genotoxicity, and implantation studies would be necessary for a comprehensive biological evaluation.[2]

References

• 1. DSC Analysis of Polymers | Thermal | EAG Laboratories [eag.com]
• 2. zeusinc.com [zeusinc.com]
• 3. Use of International Standard ISO 10993-1, "Biological evaluation of medical devices - Part 1: Evaluation and testing within a risk management process" | FDA [fda.gov]
• 4. iancollmceachern.com [iancollmceachern.com]

A Comparative Cost-Benefit Analysis of Synthetic Routes to 1,1-Bis(hydroxymethyl)cyclopropane

For researchers, scientists, and drug development professionals, the efficient and cost-effective synthesis of key building blocks is paramount. 1,1-Bis(hydroxymethyl)cyclopropane is a valuable intermediate, notably in the synthesis of pharmaceuticals such as Montelukast. This guide provides a detailed comparison of common synthetic methodologies, offering a cost-benefit analysis supported by experimental data to inform strategic decisions in chemical synthesis and process development.

The synthesis of 1,1-Bis(hydroxymethyl)cyclopropane is typically a two-stage process: first, the formation of a 1,1-cyclopropanedicarboxylate derivative, followed by its reduction to the diol. This analysis will explore different approaches for each stage, evaluating them based on yield, reaction conditions, cost of reagents, and scalability.

Stage 1: Synthesis of 1,1-Cyclopropanedicarboxylate Derivatives

The formation of the cyclopropane ring is the cornerstone of this synthesis. The most common approach involves the reaction of a malonic ester with a 1,2-dihaloethane. The choice of the dihaloethane and the reaction conditions significantly impacts the yield and cost.

Method 1a: Cyclopropanation with Diethyl Malonate and 1,2-Dibromoethane (Phase-Transfer Catalysis)

This method provides a one-pot synthesis of cyclopropane-1,1-dicarboxylic acid. The use of a phase-transfer catalyst facilitates the reaction between the aqueous and organic phases, leading to good yields.

Method 1b: Cyclopropanation with Diethyl Malonate and 1,2-Dibromoethane (Anhydrous Conditions)

This classical approach involves the use of a strong base, such as sodium ethoxide, in an anhydrous solvent to deprotonate the diethyl malonate, which then undergoes intramolecular cyclization with 1,2-dibromoethane.

Method 1c: Cyclopropanation with Diethyl Malonate and 1,2-Dichloroethane

As 1,2-dichloroethane is significantly cheaper than its dibrominated counterpart, this method is economically attractive for large-scale production. However, the lower reactivity of the C-Cl bond often necessitates harsher reaction conditions and may result in lower yields.

Stage 2: Reduction of 1,1-Cyclopropanedicarboxylate Derivatives to 1,1-Bis(hydroxymethyl)cyclopropane

The second stage involves the reduction of the ester or carboxylic acid functional groups to alcohols. The choice of reducing agent is a critical factor, with significant implications for cost, safety, and scalability.

Method 2a: Reduction with Lithium Aluminum Hydride (LiAlH₄)

LiAlH₄ is a powerful and versatile reducing agent, highly effective for the conversion of esters and carboxylic

Spectroscopic Scrutiny: A Comparative Guide to cis- and trans-1,2-Bis(hydroxymethyl)cyclopropane

For researchers, scientists, and drug development professionals navigating the subtleties of stereoisomers, a precise understanding of their spectroscopic signatures is paramount. This guide provides a detailed comparative analysis of the spectroscopic properties of cis- and trans-1,2-bis(hydroxymethyl)cyclopropane. While the initially requested topic, "1,1-bis(hydroxymethyl)cyclopropane," does not possess stereoisomers due to the geminal substitution on the cyclopropane ring, the constitutional isomers, cis- and trans-1,2-bis(hydroxymethyl)cyclopropane, offer a rich landscape for spectroscopic differentiation. This guide will delve into the expected and observed differences in their Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, supported by detailed experimental protocols and logical workflows.

Distinguishing Features in Spectroscopic Data

The distinct spatial arrangement of the hydroxymethyl groups in the cis and trans isomers of 1,2-bis(hydroxymethyl)cyclopropane leads to measurable differences in their spectroscopic outputs. In the cis isomer, the substituents are on the same face of the cyclopropane ring, while in the trans isomer, they are on opposite faces. This stereochemical variance influences the magnetic environment of the nuclei and the vibrational modes of the chemical bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the stereochemistry of these isomers. The relative orientation of the hydroxymethyl groups impacts the chemical shifts and coupling constants of the protons and carbons in the cyclopropane ring and the methylene groups.

Expected ¹H NMR Spectral Data

Protons	cis-1,2-Bis(hydroxymethyl)cyclopropane	trans-1,2-Bis(hydroxymethyl)cyclopropane	Rationale for Differences
-CH₂OH	Diastereotopic protons, appearing as two distinct multiplets or a complex multiplet.	Protons may be equivalent or show less pronounced diastereotopicity, potentially appearing as a simpler multiplet.	The C₂ symmetry of the trans isomer can render the methylene protons more similar or equivalent, while the Cₛ symmetry of the cis isomer ensures the methylene protons are in different chemical environments.
-CH (ring)	Expected to be a complex multiplet, shifted slightly downfield compared to the trans isomer.	Expected to be a complex multiplet.	The steric compression in the cis isomer can lead to a deshielding effect on the ring protons.
-CH₂ (ring)	Protons are diastereotopic and will show complex splitting patterns.	Protons are diastereotopic but may exhibit different coupling constants compared to the cis isomer.	The coupling constants between the ring protons are highly dependent on the dihedral angles, which differ significantly between the cis and trans isomers.

Expected ¹³C NMR Spectral Data

Carbon	cis-1,2-Bis(hydroxymethyl)cyclopropane	trans-1,2-Bis(hydroxymethyl)cyclopropane	Rationale for Differences
-CH₂OH	Single resonance.	Single resonance, potentially at a slightly different chemical shift.	The electronic environment of the methylene carbons will be subtly different due to the overall molecular geometry.
-CH (ring)	Single resonance.	Single resonance, expected to be at a slightly upfield position compared to the cis isomer.	The "gamma-gauche" effect in the cis isomer can cause a shielding of the ring carbons, but steric interactions can also play a role. The higher symmetry of the trans isomer might lead to a different chemical shift.
-CH₂ (ring)	Single resonance.	Single resonance.	Similar to the other carbons, the precise chemical shift will be influenced by the stereochemistry.

Infrared (IR) Spectroscopy

The primary differences in the IR spectra of the cis and trans isomers are expected in the fingerprint region (below 1500 cm⁻¹), where complex skeletal vibrations are sensitive to the overall molecular symmetry.

Vibrational Mode	Expected Wavenumber (cm⁻¹)	cis Isomer	trans Isomer	Rationale for Differences
O-H Stretch	3600-3200 (broad)	Strong, broad absorption.	Strong, broad absorption.	The presence of hydroxyl groups in both isomers will lead to a characteristic broad O-H stretching band due to hydrogen bonding. Intramolecular hydrogen bonding may be more feasible in the cis isomer, which could slightly alter the band shape and position.
C-H Stretch (ring)	~3080-3000	Present.	Present.	Characteristic C-H stretching for cyclopropane rings.
C-O Stretch	~1050-1000	Strong absorption.	Strong absorption.	The C-O stretching frequency is characteristic of primary alcohols.
Fingerprint Region	< 1500	Complex pattern of bands.	A different, potentially simpler, pattern of bands.	The higher symmetry of the trans isomer may result in fewer IR-active bands compared to the less symmetric cis isomer.

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) is expected to produce similar fragmentation patterns for both isomers, as the initial high-energy ionization often leads to the loss of stereochemical information. However, subtle differences in the relative abundances of fragment ions may be observed.

m/z	Possible Fragment	Expected Relative Abundance
102	[M]⁺•	Low to moderate
84	[M - H₂O]⁺•	Moderate
71	[M - CH₂OH]⁺	High
53	[C₄H₅]⁺	Moderate

Experimental Protocols

Detailed methodologies for the spectroscopic analysis of cis- and trans-1,2-bis(hydroxymethyl)cyclopropane are provided below.

NMR Spectroscopy

• Sample Preparation : Dissolve 5-10 mg of the purified diol isomer in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆) in a standard 5 mm NMR tube.

• ¹H NMR Spectroscopy :

  • Acquire a one-dimensional ¹H NMR spectrum on a spectrometer with a field strength of 400 MHz or higher.

  • Typical acquisition parameters:

    • Pulse sequence: Standard single-pulse experiment.

    • Number of scans: 16-64.

    • Relaxation delay: 5 seconds.

    • Spectral width: 10-12 ppm.

• ¹³C NMR Spectroscopy :

  • Acquire a one-dimensional ¹³C NMR spectrum with proton decoupling.

  • Typical acquisition parameters:

    • Pulse sequence: Standard proton-decoupled single-pulse experiment.

    • Number of scans: 1024 or more, depending on sample concentration.

    • Relaxation delay: 2 seconds.

    • Spectral width: 200-220 ppm.

Infrared (IR) Spectroscopy

• Sample Preparation :

  • Neat Liquid : If the sample is a liquid at room temperature, a thin film can be prepared by placing a drop of the liquid between two KBr or NaCl plates.

  • Solid (KBr pellet) : If the sample is a solid, grind a small amount (1-2 mg) of the sample with ~100 mg of dry KBr powder using a mortar and pestle. Press the mixture into a thin, transparent pellet using a hydraulic press.

• Data Acquisition :

  • Record the spectrum on a Fourier Transform Infrared (FTIR) spectrometer.

  • Collect a background spectrum of the empty sample holder (or the pure KBr pellet).

  • Collect the sample spectrum over a range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

• Sample Introduction : Introduce the sample into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS) for volatile samples.

• Ionization : Use Electron Ionization (EI) with a standard electron energy of 70 eV.

• Mass Analysis : Scan a mass-to-charge (m/z) range of approximately 10-200 amu.

Visualizing the Stereochemical and Analytical Landscape

The following diagrams, generated using the DOT language, illustrate the structural differences between the isomers and a typical workflow for their spectroscopic analysis.

Caption: Stereoisomers of 1,2-bis(hydroxymethyl)cyclopropane.

Caption: General workflow for spectroscopic comparison.

A Comparative Guide to the Purity Assessment of Commercial 1,1-Bis(hydroxymethyl)cyclopropane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for assessing the purity of commercial 1,1-Bis(hydroxymethyl)cyclopropane. It is intended to assist researchers, scientists, and drug development professionals in selecting appropriate techniques and understanding potential impurities. This document outlines experimental protocols and presents a comparative analysis with alternative diols, supported by experimental data, to facilitate informed decisions in research and manufacturing processes.

Introduction to 1,1-Bis(hydroxymethyl)cyclopropane

1,1-Bis(hydroxymethyl)cyclopropane is a versatile building block in organic synthesis, utilized in the production of various pharmaceuticals and specialty polymers. Its rigid cyclopropane core imparts unique structural features to target molecules. The purity of this diol is critical for the successful synthesis of downstream products, as impurities can lead to undesirable side reactions, affect polymer properties, and compromise the efficacy and safety of pharmaceutical ingredients.

Purity Profile of Commercial 1,1-Bis(hydroxymethyl)cyclopropane

The purity of commercially available 1,1-Bis(hydroxymethyl)cyclopropane typically ranges from 90% to over 98%, as determined by Gas Chromatography (GC). Potential impurities often stem from the synthesis process, which commonly involves the reduction of diethyl 1,1-cyclopropanedicarboxylate.

Common Impurities:

• Unreacted Starting Materials: Diethyl 1,1-cyclopropanedicarboxylate or dimethyl 1,1-cyclopropanedicarboxylate may be present in the final product.

• Mono-alcohol Species: Incomplete reduction can lead to the formation of (1-(hydroxymethyl)cyclopropyl)methanol.

• Solvent Residues: Residual solvents from the reaction and purification steps, such as tetrahydrofuran (THF) or ethanol, may be present.

A comparative overview of the purity of 1,1-Bis(hydroxymethyl)cyclopropane from various commercial sources is presented in the table below.

Table 1: Comparison of Commercial 1,1-Bis(hydroxymethyl)cyclopropane Purity

Supplier	Purity Specification	Analytical Method
Supplier A	≥98%	Gas Chromatography (GC)
Supplier B	>96.0%	Gas Chromatography (GC)[1]
Supplier C	90%	Not Specified[2]

Analytical Methodologies for Purity Assessment

Accurate determination of the purity of 1,1-Bis(hydroxymethyl)cyclopropane requires robust analytical methods. Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy are the most common techniques employed.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds. Due to the polar nature of diols, derivatization is often necessary to improve their volatility and chromatographic performance.

Experimental Protocol: GC-MS Analysis (with Derivatization)

• Sample Preparation (Derivatization):

  • Accurately weigh approximately 1 mg of the 1,1-Bis(hydroxymethyl)cyclopropane sample into a vial.

  • Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Add 100 µL of a suitable solvent like pyridine or acetonitrile.

  • Seal the vial and heat at 70°C for 30 minutes to ensure complete derivatization.

  • Cool the sample to room temperature before injection.

• GC-MS Conditions:

  • GC System: Agilent 7890B GC or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 250°C.

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Hold at 280°C for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL.

  • MS System: Agilent 5977A MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-550.

High-Performance Liquid Chromatography (HPLC)

HPLC is suitable for the analysis of non-volatile and thermally labile compounds. For diols, Reverse-Phase HPLC with a suitable detector is commonly used.

Experimental Protocol: HPLC Analysis

• Sample Preparation:

  • Dissolve a known concentration of the 1,1-Bis(hydroxymethyl)cyclopropane sample in the mobile phase.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • HPLC System: Agilent 1260 Infinity II or equivalent.

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient of water and acetonitrile.

    • Start with 95% water and 5% acetonitrile.

    • Linearly increase to 95% acetonitrile over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detector: Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD).

  • Injection Volume: 10 µL.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that allows for the determination of purity without the need for a specific reference standard of the analyte.[3][4][5][6][7]

Experimental Protocol: ¹H-qNMR Analysis

• Sample Preparation:

  • Accurately weigh a specific amount of the 1,1-Bis(hydroxymethyl)cyclopropane sample.

  • Accurately weigh a certified internal standard with a known purity (e.g., maleic acid).

  • Dissolve both the sample and the internal standard in a deuterated solvent (e.g., DMSO-d₆).

• NMR Acquisition:

  • Spectrometer: Bruker Avance III 400 MHz or equivalent.

  • Pulse Sequence: A standard 90° pulse sequence.

  • Relaxation Delay (d1): At least 5 times the longest T₁ of the signals of interest.

  • Number of Scans: Sufficient to obtain a good signal-to-noise ratio (e.g., 16 or 32 scans).

• Data Processing and Purity Calculation:

  • Integrate a well-resolved signal of the analyte and a signal of the internal standard.

  • Calculate the purity of the analyte using the following formula:

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Comparison with Alternative Diols

In many applications, particularly in polymer synthesis, 1,1-Bis(hydroxymethyl)cyclopropane can be compared with other diols such as neopentyl glycol. The choice of diol can significantly impact the properties of the resulting polymer.

Table 2: Performance Comparison of Polyesters Synthesized with Different Diols

Property	Polyester from 1,1-Bis(hydroxymethyl)cyclopropane	Polyester from Neopentyl Glycol
Thermal Stability	Potentially higher due to the rigid cyclopropane ring structure. The introduction of cyclobutane rings has been shown to improve thermal stability in polyesters.[1]	Good thermal stability due to its branched structure.[8]
Hydrolytic Stability	The cyclopropane ring may enhance hydrolytic stability.[9]	Excellent hydrolytic stability due to steric hindrance from the gem-dimethyl groups.[10]
Mechanical Properties	The rigid cyclopropane unit can lead to polymers with higher glass transition temperatures and stiffness. The incorporation of cyclopropane groups can lead to amorphous polymers with tunable mechanical properties.[4]	Provides good mechanical strength and flexibility.[8]

Visualization of Experimental Workflow and Chemical Structures

To aid in the understanding of the analytical process and the chemical entities involved, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for the purity assessment of 1,1-Bis(hydroxymethyl)cyclopropane.

References

• 1. researchgate.net [researchgate.net]
• 2. Separation Technique for the Determination of Highly Polar Metabolites in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. madisongroup.com [madisongroup.com]
• 6. blog.organomation.com [blog.organomation.com]
• 7. Investigation of the derivatization conditions for GC-MS metabolomics of biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. bdmaee.net [bdmaee.net]
• 9. Cyclopropanecarboxylic acid esters as potential prodrugs with enhanced hydrolytic stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

A Comparative Review of 1,1-Bis(hydroxymethyl)cyclopropane Applications

For Researchers, Scientists, and Drug Development Professionals

1,1-Bis(hydroxymethyl)cyclopropane is a versatile building block in organic synthesis, finding applications in pharmaceuticals and polymer chemistry. Its rigid cyclopropane core imparts unique conformational constraints on molecules, influencing their biological activity and material properties. This guide provides a comparative overview of its primary applications, supported by available experimental data and detailed methodologies.

Medicinal Chemistry Applications

Intermediate in the Synthesis of Montelukast

1,1-Bis(hydroxymethyl)cyclopropane is a key starting material for the synthesis of the side chain of Montelukast, a widely used asthma medication.[1] Various synthetic routes to Montelukast have been developed, with some utilizing this cyclopropane diol.

Comparison of Synthetic Routes for a Key Montelukast Intermediate

Starting Material	Key Transformation(s)	Reported Yield	Reported Purity	Reference
Dibromoneopentyl glycol	Cyclization with zinc powder	87.3%	98.67%	[1]
Diethyl 1,1-cyclopropanedicarboxylate	Reduction with LiAlH₄	Not specified	Not specified	[2]
1,1-Cyclopropanedicarboxylic ester	Catalytic hydrogenation over a CuO catalyst	23-45% (Diol Yield)	Not specified	[2]

Experimental Protocol: Synthesis of 1,1-Bis(hydroxymethyl)cyclopropane from Dibromoneopentyl Glycol [1]

• Dibromoneopentyl glycol is reacted with zinc powder at a molar ratio of 1:1.05.

• The reaction is carried out at 80°C (slight reflux) for 7 hours.

• Following the reaction, the product, 1,1-bis(hydroxymethyl)cyclopropane, is isolated.

• The structure can be confirmed using IR and ¹H-NMR spectroscopy.

Synthesis Workflow for Montelukast Side Chain Precursor

References

• 1. researchgate.net [researchgate.net]
• 2. GB2312896A - Synthesis of 1,1-bis(hydroxymethyl)cyclopropane - Google Patents [patents.google.com]